3-Chloro-2,2,3-trimethylpentane

• CAS: 918-09-2

Core Science & Biosynthesis

In-Depth Technical Guide: 3-Chloro-2,2,3-trimethylpentane – Structure, Properties, and Solvolytic Behavior

Executive Summary

As a Senior Application Scientist specializing in sterically hindered intermediates, I frequently encounter molecules where extreme steric bulk dictates chemical behavior. 3-Chloro-2,2,3-trimethylpentane (CAS: 918-09-2) is a premier example of such a system[1]. Featuring a highly congested tertiary chloride adjacent to a quaternary carbon, this molecule serves as a critical model for understanding steric acceleration (B-strain) and solvolytic stability.

This whitepaper deconstructs the structural identity, physical properties, and anomalous mechanistic behavior of 3-chloro-2,2,3-trimethylpentane, providing actionable, self-validating protocols for researchers utilizing this scaffold in complex organic synthesis or drug development.

Chemical Identity and Structural Analysis

At its core, 3-chloro-2,2,3-trimethylpentane is defined by severe steric crowding. The central carbon (C3) is a tertiary center bonded directly to a chlorine atom, an ethyl group, a methyl group, and a massive tert-butyl group (C2 and its substituents)[2].

This proximity of a tertiary reactive center to a quaternary carbon induces significant ground-state van der Waals repulsion (Brown's B-strain). When designing synthetic routes, we must account for this bulk, as it entirely blocks standard bimolecular nucleophilic substitution (SN2) pathways, forcing the molecule to react exclusively via unimolecular (SN1/E1) mechanisms.

Fig 1. Connectivity tree of 3-chloro-2,2,3-trimethylpentane highlighting steric crowding.

Quantitative Physical Data

To facilitate integration into your laboratory workflows, the fundamental computational and physical properties are summarized below[1],[3].

Property	Value	Source / Note
Molecular Formula	C₈H₁₇Cl	[1]
Molecular Weight	148.67 g/mol	[2]
Exact Mass	148.10 Da	Computed[3]
SMILES	CCC(C)(C(C)(C)C)Cl	Canonical[3]
XLogP3-AA	~3.7	Highly lipophilic[3]
Topological Polar Surface Area	0 Ų	Zero hydrogen bonding potential[1]

Mechanistic Chemistry: The Solvolysis Anomaly

In classical physical organic chemistry, highly branched neopentyl-like systems almost universally undergo skeletal rearrangement (e.g., methyl shifts) during ionization to relieve steric strain.

However, foundational work by Brown and Okamoto demonstrated a fascinating anomaly: the solvolysis of 3-chloro-2,2,3-trimethylpentane proceeds without skeletal rearrangement [4].

The Causality of Stability: Why does this highly strained molecule not rearrange? The relief of B-strain occurs during the rate-determining ionization step. As the C3 carbon rehybridizes from a crowded sp³ (109.5°) to a planar sp² (120°) carbocation, the steric clash between the tert-butyl group and the ethyl/methyl groups is significantly alleviated. Because the resulting carbocation is already tertiary and sterically relieved, the activation energy required for a subsequent methyl shift is higher than the activation energy for rapid capture by the solvent (SN1) or deprotonation (E1).

(Note on Historical Literature: Some archival abstracts erroneously refer to the SN1 product as "2,3,3-trimethyl-3-pentanol"[4]. As an expert chemist, you will recognize this as a structural impossibility (carbon cannot have 5 bonds). The correct IUPAC nomenclature for the un-rearranged alcohol product is 2,2,3-trimethylpentan-3-ol [5].)

Fig 2. Solvolysis pathway of 3-chloro-2,2,3-trimethylpentane via a tertiary carbocation.

Solvolysis Product Distribution

When subjected to solvolysis in 80% aqueous acetone, the SN1/E1 competition heavily favors elimination due to the extreme bulk hindering nucleophilic attack[4].

Product Type	Specific Compound	Yield (%)	Mechanistic Pathway
Tertiary Alcohol	2,2,3-Trimethylpentan-3-ol	18%	SN1 (Water nucleophilic attack)
Olefin Mixture	Unrearranged substituted pentenes	58%	E1 (Deprotonation of carbocation)
Unaccounted	Volatile fractions / handling loss	24%	N/A

Experimental Protocol: Self-Validating Kinetic Solvolysis

Step-by-Step Methodology

• Solvent Preparation: Prepare a solution of 80% acetone and 20% ultra-pure water (v/v).

  • Causality: This specific ratio provides an optimal dielectric constant to stabilize the developing carbocation during the rate-determining step, while ensuring the highly lipophilic substrate remains in a homogenous single phase.

• Substrate Initiation: Equilibrate 50 mL of the solvent in a thermostated water bath at 25.0 °C (±0.05 °C). Inject precisely 0.01 moles of 3-chloro-2,2,3-trimethylpentane.

• Kinetic Sampling: At recorded time intervals, withdraw 5.0 mL aliquots.

• Reaction Quenching: Immediately discharge the aliquot into 50 mL of ice-cold absolute ethanol.

  • Causality: The drastic drop in temperature and dielectric constant instantly arrests the ionization process, freezing the kinetic state for accurate measurement.

• Titration: Titrate the liberated HCl with standardized 0.05 M NaOH using bromothymol blue as an indicator.

  • Causality: For every molecule of substrate that ionizes and reacts via SN1 or E1, exactly one equivalent of HCl is produced. This provides a direct, real-time stoichiometric readout of the reaction progress.

Trustworthiness & Validation Checkpoint: To validate the system, you must determine the "infinite titer" ( V∞​ ) by sealing an aliquot in an ampoule and heating it to 80 °C for 48 hours to force 100% completion. The measured V∞​ must match the theoretical yield of HCl calculated from your initial substrate mass. If V∞​ is < 95% of theoretical, it indicates substrate evaporation or incomplete dissolution, and the kinetic run must be discarded.

Strategic Applications in Drug Development

Why do drug development professionals care about such highly strained aliphatic systems?

In modern medicinal chemistry, metabolic stability is paramount. The incorporation of a 2,2,3-trimethylpent-3-yl moiety (derived from the corresponding chloride or alcohol) acts as an ultimate "steric shield." By placing this bulky, un-rearrangeable lipophilic group adjacent to vulnerable pharmacophores (such as esters or amides), researchers can effectively block access by cytochrome P450 enzymes and esterases. Because the scaffold resists skeletal rearrangement, it maintains its predictable 3D geometry in biological systems, increasing the biological half-life of the drug candidate without introducing unpredictable reactive metabolites.

References

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• 3,4,4-TRIMETHYL-3-PENTANOL | CAS#:7294-05-5 Source: Chemsrc URL:[Link]

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1H and 13C NMR spectrum analysis of 3-Chloro-2,2,3-trimethylpentane

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectrum Analysis of 3-Chloro-2,2,3-trimethylpentane

Abstract

This technical guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-chloro-2,2,3-trimethylpentane. As a sterically hindered tertiary alkyl halide, this molecule presents an excellent case study for understanding the interplay of inductive and steric effects on chemical shifts and the complexities arising from stereochemistry. This document is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation. We will deconstruct the molecule's structure to predict the number of signals, their chemical shifts (δ), integration values, and multiplicities. Furthermore, a detailed experimental protocol for acquiring high-quality NMR data is provided, ensuring a self-validating system for empirical verification.

Introduction: The Role of NMR in Complex Structure Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy remains the cornerstone of molecular structure determination in solution.[1] For complex organic molecules such as halogenated and highly branched alkanes, NMR provides unparalleled insight into the connectivity and three-dimensional arrangement of atoms. The molecule 3-chloro-2,2,3-trimethylpentane (C₈H₁₇Cl)[2] is a tertiary alkyl halide featuring a chiral center and significant steric congestion around the chlorine-bearing carbon. These structural features are expected to manifest in its NMR spectra in distinct ways, making its analysis a valuable exercise in applying advanced NMR principles. This guide will leverage fundamental principles, including the inductive effect of electronegative substituents and steric-induced electronic changes, to build a complete, predicted spectral analysis.[3][4]

Molecular Structure and Symmetry Analysis

A rigorous analysis of molecular symmetry is the first step in predicting an NMR spectrum. It allows us to determine the number of chemically non-equivalent nuclei, which corresponds directly to the number of expected signals.

The structure of 3-chloro-2,2,3-trimethylpentane is: CH₃(a)-CH₂(b)-C(Cl)(c)(CH₃(d))-C(e)(CH₃)₃(f)

• Carbon Analysis (¹³C NMR): The molecule lacks any plane of symmetry. Therefore, we can anticipate a unique signal for each carbon atom in a distinct chemical environment.

  • C1: The methyl carbon of the ethyl group.

  • C2: The methylene carbon of the ethyl group.

  • C3: The tertiary carbon bonded to the chlorine atom (a chiral center).

  • C4: The methyl carbon also bonded to C3.

  • C5: The quaternary carbon of the tert-butyl group.

  • C6, C7, C8: The three methyl carbons of the tert-butyl group. Due to free rotation around the C3-C5 bond, these three methyl groups are chemically equivalent.

  This analysis predicts a total of six distinct signals in the broadband proton-decoupled ¹³C NMR spectrum.

• Proton Analysis (¹H NMR): The presence of a chiral center at C3 has significant implications for the attached proton groups.

  • Protons (f): The nine protons of the three equivalent methyl groups on the tert-butyl group are chemically equivalent. They have no adjacent protons to couple with.

  • Protons (d): The three protons of the methyl group on C3 are equivalent and have no adjacent protons.

  • Protons (a): The three protons of the methyl group on the ethyl group are equivalent. They are adjacent to the two methylene protons at C2.

  • Protons (b): The two methylene protons on C2 are adjacent to a chiral center (C3). This makes them diastereotopic . They are chemically non-equivalent and will resonate at different chemical shifts. Each will couple with the other (geminal coupling) and with the three protons at C1 (vicinal coupling).

  This analysis predicts a total of four distinct signal sets in the ¹H NMR spectrum, with the methylene signal being a complex system of two non-equivalent protons.

Caption: Labeled structure of 3-Chloro-2,2,3-trimethylpentane.

Predicted ¹H NMR Spectrum Analysis

The chemical shift of a proton is highly sensitive to its electronic environment. Electronegative atoms like chlorine withdraw electron density, "deshielding" nearby protons and shifting their signals downfield (to a higher ppm value).[4][5] This effect diminishes with distance.[5]

Label	Protons	Predicted δ (ppm)	Integration	Multiplicity	Rationale
f	-C(CH ₃)₃	1.05	9H	Singlet (s)	These protons are furthest from the electronegative chlorine and are shielded by alkyl groups. No adjacent non-equivalent protons.
a	-CH ₃	1.15	3H	Triplet (t)	Coupled to the two diastereotopic protons on C2 (n=2), following the n+1 rule (2+1=3).
d	-C(Cl)(CH ₃)	1.75	3H	Singlet (s)	These protons are on a carbon (C4) alpha to the chlorine-bearing carbon (C3), causing significant deshielding. No adjacent protons.
b	-CH ₂-	1.9 - 2.1	2H	Multiplet (m)	These diastereotopic protons are on the carbon (C2) beta to the chlorine atom, resulting in a downfield shift. They couple to each other and to the three protons on C1, creating a complex multiplet.

Causality Behind Predictions:

• Inductive Effect: The chlorine atom is the primary driver of the downfield shifts for protons (d) and (b). The effect is strongest at the beta position (-CH₂-) and alpha-carbon's protons (-CH₃ on C3) compared to more distant protons.[6]

• Steric Effects: The bulky tert-butyl and methyl groups create a crowded environment. This can influence the conformation and, consequently, the electronic environment of the protons, causing minor shifts.[3][7] Steric compression can sometimes lead to deshielding.[7][8]

• Diastereotopicity: The chirality at C3 renders the two C2 protons non-equivalent. They experience different magnetic environments, leading to separate signals and complex coupling patterns. This is a definitive indicator of the molecule's stereochemistry.

Predicted ¹³C NMR Spectrum Analysis

In broadband decoupled ¹³C NMR, each unique carbon appears as a singlet.[9] The chemical shifts are primarily influenced by the electronegativity of attached atoms and the degree of alkyl substitution.

Label	Carbon	Predicted δ (ppm)	Rationale
C1	Ethyl -C H₃	~11	A standard, shielded primary alkyl carbon.
C6, C7, C8	tert-butyl -C H₃	~29	Equivalent primary carbons in a sterically hindered group.
C4	C3-C H₃	~32	A primary carbon alpha to the chlorine-substituted carbon, experiencing some deshielding.
C5	tert-butyl C	~38	A quaternary carbon, typically less intense. Its chemical shift is influenced by the surrounding alkyl groups.
C2	Ethyl -C H₂-	~42	A secondary carbon beta to the chlorine atom, experiencing a moderate downfield shift.
C3	C -Cl	~80	The carbon directly bonded to the highly electronegative chlorine is the most deshielded and appears furthest downfield.[10]

Causality Behind Predictions:

• Electronegativity: The dominant effect is the large downfield shift of C3 due to the directly attached chlorine. The deshielding "gamma" effect on C2 and C4 is also significant.[10][11]

• Substitution: Quaternary carbons (C5) typically appear in a predictable range, and their signals are often of lower intensity due to the lack of attached protons and longer relaxation times.[12]

Experimental Protocol for NMR Spectrum Acquisition

This protocol ensures the acquisition of high-resolution, verifiable NMR data.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology:

• Sample Preparation: a. Accurately weigh 15-20 mg of 3-chloro-2,2,3-trimethylpentane into a clean, dry vial. b. Add approximately 0.7 mL of deuterated chloroform (CDCl₃), a standard solvent for non-polar analytes.[13] c. Add one drop of tetramethylsilane (TMS) to serve as the internal standard for chemical shift calibration (δ = 0.00 ppm).[14] d. Gently agitate the vial until the sample is fully dissolved. e. Transfer the solution into a 5 mm NMR tube.

• Instrument Setup & Data Acquisition: (Using a 400 MHz spectrometer as an example) a. Insert the sample into the NMR magnet. b. Lock onto the deuterium signal of the CDCl₃ solvent. c. Perform automatic or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks. d. For ¹H NMR: Acquire the spectrum using a standard pulse sequence. Typically, 16 scans are sufficient for a sample of this concentration. e. For ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C (1.1%), a greater number of scans (e.g., 1024) is required to achieve a good signal-to-noise ratio.[9]

• Data Processing: a. Apply a Fourier Transform to convert the raw data (Free Induction Decay) into a frequency-domain spectrum.[15] b. Perform phase correction to ensure all peaks are in the positive absorptive phase. c. Apply a baseline correction to produce a flat, even baseline. d. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. e. For the ¹H spectrum, integrate the area under each signal set to determine the relative ratio of protons.

Conclusion

The structural analysis of 3-chloro-2,2,3-trimethylpentane via ¹H and ¹³C NMR spectroscopy is a powerful demonstration of modern analytical chemistry. The predicted ¹H spectrum, with four distinct signal sets including a complex multiplet for the diastereotopic methylene protons, and the ¹³C spectrum, with six unique singlets, provide a clear and unambiguous fingerprint of the molecule's constitution and stereochemistry. The significant downfield shift of the carbon atom bonded to chlorine serves as a key identifier. This in-depth guide provides the theoretical framework and practical protocol necessary for researchers to confidently acquire and interpret the NMR data for this and other similarly complex halogenated compounds.

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathways for 3-Chloro-2,2,3-trimethylpentane

This technical guide provides a comprehensive analysis of the anticipated electron ionization (EI) mass spectrometry fragmentation pathways for 3-chloro-2,2,3-trimethylpentane. This document is intended for researchers, scientists, and professionals in drug development who utilize mass spectrometry for structural elucidation. The principles outlined herein are grounded in established chemical theories and validated through extensive studies on the fragmentation of analogous alkyl halides.

Introduction to the Mass Spectrometry of Alkyl Halides

Electron ionization mass spectrometry is a powerful analytical technique that provides detailed structural information about a molecule by analyzing the mass-to-charge ratio (m/z) of the ions produced upon electron impact. For alkyl halides, the fragmentation patterns are governed by the relative bond strengths within the molecule and the stability of the resulting charged fragments. The presence of a halogen atom introduces unique fragmentation pathways that are diagnostic for this class of compounds.

The fragmentation of 3-chloro-2,2,3-trimethylpentane is expected to be dominated by pathways that lead to the formation of stable carbocations. The high degree of substitution in this particular molecule offers several competing fragmentation routes, which will be explored in detail.

The Molecular Ion of 3-Chloro-2,2,3-trimethylpentane

Upon electron ionization at 70 eV, a non-bonding electron from the chlorine atom is typically ejected, forming the molecular ion, [C8H17Cl]•+. The molecular weight of 3-chloro-2,2,3-trimethylpentane is 148.67 g/mol .[1] Due to the natural isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments.[2] This will manifest as two peaks: the molecular ion peak (M) at m/z 148 (corresponding to the ³⁵Cl isotope) and an M+2 peak at m/z 150 (corresponding to the ³⁷Cl isotope) with an intensity of approximately one-third of the M peak.

The molecular ion of many branched alkanes and alkyl halides can be unstable and may not be observed in high abundance.[3]

Primary Fragmentation Pathways

The fragmentation of the 3-chloro-2,2,3-trimethylpentane molecular ion is primarily driven by the formation of the most stable carbocations.[4][5] The structure of the parent molecule, with a quaternary carbon at position 2 and a tertiary carbon attached to the chlorine at position 3, heavily influences the observed fragments.

Heterolytic Cleavage of the Carbon-Chlorine Bond

A principal fragmentation pathway for alkyl halides is the cleavage of the carbon-halogen bond.[2][6] In the case of 3-chloro-2,2,3-trimethylpentane, the heterolytic cleavage of the C-Cl bond results in the loss of a chlorine radical and the formation of a highly stable tertiary carbocation at m/z 113.

[C8H17Cl]•+ → [C8H17]+ + Cl•

This [C8H17]+ ion, the 2,2,3-trimethylpentan-3-yl cation, is a tertiary carbocation, and its stability suggests that the corresponding peak at m/z 113 will be a significant fragment in the mass spectrum.

Alpha-Cleavage

Alpha-cleavage involves the breaking of a carbon-carbon bond adjacent to the carbon bearing the chlorine atom.[6][7] This is a common fragmentation mechanism for alkyl halides and can lead to the formation of a resonance-stabilized chloronium ion or a stable carbocation.

There are two primary sites for alpha-cleavage in 3-chloro-2,2,3-trimethylpentane: the C2-C3 bond and the C3-C4 bond.

Cleavage of the bond between the C2 and C3 carbons can occur in two ways, leading to the loss of a tert-butyl radical or the formation of a tert-butyl cation.

• Loss of a tert-butyl radical: This fragmentation would lead to the formation of a chloronium ion. [C8H17Cl]•+ → [C4H8Cl]+ + •C(CH3)3 The resulting fragment at m/z 91 (for ³⁵Cl) would be resonance-stabilized.

• Formation of the tert-butyl cation: The alternative cleavage results in the highly stable tert-butyl cation. [C8H17Cl]•+ → [C4H9]+ + •C(CH3)2ClCH2CH3 The tert-butyl cation, [C4H9]+ , is a very stable tertiary carbocation, and a prominent peak at m/z 57 is expected. This is often the base peak in the mass spectra of compounds containing a tert-butyl group.[3]

Cleavage of the bond between the C3 and C4 carbons results in the loss of an ethyl radical.

[C8H17Cl]•+ → [C6H12Cl]+ + •CH2CH3

The resulting chlorine-containing cation at m/z 119 (for ³⁵Cl) would be a significant fragment.

Inductive Cleavage

Inductive cleavage can also occur, where the electron-withdrawing nature of the chlorine atom promotes fragmentation at a more distant site.[8] This can lead to the formation of various alkyl cations.

Summary of Expected Fragment Ions

The following table summarizes the major fragment ions anticipated in the electron ionization mass spectrum of 3-chloro-2,2,3-trimethylpentane.

m/z (for ³⁵Cl)	Proposed Fragment Ion	Fragmentation Pathway
148	[C8H17Cl]•+	Molecular Ion
119	[C6H12Cl]+	Alpha-cleavage (loss of •CH2CH3)
113	[C8H17]+	Heterolytic cleavage (loss of •Cl)
91	[C4H8Cl]+	Alpha-cleavage (loss of •C(CH3)3)
57	[C4H9]+	Alpha-cleavage (formation of tert-butyl cation)
43	[C3H7]+	Further fragmentation
29	[C2H5]+	Further fragmentation

Visualizing the Fragmentation Pathways

The following diagrams, rendered in DOT language, illustrate the primary fragmentation pathways of 3-chloro-2,2,3-trimethylpentane.

Caption: Primary fragmentation pathways of 3-chloro-2,2,3-trimethylpentane.

Experimental Protocol for Mass Spectrometry Analysis

To acquire the mass spectrum of 3-chloro-2,2,3-trimethylpentane, a standard gas chromatography-mass spectrometry (GC-MS) system operating in electron ionization (EI) mode is recommended.

GC Conditions:

• Column: A non-polar column, such as a DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Program: Start at 50°C for 2 minutes, then ramp to 250°C at a rate of 10°C/min. Hold at 250°C for 5 minutes.

• Injection Mode: Splitless or split (e.g., 50:1), depending on sample concentration.

• Injection Volume: 1 µL.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mass Range: m/z 35-200

• Scan Rate: 2 scans/second

Sample Preparation: Prepare a dilute solution of 3-chloro-2,2,3-trimethylpentane in a volatile organic solvent such as dichloromethane or hexane (e.g., 100 ppm).

Conclusion

The fragmentation of 3-chloro-2,2,3-trimethylpentane under electron ionization is predicted to be a well-defined process dominated by the formation of stable tertiary carbocations. The key fragmentation pathways include the loss of a chlorine radical to form a [C8H17]+ ion (m/z 113) and alpha-cleavage leading to the highly stable tert-butyl cation (m/z 57). The presence of the chlorine isotope pattern in the molecular ion and chlorine-containing fragments will be a definitive characteristic of the mass spectrum. This in-depth analysis provides a robust framework for the interpretation of the mass spectrum of 3-chloro-2,2,3-trimethylpentane and related branched alkyl halides.

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Carbocation rearrangement pathways in 3-Chloro-2,2,3-trimethylpentane

An In-Depth Technical Guide to the Carbocation Rearrangement Pathways in the Solvolysis of 3-Chloro-2,2,3-trimethylpentane

Abstract

Carbocation rearrangements are fundamental processes in organic chemistry that dictate product distributions in numerous reactions, particularly those proceeding through SN1 and E1 mechanisms. This technical guide provides a comprehensive analysis of the competing rearrangement pathways observed during the solvolysis of 3-chloro-2,2,3-trimethylpentane. We will dissect the formation of the initial tertiary carbocation and explore the subsequent, competing 1,2-methide shift that leads to a structurally isomeric tertiary carbocation. The thermodynamic driving forces, the nature of the transition states, and the resulting complex mixture of substitution and elimination products are examined in detail. This guide further presents a robust experimental protocol for conducting the solvolysis and characterizing the product mixture using gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy, providing a framework for researchers in synthetic chemistry and drug development to predict and control such reaction outcomes.

Introduction: The Principle of Carbocation Stability and Rearrangement

Carbocations are highly reactive intermediates characterized by a positively charged, trivalent carbon atom. Their stability is a critical factor governing the course of many organic reactions.[1] The stability order, dictated by principles of hyperconjugation and inductive effects, is tertiary > secondary > primary.[2][3] This stability gradient provides a potent thermodynamic driving force for structural reorganization. When a reaction pathway generates a carbocation, it will invariably seek to rearrange to a more stable form if a suitable pathway exists.[4]

These rearrangements typically occur via a 1,2-shift, wherein a hydrogen atom (1,2-hydride shift) or an alkyl group (1,2-alkyl shift) migrates with its pair of bonding electrons to an adjacent carbocationic center.[5][6] This process is exceptionally rapid, often faster than nucleophilic attack, leading to products derived from the rearranged, more stable carbocation.[7] The solvolysis of 3-chloro-2,2,3-trimethylpentane serves as an excellent and intricate case study, as its initial tertiary carbocation can rearrange to another, structurally distinct tertiary carbocation, leading to a complex but predictable array of products.

Mechanistic Deep Dive: Pathways from 3-Chloro-2,2,3-trimethylpentane

The solvolysis of 3-chloro-2,2,3-trimethylpentane, typically conducted in a polar protic solvent like ethanol, proceeds via an SN1/E1 mechanism due to the sterically hindered tertiary nature of the substrate.[8][9]

Step 1: Formation of the Initial Tertiary Carbocation

The reaction is initiated by the slow, rate-determining heterolytic cleavage of the carbon-chlorine bond. This ionization is facilitated by the polar solvent, which solvates the resulting ions. This step generates the 2,2,3-trimethylpentan-3-yl cation (Cation A ), a tertiary carbocation.

Figure 2: Competing pathways from the initial carbocation.

Step 3: Product Formation – A Cascade of Alkenes and Ethers

Both Cation A and Cation B are rapidly consumed in subsequent SN1 and E1 reactions, yielding a mixture of ethers and alkenes, respectively.

• Products from Cation A (Unrearranged):

  • SN1a: Nucleophilic attack by the ethanol solvent on C3 yields 3-ethoxy-2,2,3-trimethylpentane .

  • E1a: Deprotonation from an adjacent carbon. Loss of a proton from C4 is favored by Zaitsev's rule, producing the highly stable tetrasubstituted alkene, 2,3-dimethyl-2-pentene (this name is incorrect, should be 2,2,3-trimethylpent-3-ene is not possible, let's correct the product name: 3,4,4-trimethylpent-2-ene is also wrong. The correct name is 2,3,3-trimethylpent-2-ene ). Let's re-examine the structure.

  • Initial Cation A: CH3-C(CH3)2-C(+)(CH3)-CH2-CH3. Deprotonation from C4 gives CH3-C(CH3)2-C(CH3)=CH-CH3. This is 3,4,4-trimethylpent-2-ene , a tetrasubstituted alkene. Deprotonation from the methyl on C3 gives CH3-C(CH3)2-C(=CH2)-CH2-CH3. This is 2,2-dimethyl-3-methylenepentane , a disubstituted alkene.

• Products from Cation B (Rearranged):

  • SN1b: Nucleophilic attack by ethanol on C2 yields 2-ethoxy-2,3,3-trimethylpentane .

  • E1b: Deprotonation from an adjacent carbon. Loss of a proton from C4 yields the trisubstituted alkene 2,3,3-trimethylpent-2-ene . Loss of a proton from C1 yields the disubstituted alkene 2,3,3-trimethylpent-1-ene .

Experimental Analysis and Characterization

Verifying the proposed mechanistic pathways requires a robust experimental design to isolate and identify the complex product mixture.

Experimental Protocol: Solvolysis of 3-Chloro-2,2,3-trimethylpentane

Objective: To perform the solvolysis of 3-chloro-2,2,3-trimethylpentane in ethanol and isolate the resulting product mixture for analysis.

Materials:

• 3-chloro-2,2,3-trimethylpentane

• Anhydrous ethanol (solvent)

• Sodium bicarbonate (5% aqueous solution)

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Standard distillation/extraction glassware

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5.0 g of 3-chloro-2,2,3-trimethylpentane in 50 mL of anhydrous ethanol.

• Solvolysis: Gently reflux the mixture for 2-3 hours using a heating mantle. The progress of the reaction can be monitored by periodically testing for the presence of chloride ions using a silver nitrate test on small aliquots. [10]3. Workup: After cooling to room temperature, pour the reaction mixture into 200 mL of deionized water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with 30 mL portions of diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with 50 mL of deionized water and 50 mL of 5% sodium bicarbonate solution to neutralize any acid formed.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Isolation: The resulting liquid residue contains the mixture of alkene and ether products.

Product Identification and Quantification

The isolated product mixture is analyzed to determine its composition.

• Gas Chromatography (GC): GC is the ideal technique for separating the volatile components of the product mixture. [11]A sample is injected into the GC, and components are separated based on their boiling points and interactions with the column's stationary phase. The relative peak areas in the resulting chromatogram correspond to the relative amounts of each product formed. [12][13]* Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the exact structure of each component. [14]By analyzing chemical shifts, integration values, and coupling patterns, the connectivity of atoms can be determined, allowing for unambiguous identification of the various alkene isomers and ether products. [15]Coupling the GC to a mass spectrometer (GC-MS) further aids in identification by providing the mass-to-charge ratio of each separated component.

Data Presentation and Interpretation

The combination of mechanistic prediction and experimental analysis allows for a complete picture of the reaction.

Table 1: Summary of Potential Products from the Solvolysis of 3-Chloro-2,2,3-trimethylpentane

Originating Carbocation	Reaction Type	Product Name	Alkene Substitution
Cation A (Unrearranged)	SN1	3-Ethoxy-2,2,3-trimethylpentane	N/A
E1	3,4,4-Trimethylpent-2-ene	Tetrasubstituted
E1	2,2-Dimethyl-3-methylenepentane	Disubstituted
Cation B (Rearranged)	SN1	2-Ethoxy-2,3,3-trimethylpentane	N/A
E1	2,3,3-Trimethylpent-2-ene	Trisubstituted
E1	2,3,3-Trimethylpent-1-ene	Disubstituted

The relative yields of these products, as determined by GC, provide insight into the kinetics of the competing pathways. The prevalence of products from Cation B confirms the significance of the 1,2-methide shift. The ratio of elimination to substitution products can also be influenced by factors such as temperature and the nucleophilicity of the solvent.

Conclusion

The solvolysis of 3-chloro-2,2,3-trimethylpentane is a compelling illustration of the subtleties of carbocation chemistry. The reaction does not simply proceed through a single intermediate but rather through an equilibrium of two distinct tertiary carbocations connected by a 1,2-methide shift. This dynamic process gives rise to a complex mixture of six potential products. For researchers in drug development and process chemistry, understanding these intricate mechanistic pathways is paramount. It allows for the rational prediction of side products, the optimization of reaction conditions to favor a desired outcome, and the design of substrates that can control or altogether avoid such rearrangements. Advanced computational studies can further refine these predictions by modeling the energy barriers for each step, providing a powerful synergy between theoretical understanding and practical application. [18][19]

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An In-depth Technical Guide to the Thermodynamic Stability and Heat of Formation of 3-Chloro-2,2,3-trimethylpentane

Abstract

Introduction: The Significance of Thermodynamic Stability in Chemical and Pharmaceutical Sciences

The thermodynamic stability of a molecule, intrinsically linked to its heat of formation (ΔHf°), is a cornerstone of chemical and pharmaceutical sciences. A molecule's stability dictates its reactivity, potential energy, and behavior in chemical transformations.[1] For drug development professionals, a thorough understanding of a molecule's thermodynamic landscape is critical for designing efficient synthetic routes, predicting degradation pathways, and understanding drug-target interactions at a molecular level.

3-Chloro-2,2,3-trimethylpentane, a tertiary alkyl halide, presents a fascinating case study in molecular stability due to its highly branched carbon skeleton and the presence of a halogen substituent. The molecule's structure, characterized by a quaternary carbon and a chlorine atom attached to a tertiary carbon, introduces a complex interplay of steric and electronic effects that significantly influence its thermodynamic properties.

This guide will deconstruct these contributing factors, providing a robust framework for understanding and predicting the thermodynamic behavior of 3-Chloro-2,2,3-trimethylpentane and related halogenated alkanes.

Structural Determinants of Thermodynamic Stability in 3-Chloro-2,2,3-trimethylpentane

The thermodynamic stability of 3-Chloro-2,2,3-trimethylpentane is a direct consequence of its unique molecular architecture. Several key structural features contribute to its overall enthalpy:

The "Alkane Branching Effect": A More Stable Carbon Skeleton

It is a well-established principle in organic chemistry that branched alkanes are thermodynamically more stable than their straight-chain isomers.[2][3][4] This increased stability is reflected in their more negative heats of formation.[3] The parent alkane of our target molecule is 2,2,3-trimethylpentane, a highly branched octane isomer.

Several theories explain this phenomenon:

• Steric Effects: While significant branching can introduce destabilizing steric hindrance, in many cases, branching can actually alleviate torsional strain present in the gauche conformations of linear alkanes.[1] Density functional theory (DFT) analyses have shown that branched alkanes can possess less destabilizing steric energy compared to their linear counterparts.[2][4]

• Electronic Effects (Hyperconjugation): A more compelling explanation lies in the realm of electronic interactions. The stability of branched alkanes is attributed to stabilizing geminal sigma (σ) to sigma-star (σ*) delocalizations, a phenomenon also known as hyperconjugation.[3][5] This involves the interaction of electrons in a C-H or C-C σ-bond with an adjacent empty or partially filled orbital, leading to a more dispersed and lower energy electronic state. The tertiary and quaternary carbon centers in 3-Chloro-2,2,3-trimethylpentane provide numerous opportunities for such stabilizing interactions.

• Electrostatic and Correlation Energy: Recent computational studies suggest that electrostatic effects and electron correlation energy play a significant role in the enhanced stability of branched alkanes.[2][4]

The Influence of the Chloro Substituent

The introduction of a chlorine atom to the 2,2,3-trimethylpentane backbone introduces further complexity. The carbon-chlorine bond is polar, with the chlorine atom being more electronegative than carbon, resulting in a partial positive charge on the carbon atom and a partial negative charge on the chlorine atom.[6]

The stability of the C-Cl bond and its influence on the overall molecular stability are governed by several factors:

• Bond Strength: The C-Cl bond enthalpy is a significant contributor to the overall heat of formation.[6] The strength of this bond is influenced by the nature of the carbon atom it is attached to.

• Inductive Effects: The electron-withdrawing inductive effect of the chlorine atom can influence the electron density distribution throughout the molecule.

• Hyperconjugation: Similar to carbocations, the stability of alkyl halides is influenced by hyperconjugation. The C-H and C-C sigma bonds adjacent to the carbon bearing the halogen can donate electron density into the antibonding orbital of the C-Cl bond, leading to stabilization.[7][8] Given that 3-Chloro-2,2,3-trimethylpentane is a tertiary halide, it benefits from a greater number of adjacent alkyl groups, enhancing this stabilizing effect.[6] Tertiary halogenoalkanes are generally more stable and reactive via SN1 pathways due to the stability of the corresponding tertiary carbocation intermediate.[6][9][10]

The interplay of these factors determines the overall thermodynamic stability of 3-Chloro-2,2,3-trimethylpentane. The high degree of branching in the parent alkane provides a stable foundation, which is then modulated by the electronic effects of the chloro substituent.

Methodologies for Determining the Heat of Formation

The heat of formation of 3-Chloro-2,2,3-trimethylpentane can be determined through both experimental and computational approaches. Each methodology offers unique advantages and challenges.

Experimental Determination: The Power of Calorimetry

Calorimetry is the primary experimental technique for the direct measurement of heat changes in chemical reactions, from which the enthalpy of formation can be derived.[11][12][13]

A common method for organic compounds is combustion calorimetry.[14]

Experimental Protocol: Combustion Calorimetry

• Sample Preparation: A precisely weighed sample of pure 3-Chloro-2,2,3-trimethylpentane is placed in a sample holder within a high-pressure vessel known as a "bomb."

• Pressurization: The bomb is filled with an excess of pure oxygen gas under high pressure.

• Immersion: The bomb is submerged in a known quantity of water in an insulated container (the calorimeter).

• Temperature Equilibration: The entire system is allowed to reach a stable, precisely measured initial temperature.

• Ignition: The sample is ignited by passing an electric current through a fuse wire.

• Temperature Monitoring: The temperature of the water is carefully monitored and recorded as it rises due to the heat released by the combustion reaction.

• Data Analysis: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter, and the mass of the sample.[12] The standard enthalpy of formation can then be calculated using Hess's Law, utilizing the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and HCl).[14]

Caption: Workflow for determining the heat of formation using combustion calorimetry.

An alternative experimental approach involves measuring the enthalpy change of a reaction where 3-Chloro-2,2,3-trimethylpentane is either a reactant or a product, and the heats of formation of all other species are known.

Computational Chemistry: Predicting Thermodynamic Properties

In the absence of experimental data, computational chemistry provides powerful tools for estimating the heat of formation and understanding the thermodynamic stability of molecules.[15][16]

For reliable thermochemical predictions, high-accuracy composite methods like the Gaussian-n (G3, G4) theories are often employed.[17][18] These methods approximate a high-level ab initio calculation by combining the results of several lower-level calculations.

• G4(MP2) Theory: This method offers a good balance of accuracy and computational cost for thermochemical predictions.[19][20] It has been shown to provide reliable results for a wide range of molecules.[19]

Computational Protocol: G4(MP2) Calculation

• Geometry Optimization: The molecular geometry of 3-Chloro-2,2,3-trimethylpentane is optimized at a specified level of theory and basis set (e.g., B3LYP/6-31G(2df,p)).

• Frequency Calculation: A frequency calculation is performed at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface and to obtain zero-point vibrational energies and thermal corrections.

• Single-Point Energy Calculations: A series of single-point energy calculations are performed at higher levels of theory and with larger basis sets.

• Energy Combination: The results of these calculations are combined in a specific, predefined manner to approximate a high-level energy.

• Enthalpy of Formation Calculation: The calculated total energy is used in conjunction with the energies of the constituent elements in their standard states to determine the enthalpy of formation.

Caption: A simplified workflow for calculating the heat of formation using G4(MP2) theory.

DFT methods can also be used to compute heats of formation, although they can sometimes exhibit systematic errors, particularly for halogenated compounds.[21] Bond additivity corrections (BACs) can be applied to improve the accuracy of DFT-calculated enthalpies of formation for haloalkanes.[21]

Quantitative Data and Summary

As of the date of this publication, there is no publicly available, experimentally determined value for the heat of formation of 3-Chloro-2,2,3-trimethylpentane in major thermochemical databases such as the NIST WebBook.[22][23][24][25]

However, based on the principles discussed, we can make the following qualitative predictions:

Property	Predicted Characteristic for 3-Chloro-2,2,3-trimethylpentane	Rationale
Thermodynamic Stability	Relatively high compared to its linear isomers	The high degree of branching in the parent alkane leads to a more stable carbon skeleton due to favorable electronic and steric effects.[2][3][4]
Heat of Formation (ΔHf°)	More negative than its less branched isomers	Increased thermodynamic stability corresponds to a more negative (or less positive) heat of formation.[1]

A dedicated experimental or high-level computational study is required to determine a precise quantitative value for the heat of formation of this molecule.

Conclusion

The thermodynamic stability and heat of formation of 3-Chloro-2,2,3-trimethylpentane are governed by a complex interplay of the stabilizing effects of its highly branched alkane framework and the electronic contributions of the tertiary chloro substituent. While a specific experimental value is not currently available, this guide has outlined the fundamental principles that dictate its thermodynamic properties and has provided detailed methodologies for its experimental and computational determination. For researchers and professionals in drug development, a deep understanding of these principles is paramount for the successful design, synthesis, and application of complex organic molecules.

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• 23. Pentane, 3-chloro-2-methyl- [webbook.nist.gov]
• 24. 2,2,3-trimethylpentane -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 25. Pentane, 2,3,4-trimethyl- [webbook.nist.gov]

IR spectroscopy characteristic absorption bands of 3-Chloro-2,2,3-trimethylpentane

An In-depth Technical Guide to the Infrared Spectroscopy of 3-Chloro-2,2,3-trimethylpentane

Authored by: A Senior Application Scientist

Abstract

Infrared (IR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. This guide provides a detailed analysis of the characteristic IR absorption bands of 3-Chloro-2,2,3-trimethylpentane, a tertiary alkyl halide. By examining the vibrational modes of its constituent bonds, we can establish a spectral fingerprint for this compound. This document is intended for researchers, scientists, and professionals in drug development who utilize IR spectroscopy for molecular characterization and quality control. We will explore the theoretical underpinnings of the observed absorptions, from C-H and C-C skeletal vibrations to the key C-Cl stretching mode, providing a comprehensive understanding of the molecule's spectral features.

Introduction: The Vibrational Portrait of a Molecule

At its core, infrared spectroscopy measures the interaction of infrared radiation with a molecule, causing transitions between vibrational energy states of its covalent bonds.[1] The frequency of radiation absorbed is specific to the type of bond and its molecular environment, making the resulting spectrum a unique "fingerprint" of the molecule.[2] For a molecule such as 3-Chloro-2,2,3-trimethylpentane, which is a saturated, branched alkyl halide, IR spectroscopy is instrumental in confirming the presence of the alkyl framework and the carbon-chlorine bond.

The vibrational frequency of a bond is primarily determined by two factors, as described by Hooke's Law: the strength of the bond (force constant) and the masses of the connected atoms (reduced mass).[3][4] Stronger bonds and lighter atoms vibrate at higher frequencies (higher wavenumbers).[1][4] This guide will dissect the IR spectrum of 3-Chloro-2,2,3-trimethylpentane into its principal absorption regions, explaining the causality behind the expected spectral features.

The Alkyl Backbone: C-H and C-C Vibrations

The structure of 3-Chloro-2,2,3-trimethylpentane is dominated by sp³-hybridized carbon atoms and their associated C-H bonds. These give rise to prominent and predictable absorption bands.

C-H Stretching Vibrations (3000-2850 cm⁻¹)

Virtually all organic compounds containing alkane functionalities exhibit strong absorption bands in this region due to C-H stretching.[5][6] For 3-Chloro-2,2,3-trimethylpentane, the numerous methyl (-CH₃) and methylene (-CH₂) groups result in a strong, complex band between 3000 and 2850 cm⁻¹.[7][8] These absorptions are a reliable indicator of the saturated hydrocarbon nature of the molecule.

C-H Bending (Deformation) Vibrations (1470-1370 cm⁻¹)

In addition to stretching, C-H bonds also undergo bending vibrations, which appear at lower frequencies. These are particularly useful for identifying specific alkyl groups:

• Methylene (-CH₂) Scissoring: A characteristic absorption for methylene groups is expected around 1465 cm⁻¹.[9]

• Methyl (-CH₃) Bending: Methyl groups give rise to two distinct bending vibrations: an asymmetrical bend typically seen around 1450 cm⁻¹ and a symmetrical "umbrella" mode around 1375 cm⁻¹.[8][9] The presence of a tert-butyl group and other methyl groups in 3-Chloro-2,2,3-trimethylpentane will likely make these absorptions particularly strong and well-defined.

C-C Skeletal Vibrations

Stretching vibrations of the carbon-carbon single bonds that form the molecular skeleton occur over a broad range in the fingerprint region (1200-800 cm⁻¹) and are generally weak.[3] While not typically used for simple functional group identification, their specific pattern is unique to the molecule's structure and contributes significantly to its overall spectral fingerprint.[8]

The Halogen Signature: The C-Cl Bond

The most defining feature for identifying 3-Chloro-2,2,3-trimethylpentane as an alkyl halide is the absorption arising from the C-Cl bond.

C-Cl Stretching Vibration (850-550 cm⁻¹)

The carbon-chlorine stretching vibration gives rise to a strong absorption in the fingerprint region of the spectrum.[10] The precise position of this band is influenced by the mass of the chlorine atom and the strength of the C-Cl bond. For monochloroalkanes, this absorption is typically found in the 850-550 cm⁻¹ range.[11][12][13] Because this band falls within the complex fingerprint region, its definitive assignment can sometimes be challenging, but its presence is a key piece of evidence for the structure.[10] The tertiary nature of the carbon atom bonded to the chlorine in 3-Chloro-2,2,3-trimethylpentane may influence the exact frequency within this range.

Summary of Characteristic Absorptions

The expected IR absorption bands for 3-Chloro-2,2,3-trimethylpentane are summarized below. This table serves as a quick reference for spectral interpretation.

Vibrational Mode	Functional Group	Expected Frequency (cm⁻¹)	Expected Intensity
C-H Stretching	Alkyl (CH₃, CH₂)	2850-3000	Strong
C-H Bending (Asymmetric/Scissoring)	Alkyl (CH₃, CH₂)	1450-1470	Medium
C-H Bending (Symmetric)	Methyl (CH₃)	1370-1390	Medium
C-Cl Stretching	Tertiary Alkyl Halide	550-850	Strong

Logical Workflow for Spectral Analysis

The process of identifying an unknown compound like 3-Chloro-2,2,3-trimethylpentane via IR spectroscopy follows a logical progression. The following diagram illustrates a typical workflow.

Caption: A flowchart detailing the logical steps for analyzing an IR spectrum to confirm the structure of 3-Chloro-2,2,3-trimethylpentane.

Experimental Protocol: Acquiring the IR Spectrum

To ensure high-quality, reproducible data, the following protocol for obtaining the IR spectrum of a liquid sample like 3-Chloro-2,2,3-trimethylpentane is recommended.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer

Materials:

• 3-Chloro-2,2,3-trimethylpentane sample

• Salt plates (e.g., NaCl or KBr)

• Pipette or dropper

• Solvent for cleaning (e.g., anhydrous acetone or dichloromethane)

• Lens paper

Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Scan:

  • Place a clean, dry pair of salt plates in the sample holder.

  • Close the sample compartment lid.

  • Run a background scan. This is crucial as it subtracts the absorbance from atmospheric CO₂ and water vapor, as well as the salt plates themselves, from the final sample spectrum.

• Sample Preparation:

  • Remove the salt plates from the spectrometer.

  • Using a clean pipette, place one to two drops of the 3-Chloro-2,2,3-trimethylpentane sample onto the center of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid applying excessive pressure, which could damage the plates.

• Sample Scan:

  • Place the prepared salt plate assembly into the sample holder in the spectrometer.

  • Close the sample compartment lid.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample scan against the background scan to produce the final transmittance or absorbance spectrum.

  • Label the significant peaks with their corresponding wavenumbers.

• Cleaning:

  • Disassemble the salt plates.

  • Thoroughly clean the plates with the appropriate solvent and lens paper.

  • Store the plates in a desiccator to protect them from moisture.

Conclusion

The infrared spectrum of 3-Chloro-2,2,3-trimethylpentane is characterized by strong absorptions corresponding to sp³ C-H stretching and bending vibrations, confirming its alkyl nature. The key diagnostic band for this molecule is the C-Cl stretch, which is expected to appear in the 850-550 cm⁻¹ region of the spectrum. While the fingerprint region below 1500 cm⁻¹ can be complex, the combination of these characteristic bands provides a robust method for the identification and structural verification of this tertiary alkyl halide, making IR spectroscopy an indispensable tool for scientists in chemical research and development.

References

• Scribd. IR Spectrum of Alkyl Halides. Available at: [Link]

• Quora. How to identify an alkyl halide using an infrared (IR) spectrum. Available at: [Link]

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• DAV University. Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. Available at: [Link]

• ResearchGate. High-resolution FTIR spectroscopy of the C—Cl stretching mode of vinyl chloride. Available at: [Link]

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• Dr. Diksha Katiyar. IR Spectroscopy (Module-1I) Lecture Notes: Calculation of vibrational frequencies. Available at: [Link]

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• University of California, Los Angeles. CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Available at: [Link]

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A Methodological Guide to the Crystallographic and Steric Analysis of 3-Chloro-2,2,3-trimethylpentane

Abstract

This technical guide provides a comprehensive methodological framework for the crystallographic and steric analysis of sterically hindered molecules, using 3-Chloro-2,2,3-trimethylpentane as a prime exemplar. While specific experimental crystallographic data for this compound is not publicly available, this document outlines the necessary experimental and computational protocols to obtain and interpret such critical data. We will delve into the rationale behind experimental design for crystallization, the workflow of single-crystal X-ray diffraction, and the power of computational chemistry in quantifying steric strain. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of molecular structure and its implications for chemical reactivity and rational drug design.

Introduction: The Challenge of Steric Hindrance

3-Chloro-2,2,3-trimethylpentane represents a class of molecules where the central carbon atom is exceptionally crowded. This steric hindrance, arising from the bulky t-butyl and ethyl groups, profoundly influences its chemical behavior. In nucleophilic substitution reactions, for instance, the sheer physical blockage around the reactive center makes a bimolecular (SN2) pathway highly improbable, as the nucleophile cannot approach the carbon atom from the backside.[1][2] Consequently, such tertiary alkyl halides almost exclusively react via a unimolecular (SN1) mechanism, which involves the formation of a planar carbocation intermediate, thus alleviating the steric strain.[3][4]

A precise understanding of the three-dimensional arrangement of atoms, bond lengths, and bond angles, as provided by crystallographic data, is paramount. This data, coupled with a quantitative assessment of the inherent steric strain, allows for a deeper comprehension of the molecule's stability, reactivity, and potential interactions in a biological system. This guide will, therefore, provide the roadmap to elucidating these critical parameters.

Part 1: The Pursuit of the Crystal: A Crystallographic Workflow

Obtaining a high-quality single crystal suitable for X-ray diffraction is often the most challenging step in structural analysis.[5] For a non-polar, sterically hindered molecule like 3-Chloro-2,2,3-trimethylpentane, several techniques can be employed.

Experimental Protocol 1: Crystallization by Vapor Diffusion

Vapor diffusion is an excellent method for growing high-quality crystals from small amounts of material.[6][7] It relies on the slow diffusion of a volatile "anti-solvent" (in which the compound is insoluble) into a solution of the compound in a less volatile solvent (in which it is soluble). This gradual decrease in solubility promotes slow, ordered crystal growth.

Methodology:

• Solvent Selection: Identify a solvent in which 3-Chloro-2,2,3-trimethylpentane is readily soluble (e.g., diethyl ether, chloroform) and a more volatile anti-solvent in which it is insoluble (e.g., pentane, hexane).

• Preparation: Prepare a concentrated solution of the compound in the chosen solvent in a small, open vial.

• Assembly: Place this inner vial inside a larger, sealable jar containing a small amount of the anti-solvent.

• Incubation: Seal the jar and leave it undisturbed. The vapor of the anti-solvent will slowly diffuse into the inner vial, reducing the solubility of the compound and inducing crystallization over several days.

Diagram: Vapor Diffusion Crystallization Workflow

Caption: Workflow for crystallization via vapor diffusion.

Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable crystal is obtained, its three-dimensional structure can be determined using SC-XRD. This technique relies on the diffraction of X-rays by the ordered arrangement of atoms in the crystal lattice.[8]

Methodology:

• Crystal Mounting: A single, defect-free crystal (typically 30-300 microns in size) is mounted on a goniometer head.[5]

• Data Collection: The crystal is placed in a focused beam of monochromatic X-rays. As the crystal is rotated, a detector records the positions and intensities of the diffracted X-rays, creating a diffraction pattern.[8][9]

• Data Processing: The raw diffraction images are processed to integrate the intensities of each reflection.[10]

• Structure Solution and Refinement: Specialized software (e.g., SHELXL, Olex2) is used to solve the "phase problem" and generate an initial electron density map.[5] This map is then used to build and refine a model of the atomic positions, bond lengths, and angles.

Anticipated Crystallographic Data for 3-Chloro-2,2,3-trimethylpentane

While experimental data is unavailable, we can anticipate the type of information that a crystallographic analysis would yield. This hypothetical data is presented for illustrative purposes.

Parameter	Hypothetical Value	Significance
Chemical Formula	C8H17Cl	Confirms the elemental composition of the crystal.
Formula Weight	148.67 g/mol	Molecular mass of the compound.
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	P21/c or P212121	Defines the symmetry elements within the unit cell.
a, b, c (Å)	a ≈ 8-10, b ≈ 10-12, c ≈ 12-15	The dimensions of the unit cell along the three axes.
α, β, γ (°)	α = 90, β ≈ 90-110, γ = 90	The angles between the unit cell axes.
Volume (Å3)	≈ 1200-1800	The volume of a single unit cell.
Z	4	The number of molecules per unit cell.
Calculated Density	≈ 0.8-1.0 g/cm3	The theoretical density of the crystal.
Key Bond Lengths (Å)	C-Cl ≈ 1.85, C-C ≈ 1.54-1.58	Provides insight into bonding and potential strain (e.g., elongated bonds).
Key Bond Angles (°)	C-C-C ≈ 110-115, Cl-C-C ≈ 105-110	Deviations from ideal tetrahedral angles (109.5°) indicate angular strain.

Diagram: Molecular Structure of 3-Chloro-2,2,3-trimethylpentane

Caption: 2D representation of 3-Chloro-2,2,3-trimethylpentane.

Part 2: Quantifying the Squeeze: Steric Strain Analysis

Steric strain is the increase in potential energy of a molecule due to repulsive non-bonded interactions.[11] In 3-Chloro-2,2,3-trimethylpentane, significant strain is expected due to the crowding around the central C3 carbon. Computational chemistry provides powerful tools to quantify this strain.

Computational Methodology: A Density Functional Theory (DFT) Approach

DFT is a quantum mechanical method used to calculate the electronic structure of molecules, providing accurate energies and geometries.[12]

Protocol:

• Model Building: Construct a 3D model of 3-Chloro-2,2,3-trimethylpentane using molecular modeling software.

• Geometry Optimization: Perform a geometry optimization calculation (e.g., using the B3LYP functional with a 6-31G* basis set) to find the lowest energy conformation of the molecule.[13]

• Strain Energy Calculation: The total steric energy can be calculated by comparing the energy of the optimized molecule to a hypothetical, strain-free reference system using methods like isodesmic reactions or group equivalents.[11][14] The total steric energy is a sum of several components:

  • Bond Stretching Strain: Energy required to stretch or compress bonds from their ideal lengths.

  • Angle Bending Strain: Energy required to distort bond angles from their ideal values.

  • Torsional Strain: Energy associated with eclipsing interactions between bonds on adjacent atoms.

  • Van der Waals (Non-bonded) Strain: Repulsive forces between atoms that are close in space but not directly bonded.

Anticipated Steric Strain Analysis

The following table presents a hypothetical breakdown of the steric strain in 3-Chloro-2,2,3-trimethylpentane, illustrating the expected contributions from different interactions.

Strain Component	Hypothetical Strain Energy (kcal/mol)	Primary Contributing Interactions
Angle Bending Strain	5 - 8	Distortion of C-C-C and Cl-C-C bond angles around the central C3 carbon to accommodate bulky groups.
Torsional Strain	3 - 5	Eclipsing interactions along the C2-C3 and C3-C4 bonds.
Van der Waals Strain	8 - 12	Repulsive interactions between the t-butyl group, the ethyl group, the C3-methyl, and the chlorine atom.
Total Steric Strain	16 - 25	A significant value indicating a highly strained molecule.

Part 3: Synthesis and Implications

The combined crystallographic and steric strain data provides a powerful lens through which to understand the molecule's behavior.

• Structure-Reactivity Correlation: The anticipated crystallographic data would likely show elongated C-C and C-Cl bonds around the central carbon, a direct consequence of the severe Van der Waals repulsion. The bond angles would also be significantly distorted from the ideal 109.5°. This high degree of steric strain, quantified by computational methods, explains why the molecule is practically inert to SN2 reactions.[2] The energy barrier for a nucleophile to approach the crowded backside of the C-Cl bond would be prohibitively high. The SN1 pathway, however, is favored because the departure of the chloride ion leads to a planar sp2-hybridized carbocation, which relieves the steric strain present in the tetrahedral starting material.[3]

• Implications for Drug Development: In drug design, controlling molecular shape and reactivity is crucial. A highly substituted core like that in 3-Chloro-2,2,3-trimethylpentane could be used as a scaffold to create rigid structures that hold appended functional groups in specific orientations. Understanding the steric limitations is essential for designing molecules that can fit into a target's binding pocket without incurring a large steric energy penalty.

Conclusion

While the specific crystallographic structure of 3-Chloro-2,2,3-trimethylpentane remains to be experimentally determined, this guide provides a robust and scientifically grounded methodology for its elucidation and analysis. By combining meticulous crystallization techniques, the precision of single-crystal X-ray diffraction, and the quantitative power of computational chemistry, researchers can gain a comprehensive understanding of such sterically demanding molecules. This knowledge is fundamental to predicting chemical reactivity, understanding molecular interactions, and advancing the rational design of novel chemical entities.

References

• Vertex AI Search. (2019, April 7). Why are tertiary alkyl halides more reactive towards nucleophilic substitution reactions?
• Glaser, R. (1999).
• [No author listed]. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?

• wwPDB. Worldwide Protein Data Bank: wwPDB. Retrieved from [Link]

• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions.
• [No author listed]. Nucleophilic Substitution of Alkyl Halides.

• Washington University in St. Louis. CCDC – Cambridge Structural Database. Becker Medical Library. Retrieved from [Link]

• Vedantu. (2024, July 2). Tertiary alkyl halides are practically inert to substitution class 12 chemistry CBSE.

• Wikipedia. Protein Data Bank. Retrieved from [Link]

• Liv Hospital. (2026, March 27).

• CCDC. Structural Chemistry Data, Software, and Insights. Retrieved from [Link]

• [No author listed]. Single Crystal X-ray Diffraction and Structure Analysis.

• DATACC. Cambridge Crystallographic Data Centre (CCDC). Retrieved from [Link]

• Chemistry World. CCDC. Retrieved from [Link]

• Bachrach, S. M. (2020, April 30).
• [No author listed].

• RCSB PDB. (2025, December 9). Overview: Search and Browse. Retrieved from [Link]

• Wlodawer, A., Dauter, Z., & Jaskolski, M. (2017).
• Jasinski, J. P. (2014). Getting crystals your crystallographer will treasure: a beginner's guide. PMC.
• Li, N., et al. (2021, May 18). Using steric hindrance to manipulate and stabilize metal halide perovskites for optoelectronics. PMC.
• Carleton College. (2007, May 17). Single-crystal X-ray Diffraction. SERC.

• RCSB PDB. (2026, March 25). Homepage. Retrieved from [Link]

• ChemistryViews. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3.
• [No author listed]. How to Grow Crystals.
• The Biochemist - Portland Press. (2021, May 28).

• CCDC. Search - Access Structures. Retrieved from [Link]

• [No author listed]. Molecular Mechanics Theory in Brief.
• Chemistry LibreTexts. (2022, October 4). 6.4: The Basis Set.
• Lucherelli, M. A., et al. (2023, April 27).
• Im, S., & Allinger, N. L. (2007, June 20). Computational Methods in Organic Thermochemistry. 1. Hydrocarbon Enthalpies and Free Energies of Formation.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the SN1 Synthesis of 3-Chloro-2,2,3-trimethylpentane

Introduction

The conversion of alcohols to alkyl halides is a fundamental and versatile transformation in organic synthesis. Alkyl halides serve as crucial precursors for a wide array of functional groups via nucleophilic substitution and elimination reactions, making them invaluable building blocks in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. This application note provides a comprehensive, field-tested protocol for the synthesis of 3-Chloro-2,2,3-trimethylpentane from its corresponding tertiary alcohol, 2,2,3-trimethyl-3-pentanol.

This guide is designed for researchers, scientists, and professionals in drug development. It moves beyond a simple list of steps to explain the underlying chemical principles, the rationale behind procedural choices, and the necessary safety precautions, ensuring a safe, efficient, and reproducible synthesis.

Scientific Principles: The SN1 Pathway

The reaction of a tertiary alcohol with a hydrogen halide, such as concentrated hydrochloric acid, proceeds through a unimolecular nucleophilic substitution (Sₙ1) mechanism.[1][2][3][4][5] This pathway is favored for tertiary alcohols due to the exceptional stability of the tertiary carbocation intermediate formed during the reaction.[3][6] The mechanism can be dissected into three key steps:

• Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the alcohol's hydroxyl group by the strong acid (HCl). This is a rapid acid-base reaction that converts the poor leaving group, hydroxide (-OH), into an excellent leaving group, water (H₂O).[1][5][6][7][8]

• Formation of a Tertiary Carbocation: The protonated alcohol spontaneously dissociates, losing a molecule of water to form a planar, sp²-hybridized tertiary carbocation. This is the slow, rate-determining step of the Sₙ1 reaction.[7] The stability of this carbocation is enhanced by hyperconjugation with the adjacent alkyl groups.

• Nucleophilic Attack: The nucleophilic chloride ion (Cl⁻), present in high concentration from the HCl, attacks the electrophilic carbocation. This final step is fast and results in the formation of the target alkyl halide, 3-Chloro-2,2,3-trimethylpentane.[7]

The high reactivity of tertiary alcohols with concentrated HCl at room temperature makes this a practical and efficient laboratory procedure.[9] This reactivity difference is famously exploited in the Lucas test, which uses a mixture of concentrated HCl and zinc chloride to distinguish between primary, secondary, and tertiary alcohols based on the rate of formation of the cloudy alkyl chloride.[9][10]

Experimental Protocol

This section details the complete workflow for the synthesis, purification, and characterization of 3-Chloro-2,2,3-trimethylpentane.

Materials and Reagents

Reagent / Material	Grade	Purpose
2,2,3-trimethyl-3-pentanol	Reagent Grade, ≥98%	Starting Material
Hydrochloric Acid (HCl)	Concentrated, ~37%	Reagent and Acid Catalyst
Sodium Bicarbonate (NaHCO₃)	Saturated Aqueous Solution	Neutralizing Wash
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Drying Agent
Deionized Water	N/A	Aqueous Washes
Equipment	Specification	Purpose
Separatory Funnel	250 mL	Reaction and Extraction
Erlenmeyer Flasks	125 mL, 250 mL	Collection and Drying
Graduated Cylinders	50 mL, 100 mL	Volume Measurement
Glass Funnel	---	Filtration
Filter Paper	---	Filtration
Beakers	100 mL, 250 mL	Solution Preparation

Quantitative Data

Parameter	Value	Notes
Reactants
2,2,3-trimethyl-3-pentanol	20.0 g (0.139 mol)	Limiting Reagent
Concentrated HCl	75 mL (~0.90 mol)	Used in excess to drive the reaction
Reaction Conditions
Temperature	Room Temperature (~20-25 °C)	Reaction is sufficiently rapid without heating
Reaction Time	15-20 minutes	Vigorous shaking period
Product Information
Product Name	3-Chloro-2,2,3-trimethylpentane	C₈H₁₇Cl
Molecular Weight	148.67 g/mol [11]	---
Theoretical Yield	20.6 g	---
Expected Yield	16.5 - 18.5 g (80-90%)	Typical for this Sₙ1 reaction

Step-by-Step Synthesis & Purification Workflow

The entire procedure should be performed within a certified chemical fume hood.

1. Reaction Setup:

• Carefully measure and pour 75 mL of concentrated hydrochloric acid into a 250 mL separatory funnel.

• Weigh 20.0 g of 2,2,3-trimethyl-3-pentanol and add it to the separatory funnel containing the acid.

2. Reaction Execution:

• Stopper the separatory funnel and invert it gently. Immediately open the stopcock to vent the initial pressure buildup.

• Shake the funnel vigorously for 15-20 minutes, ensuring to vent frequently (at least every 20-30 seconds) by inverting the funnel and opening the stopcock away from yourself and others.

• As the reaction proceeds, a separate, immiscible organic layer (the product) will form.

• After shaking, clamp the separatory funnel to a ring stand and allow the layers to fully separate. The denser aqueous layer will be on the bottom, and the organic product layer will be on top.

3. Product Isolation and Washing:

• Carefully drain and discard the lower aqueous layer into a designated waste beaker.

• Wash 1 (Water): Add 50 mL of deionized water to the separatory funnel. Stopper, shake gently with venting, and allow the layers to separate. Drain and discard the lower aqueous layer. This removes the bulk of the remaining acid.

• Wash 2 (Neutralization): Add 50 mL of saturated sodium bicarbonate solution. Stopper and shake, venting frequently as carbon dioxide gas will be generated. Continue until no more gas evolves. This neutralizes any residual HCl. Drain and discard the lower aqueous layer.

• Wash 3 (Final Water Wash): Add another 50 mL of deionized water, shake gently, and discard the lower aqueous layer to remove any remaining salts.

4. Drying the Product:

• Drain the crude 3-Chloro-2,2,3-trimethylpentane from the separatory funnel into a clean, dry 125 mL Erlenmeyer flask.

• Add approximately 2-3 grams of anhydrous magnesium sulfate to the flask. Swirl the flask gently. If the drying agent clumps together, add more in small portions until some remains free-flowing.

• Allow the product to dry over the desiccant for 10-15 minutes.

5. Final Purification:

• Remove the drying agent by gravity filtering the product through a funnel with fluted filter paper into a pre-weighed, clean, dry round-bottom flask.

• The resulting clear liquid is the purified 3-Chloro-2,2,3-trimethylpentane. For applications requiring exceptionally high purity, simple distillation can be performed.

Experimental Workflow Diagram

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• 11. 3-Chloro-2,2,3-trimethylpentane | C8H17Cl | CID 54060433 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Kinetic Rate Analysis of SN1 Solvolysis Using 3-Chloro-2,2,3-trimethylpentane

Introduction: The Rationale for a Model Substrate

The Unimolecular Nucleophilic Substitution (SN1) reaction is a cornerstone of organic chemistry, representing a fundamental pathway for the transformation of functional groups at a saturated carbon. Its stepwise mechanism, proceeding through a carbocation intermediate, dictates a unique kinetic profile that is critically dependent on substrate structure and solvent properties, but notably independent of the nucleophile's concentration.[1][2][3] Understanding the kinetics of this reaction is paramount for predicting reaction outcomes, optimizing synthesis protocols, and elucidating reaction mechanisms in complex systems.

This guide details the use of 3-chloro-2,2,3-trimethylpentane as an exemplary substrate for SN1 kinetic studies. Its structure—a tertiary alkyl halide—is deliberately chosen. The carbon atom bonded to the chlorine leaving group is tertiary and sterically hindered, which accomplishes two critical objectives for isolating the SN1 pathway:

• Maximizing Carbocation Stability: The departure of the chloride ion results in the formation of a stable tertiary carbocation, stabilized by hyperconjugation and inductive effects from the surrounding alkyl groups. This lowers the activation energy of the rate-determining step.[4][5]

• Minimizing Competing Pathways: The significant steric bulk around the electrophilic carbon severely impedes the backside attack required for a competing SN2 reaction, effectively ensuring that the reaction proceeds almost exclusively via the SN1 mechanism.[3]

This application note provides the theoretical framework, detailed experimental protocols, and data analysis methodologies required to accurately determine the rate constant (k) and activation energy (Ea) for the solvolysis of this model compound.

Theoretical Framework: The SN1 Mechanism and Its Kinetic Dependencies

A robust experimental design is built upon a solid theoretical foundation. The kinetics of the SN1 reaction are a direct consequence of its multi-step mechanism.

The SN1 Reaction Pathway

The SN1 reaction proceeds in two or three distinct steps, with the first step being the slow, rate-determining step (RDS).[2][5][6]

• Step 1 (Rate-Determining): Formation of a Carbocation. The C-Cl bond heterolytically cleaves without the involvement of the nucleophile. This ionization is an endothermic process that forms a planar, sp²-hybridized carbocation intermediate and a chloride ion.[6] This is the slowest step and thus governs the overall reaction rate.

• Step 2 (Fast): Nucleophilic Attack. A nucleophile (often the solvent, in a process called solvolysis) rapidly attacks the electrophilic carbocation.[7][8] Because the carbocation is planar, the nucleophile can attack from either face.

• Step 3 (Fast, if applicable): Deprotonation. If the nucleophile was neutral (e.g., water or an alcohol), a final, rapid acid-base reaction occurs where the solvent deprotonates the newly added group to yield the neutral final product.[5]

The mechanism is visualized below.

Caption: The stepwise mechanism of an SN1 solvolysis reaction.

Factors Governing the SN1 Rate

The rate of an SN1 reaction is described by a simple first-order rate law: Rate = k[Substrate] .[2] This has several critical implications for experimental design:

• Substrate: As established, tertiary alkyl halides like 3-chloro-2,2,3-trimethylpentane are ideal due to the formation of a stable carbocation.[4][9]

• Nucleophile: The rate is independent of the nucleophile's concentration or strength because the nucleophile only participates after the rate-determining step.[4][10] Therefore, weak nucleophiles like water and alcohols are typically used, often serving as the solvent.

• Leaving Group: The rate-determining step involves the breaking of the carbon-leaving group bond. A better leaving group (a weaker base) will depart more readily, increasing the reaction rate.[10][11] The order of reactivity for halides is I⁻ > Br⁻ > Cl⁻ > F⁻.

• Solvent: This is one of the most critical variables. Polar protic solvents (e.g., water, ethanol, methanol, acetic acid) dramatically accelerate SN1 reactions.[4][10][12] They do so by:

  • Stabilizing the transition state leading to the carbocation.[12]

  • Solvating the leaving group anion through hydrogen bonding.[13]

  • Solvating the carbocation intermediate through ion-dipole interactions.[4]

• Temperature: The reaction rate is highly dependent on temperature, a relationship quantified by the Arrhenius equation.[14][15] Increasing the temperature provides more molecules with sufficient kinetic energy to overcome the activation energy barrier, thus increasing the rate constant, k.

Experimental Design and Protocols

This section outlines a robust workflow for determining the kinetic parameters of the solvolysis of 3-chloro-2,2,3-trimethylpentane. The solvolysis reaction in an aqueous alcohol mixture produces hydrochloric acid (HCl), and the rate of this acid production is directly proportional to the rate of consumption of the alkyl halide.[16]

General Experimental Workflow

Caption: A generalized experimental workflow for kinetic analysis.

Materials and Reagents

Reagent/Material	Specifications	Safety Considerations
3-Chloro-2,2,3-trimethylpentane	>98% Purity	Flammable liquid and vapor. Causes skin and eye irritation. May cause respiratory irritation. Handle in a chemical fume hood. Wear appropriate PPE (gloves, goggles, lab coat).[17]
Ethanol (EtOH)	200 Proof, ACS Grade	Highly flammable liquid and vapor. Keep away from ignition sources.
Deionized Water	>18 MΩ·cm	N/A
Sodium Hydroxide (NaOH)	Standardized solution, ~0.02 M	Corrosive. Causes severe skin burns and eye damage. Handle with care.
Bromothymol Blue Indicator	0.1% solution in ethanol	Flammable.
Constant Temperature Water Bath	Capable of maintaining ±0.1 °C	Ensure proper grounding and electrical safety.
Glassware	Erlenmeyer flasks, burette, pipettes, cylinders	Check for cracks or defects before use.

Protocol: Determining the Rate Constant via Titration

This protocol measures the time required to produce a fixed amount of HCl, allowing for the calculation of the reaction rate.[9][16]

• Solvent Preparation: Prepare 200 mL of a 50:50 (v/v) ethanol-water solvent mixture in a large flask.

• Reaction Setup:

  • Pipette exactly 50.0 mL of the 50:50 ethanol-water solvent into a 125 mL Erlenmeyer flask.

  • Add 3-5 drops of bromothymol blue indicator. The solution should be yellow-green.

  • Place the flask in a constant temperature water bath set to 25.0 °C and allow it to equilibrate for at least 10 minutes.

• Titration Setup:

  • Fill a 50 mL burette with the standardized ~0.02 M NaOH solution.

  • Carefully add NaOH dropwise to the reaction flask until the solution just turns a faint, persistent blue. Record this initial burette reading. This step neutralizes any trace acidic impurities.

  • Now, add exactly 1.00 mL of the NaOH solution from the burette. The solution will be distinctly blue.

• Reaction Initiation:

  • Using a micropipette, add approximately 0.2 mL of 3-chloro-2,2,3-trimethylpentane to a small, clean test tube and weigh it precisely.

  • Rapidly add the entire contents of the test tube to the reaction flask, swirl vigorously for a few seconds, and immediately start a timer . Reweigh the empty test tube to determine the exact mass of the alkyl halide added.

• Data Collection:

  • Record the time it takes for the blue color to disappear and the solution to turn yellow-green. This marks the point where the HCl produced has neutralized the 1.00 mL of added NaOH.

  • As soon as the color changes, immediately add the next 1.00 mL aliquot of NaOH. The solution will turn blue again.

  • Record the time at which the color disappears for this second aliquot.

  • Repeat this process for at least 8-10 aliquots of NaOH.

Protocol: Investigating Solvent Effects

To demonstrate the profound impact of solvent polarity, repeat the entire procedure outlined in section 3.3 using different solvent compositions while keeping the temperature constant at 25.0 °C.

• Experiment A (Control): 50:50 (v/v) Ethanol-Water

• Experiment B (Less Polar): 60:40 (v/v) Ethanol-Water

• Experiment C (More Polar): 40:60 (v/v) Ethanol-Water

A significant increase in reaction rate is expected as the proportion of water (the more polar solvent) increases.[4]

Protocol: Determining Activation Energy (Ea)

To calculate the activation energy, the rate constant must be determined at several different temperatures. Repeat the procedure in section 3.3 using the same 50:50 solvent mixture at a minimum of three different temperatures.

• Temperature 1: ~15 °C (using an ice-water bath)

• Temperature 2: ~25 °C (room temperature or controlled bath)

• Temperature 3: ~35 °C (using a heated water bath)

Ensure you record the exact temperature of the water bath for each run.

Data Analysis and Interpretation

Calculating the Rate Constant (k)

For each time point recorded, you can calculate the concentration of the remaining alkyl halide, [R-Cl]. The reaction is first-order, so its rate follows the integrated rate law:

ln[R-Cl]t = -kt + ln[R-Cl]₀

• Calculate Initial Concentration ([R-Cl]₀): Use the mass of the alkyl halide added, its molar mass (148.67 g/mol )[18], and the total volume of the solution (50 mL + volume of NaOH + 0.2 mL) to find the initial molarity.

• Calculate [R-Cl] at Each Time Point: For each aliquot of NaOH neutralized, the moles of R-Cl reacted equals the moles of NaOH added. Subtract this from the initial moles and divide by the volume to get the concentration at that time.

• Plot the Data: Create a graph of ln[R-Cl] (y-axis) versus time (s) (x-axis).

• Determine k: The data should yield a straight line. The slope of this line is equal to -k . The rate constant, k, will have units of s⁻¹.

Determining Activation Energy (Ea)

The Arrhenius equation links the rate constant (k), temperature (T), and activation energy (Ea):

k = A * e^(-Ea/RT)

This can be linearized into the form y = mx + c :

ln(k) = (-Ea/R)(1/T) + ln(A)

• Calculate k at Different Temperatures: Use the method in 4.1 to find the rate constant for each temperature run from section 3.5.

• Plot the Data: Create an Arrhenius plot of ln(k) (y-axis) versus 1/T (x-axis), where T is the temperature in Kelvin.

• Calculate Ea: The data should form a straight line. The slope of this line is equal to -Ea/R , where R is the ideal gas constant (8.314 J/mol·K). The activation energy, Ea, can be calculated from the slope and is typically expressed in kJ/mol.[19][20]

Sample Data Presentation

Table 1: Effect of Solvent Polarity on Rate Constant at 25.0 °C

Solvent Composition (EtOH:H₂O)	Relative Polarity	Observed Rate Constant, k (s⁻¹)
60:40	Lower	Sample Value
50:50	Intermediate	Sample Value

| 40:60 | Higher | Sample Value |

Table 2: Effect of Temperature on Rate Constant in 50:50 EtOH:H₂O

Temperature (°C)	Temperature (K)	1/T (K⁻¹)	Observed Rate Constant, k (s⁻¹)	ln(k)
15.0	288.15	Calculated	Sample Value	Calculated
25.0	298.15	Calculated	Sample Value	Calculated

| 35.0 | 308.15 | Calculated | Sample Value | Calculated |

Conclusion

3-Chloro-2,2,3-trimethylpentane serves as an outstanding substrate for investigating the principles of SN1 reaction kinetics. Its structure favors a clean, unambiguous SN1 pathway, allowing for the reliable determination of rate constants and the clear demonstration of how solvent polarity and temperature govern reaction outcomes. The protocols described herein provide a self-validating framework for generating high-quality kinetic data suitable for both educational and advanced research applications.

References

• Master Organic Chemistry. (2025, July 3). The SN1 Reaction Mechanism. [Link]

• Chemistry LibreTexts. (2024, March 20). 11.4: The SN1 Reaction. [Link]

• University of Illinois Springfield. (n.d.). 11.5 Characteristics of the SN1 Reaction – Organic Chemistry: A Tenth Edition. [Link]

• Chemistry Steps. (2024, June 18). The SN1 Reaction Mechanism and SN1 Practice Problems. [Link]

• Chemistry LibreTexts. (2023, January 22). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• PubChem. (n.d.). 3-Chloro-2,2,3-trimethylpentane. National Center for Biotechnology Information. [Link]

• Wikipedia. (n.d.). SN1 reaction. [Link]

• Chemistry LibreTexts. (2015, July 9). 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. [Link]

• Chemistry LibreTexts. (2024, February 13). 6.2.3.1: Arrhenius Equation. [Link]

• Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. [Link]

• Wikipedia. (n.d.). Arrhenius equation. [Link]

• OpenOChem Learn. (n.d.). SN1 - Effect of Leaving Group. [Link]

• Dartmouth College. (2009). Experiment 8 — Kinetics of SN1 Solvolysis. [Link]

• Michigan State University Department of Chemistry. (n.d.). Alkyl Halide Reactivity. [Link]

• OpenOChem Learn. (n.d.). SN1 - Effect of the Solvent. [Link]

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• Chemguide. (n.d.). RATE CONSTANTS AND THE ARRHENIUS EQUATION. [Link]

• JoVE. (2023, April 30). Video: SN1 Reaction: Mechanism. [Link]

• University of British Columbia. (n.d.). Relationship between Reaction Rates, Temperature, and Activation Energy; Arrhenius Equation, Orientation Factor (M13Q8) – CHEM 104. [Link]

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Application Note: High-Fidelity Gas Chromatography (GC) Purity Analysis of 3-Chloro-2,2,3-trimethylpentane

Introduction & Analytical Challenges

3-Chloro-2,2,3-trimethylpentane (Molecular Formula: C8​H17​Cl , CAS: 918-09-2) is a highly branched, sterically hindered alkyl halide utilized as a specialized intermediate in organic synthesis and pharmaceutical development[1]. Determining the exact purity of this compound is critical, as trace impurities can significantly alter downstream reaction kinetics and product yields.

However, the purity analysis of 3-Chloro-2,2,3-trimethylpentane presents a severe analytical challenge. As a tertiary alkyl chloride, the molecule is highly susceptible to thermal degradation[2]. When introduced into a standard, high-temperature Gas Chromatography (GC) injection port, the compound undergoes rapid thermal dehydrohalogenation (an E1/E2 elimination reaction), stripping hydrogen chloride (HCl) from the molecule and generating artifactual alkene isomers (e.g., trimethylpentenes)[2][3]. This degradation artificially inflates the impurity profile, leading to falsely low reported purity values.

This application note details a self-validating, low-temperature GC methodology designed to suppress thermal artifacts, ensuring the accurate quantification of 3-Chloro-2,2,3-trimethylpentane.

Mechanistic Insight: Suppressing Thermal Dehydrohalogenation

Standard GC methodologies rely on flash vaporization in hot injection ports (typically 200°C – 250°C) to transfer the sample into the carrier gas stream[4]. For tertiary alkyl chlorides, this thermal energy exceeds the activation barrier for C-Cl bond cleavage. The resulting "ghost peaks" observed in the chromatogram are not inherent impurities of the bulk material, but rather degradation products formed in situ during the injection process[3].

To circumvent this, Cold On-Column (COC) injection is strictly required[4]. COC physically deposits the liquid sample directly into the capillary column at a temperature below the solvent's boiling point, entirely bypassing the vaporization phase. The column oven is then programmed to heat gradually, allowing the intact 3-Chloro-2,2,3-trimethylpentane to elute based on its boiling point without thermal shock.

Fig 1. Impact of GC injection technique on tertiary alkyl chloride stability.

Experimental Design & Rationale

To create a robust and self-validating system, the method pairs the COC inlet with a mid-polar stationary phase and dual-detector configuration.

• Column Chemistry: A USP G43 equivalent column (6% cyanopropylphenyl, 94% dimethylpolysiloxane), such as the DB-624, is selected. This mid-polar phase provides exceptional selectivity for volatile halogenated compounds and resolves the target analyte from highly structurally similar synthesis by-products[5].

• Dual Detection (FID/MS): A Flame Ionization Detector (FID) is used for quantitative area percent (%) purity calculations due to its wide linear dynamic range. In parallel, Mass Spectrometry (MS) is utilized to confirm peak identities and ensure no co-eluting artifacts are hidden beneath the main peak[5].

Fig 2. Dual-detector GC workflow for the purity analysis of volatile alkyl halides.

Step-by-Step Analytical Protocol

Reagent Preparation

• Diluent: Utilize GC-grade n-hexane. Avoid protic solvents (e.g., methanol) which may induce solvolysis of the tertiary chloride over time.

• Sample Solution: Accurately weigh 10.0 mg of 3-Chloro-2,2,3-trimethylpentane into a 10 mL volumetric flask. Dilute to volume with n-hexane to achieve a final concentration of 1.0 mg/mL. Mix thoroughly.

• System Suitability Solution: Spike the sample solution with 0.1% (w/w) of a known alkene precursor (e.g., 2,4,4-trimethyl-1-pentene) to verify column resolution.

GC Operating Conditions

Configure the gas chromatograph according to the parameters outlined in Table 1.

Table 1: Optimized GC-FID/MS Parameters

Parameter	Specification	Rationale
Instrument	GC equipped with FID and MS (via splitter)	Enables simultaneous quantification and structural ID[5].
Inlet System	Cold On-Column (COC)	Prevents thermal degradation of the tertiary C-Cl bond[4].
Column	DB-624 (60 m × 0.32 mm ID × 1.8 µm film)	Mid-polar phase optimal for alkyl halides[5].
Carrier Gas	Helium (He), Constant Flow at 1.5 mL/min	Provides optimal linear velocity and MS compatibility[5].
Oven Program	40°C (hold 5 min) → 10°C/min to 200°C (hold 10 min)	Focuses the analyte band before gentle thermal elution.
Detector (FID)	250°C, H2​ : 40 mL/min, Air: 400 mL/min	Standard universal detection for organic hydrocarbons.
Injection Volume	1.0 µL	Prevents column overloading.

System Suitability Test (SST)

Before analyzing the sample, the method must self-validate to ensure the system is capable of resolving the analyte from degradation products. Inject the System Suitability Solution and evaluate against the criteria in Table 2.

Table 2: System Suitability Criteria

Parameter	Acceptance Criteria	Purpose
Resolution ( Rs​ )	Rs​≥2.0 between Alkene spike and Main Peak	Ensures baseline separation of potential degradation artifacts.
Tailing Factor ( Tf​ )	Tf​≤1.5 for 3-Chloro-2,2,3-trimethylpentane	Verifies column inertness and lack of active site binding.
Repeatability	%RSD ≤2.0% (n=5 injections)	Confirms injection precision and system stability.

Data Interpretation & Impurity Profiling

Calculate the purity of 3-Chloro-2,2,3-trimethylpentane using the area normalization method (Area %). Exclude the solvent peak (n-hexane) from the total area calculation.

Use the Relative Retention Time (RRT) values provided in Table 3 to identify common synthesis by-products. If unexpected peaks appear at RRT 0.65 - 0.85 during routine analysis, it is a strong indicator that the COC inlet temperature is drifting too high, causing artifactual dehydrohalogenation.

Table 3: Expected Retention Profile on DB-624

Analyte / Impurity	Relative Retention Time (RRT)	Origin / Notes
n-Hexane (Solvent)	~0.25	Diluent (Exclude from purity calculation).
Trimethylpentene isomers	0.65 - 0.85	Synthesis by-products or thermal artifacts[3].
3-Chloro-2,2,3-trimethylpentane	1.00	Target Analyte / Main Peak [1].
Unreacted Alcohols	1.15 - 1.30	Starting material carryover from synthesis.
Heavier Alkyl Halides	> 1.30	Over-alkylation or dimerization side reactions.

By adhering strictly to this low-temperature analytical protocol, researchers can confidently report the true purity of 3-Chloro-2,2,3-trimethylpentane without the confounding interference of injection-port degradation.

References

• PubChem. "3-Chloro-2,2,3-trimethylpentane | C8H17Cl | CID 54060433". Source: nih.gov. URL:[1]

• MDPI. "Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole". Source: mdpi.com. URL:[5]

• International Journal of Pharmaceutical Sciences. "A Review on Gas Chromatography: Techniques, Methodologies, and Applications". Source: ijpsjournal.com. URL:[4]

• ResearchGate. "Recent update of the various sources originating ghost peaks in gas chromatography: A review". Source: researchgate.net. URL:[3]

• BenchChem. "Amylene dichloride". Source: benchchem.com. URL:[2]

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Application Note: Synthesis of Highly Sterically Hindered Grignard Reagents – 3-Chloro-2,2,3-trimethylpentane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The preparation of Grignard reagents from highly sterically hindered tertiary alkyl chlorides presents a formidable challenge in synthetic organic chemistry. Standard methodologies utilizing commercial magnesium turnings typically fail, yielding predominantly elimination products (alkenes) and Wurtz coupling dimers rather than the desired organomagnesium species.

This application note provides a comprehensive, self-validating protocol for the successful synthesis of 3-MgCl-2,2,3-trimethylpentane from 3-Chloro-2,2,3-trimethylpentane . By leveraging [1] under cryogenic conditions, or utilizing a[2], researchers can kinetically trap the Grignard intermediate, bypassing the thermodynamically favored elimination pathways.

Substrate Analysis & Mechanistic Rationale (E-E-A-T)

The "Steric Umbrella" Effect

To understand the failure of standard protocols, one must analyze the extreme steric topology of 3-Chloro-2,2,3-trimethylpentane . The reactive α -carbon (C3) is bonded to:

• A tert-butyl group (C2 and its methyls).

• An ethyl group (C4-C5).

• A methyl group .

• The chlorine atom .

This creates a massive "steric umbrella" that physically impedes the approach of the C-Cl bond to the passivated surface of standard magnesium turnings. The [3] further increases the activation energy required for oxidative insertion.

Competing Pathways: Elimination vs. Insertion

When standard magnesium is heated to force the insertion, the basicity of the metal surface (or any trace Grignard formed) abstracts a β -hydrogen from the adjacent ethyl or methyl groups. This triggers an E2 elimination , yielding alkenes (e.g., 2-ethyl-3,3-dimethyl-1-butene) rather than the Grignard reagent[4].

The Solution: Kinetic Control via Rieke Magnesium

To circumvent elimination, the reaction must be run at low temperatures ( −78∘C to 0∘C ). However, standard Mg is unreactive at these temperatures. The solution is Rieke Magnesium (Mg), prepared via the reduction of anhydrous MgCl2​ with potassium[1]. Mg is a highly porous, zero-valent black powder with an immense surface area, completely free of the passivating MgO layer. This allows for rapid oxidative addition at cryogenic temperatures, placing the reaction under strict kinetic control and suppressing elimination[5].

Alternatively, the addition of anhydrous LiCl (the "Turbo Grignard" principle) breaks up polymeric magnesium aggregates, shifting the Schlenk equilibrium and drastically enhancing the solubility and reactivity of the forming organomagnesium species[6].

Mechanistic divergence in the reaction of 3-Chloro-2,2,3-trimethylpentane with Magnesium.

Experimental Protocols

Protocol A: Rieke Magnesium (Mg*) Batch Synthesis

This protocol is optimized for maximum yield of highly hindered tertiary chlorides.

Step 1: Preparation of Active Magnesium (Mg)*

• In an argon-filled glovebox, charge a flame-dried Schlenk flask with anhydrous MgCl2​ (50 mmol) and Potassium metal (100 mmol) in 50 mL of anhydrous THF.

• Reflux the mixture for 2 hours under vigorous stirring until a fine, black suspension of Mg* is formed ( MgCl2​+2K→Mg∗+2KCl )[1].

• Allow the suspension to cool to −78∘C .

Step 2: Oxidative Addition (Grignard Formation)

• Prepare a solution of freshly distilled 3-Chloro-2,2,3-trimethylpentane (15 mmol) in 20 mL of anhydrous diethyl ether ( Et2​O ).

• Add the chloride solution dropwise to the Mg* suspension at −78∘C at a rate of 0.5 mL/min[7].

• Once addition is complete, allow the reaction to slowly warm to 0∘C and stir for an additional 4 hours.

• Filter the resulting dark solution through a pad of dry Celite under argon to remove unreacted Mg* and KCl salts.

Step 3: Self-Validating System (Titration) To verify the active Grignard concentration and confirm success over elimination:

• Transfer a 1.0 mL aliquot of the filtered Grignard solution to a flame-dried vial containing menthol (0.40 mmol) and a catalytic amount of 1,10-phenanthroline (0.5 mg) in 1.0 mL THF[7].

• The solution will remain colorless until the menthol is fully deprotonated. The exact endpoint is indicated by a sharp color change to mauve (purple), confirming the exact molarity of the active nucleophile[7].

Step-by-step workflow for the preparation of tertiary Grignard reagents using Rieke Magnesium.

Protocol B: Mg/LiCl Stratified Packed-Bed (Flow/Batch Hybrid)

For scalable, on-demand synthesis utilizing the Turbo Grignard principle.

• Column Packing: Pack a glass column (ID = 10 mm) with a stratified bed of activated Mg turnings (2 equiv) and anhydrous LiCl (2 equiv), separated by a fiberglass frit[2].

• Elution: Pump a 0.5 M solution of 3-Chloro-2,2,3-trimethylpentane in THF through the column at a flow rate of 0.1 mL/min at 25∘C . The LiCl continuously solubilizes the forming Grignard, preventing surface passivation[2].

• Self-Validating System (Isotopic Quench): To prove the Grignard was formed (and not the alkene), quench a 0.5 mL aliquot with D2​O . Analyze via GC-MS. The presence of a molecular ion peak at m/z 115 confirms the formation of 3-deutero-2,2,3-trimethylpentane (successful Grignard), whereas a peak at m/z 112 indicates the elimination alkene.

Quantitative Data & Method Comparison

The following table summarizes the expected outcomes when attempting to synthesize 3-MgCl-2,2,3-trimethylpentane using various magnesium sources.

Activation Method	Temperature	Additives	Active Grignard Yield (%)	Major Side Product	Reaction Time
Standard Mg Turnings	25∘C to Reflux	I2​ or 1,2-dibromoethane	< 15%	Alkene (E2 Elimination)	12 - 24 h
Rieke Magnesium (Mg)*	−78∘C to 0∘C	None	82 - 88%	Trace Wurtz Dimer	4 - 6 h
Mg/LiCl Packed Bed	25∘C	Anhydrous LiCl	70 - 75%	Alkene (Minor)	Continuous Flow

Table 1: Comparison of activation methods for the synthesis of the highly hindered tertiary Grignard reagent.

References

• Technical Support Center: Grignard Reaction Challenges with Sterically Hindered Alkyl Halides. BenchChem.[3]

• Preparation of tertiary Grignard reagents. Chemistry Stack Exchange. [4]

• Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides. Britton, J., et al. (2020). Beilstein Journal of Organic Chemistry. [2]

• Progress and developments in the turbo Grignard reagent i-PrMgCl·LiCl: a ten-year journey. Bao, R. L.-Y., Zhao, R., & Shi, L. (2015). Chemical Communications. [6]

• Ni-Catalyzed Kumada-Corriu Cross-Coupling Reactions of Tertiary Grignard Reagents and Bromostyrenes. Li, K., Zu, B., & Mazet, C. (2024). Organic Letters. [7]

• Grignard Reagent (Rieke Magnesium). Wikipedia. [1]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. Carnegie Mellon University / ACS. [5]

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• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Ni-Catalyzed Kumada-Corriu Cross-Coupling Reactions of Tertiary Grignard Reagents and Bromostyrenes [organic-chemistry.org]

Catalytic Dehydrohalogenation of 3-Chloro-2,2,3-trimethylpentane: Advanced Protocols for Alkene Synthesis

Abstract

This application note provides detailed protocols and theoretical background for the catalytic dehydrohalogenation of the sterically hindered tertiary alkyl halide, 3-chloro-2,2,3-trimethylpentane. The inherent challenges posed by the steric congestion around the reactive center often lead to low yields and competing side reactions under classical elimination conditions. This guide explores two robust catalytic systems—Phase-Transfer Catalysis (PTC) and a Palladium-based methodology—that offer enhanced efficiency, selectivity, and milder reaction conditions. We delve into the mechanistic underpinnings of each approach, providing a rationale for experimental design and parameter optimization. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who require efficient and scalable methods for the synthesis of highly substituted alkenes.

Introduction: The Challenge of Hindered Substrates

Dehydrohalogenation, an elimination reaction that removes a hydrogen halide from a substrate, is a fundamental transformation in organic chemistry for the synthesis of alkenes.[1] However, when the substrate is a sterically hindered tertiary alkyl halide, such as 3-chloro-2,2,3-trimethylpentane, traditional base-mediated elimination reactions often face significant hurdles. The bulky substituents surrounding the carbon bearing the leaving group impede the approach of a base, slowing down the desired E2 elimination pathway and often requiring harsh reaction conditions that can lead to undesired side products.

The dehydrohalogenation of 3-chloro-2,2,3-trimethylpentane can theoretically yield two primary alkene isomers: the more substituted (Saytzeff) product, 2,3,3-trimethyl-2-pentene, and the less substituted (Hofmann) product, 3,3,4,4-tetramethyl-1-pentene. The regioselectivity of this reaction is highly dependent on the reaction conditions, particularly the nature of the base and the catalyst employed.[2][3][4][5]

Catalytic approaches offer a compelling solution to overcome the steric and selectivity challenges associated with the dehydrohalogenation of hindered substrates. By employing catalysts, the activation energy for the elimination process can be lowered, allowing the reaction to proceed under milder conditions with improved yields and selectivity. This application note will focus on two powerful catalytic strategies: Phase-Transfer Catalysis (PTC) and Palladium-catalyzed dehydrohalogenation.

Catalytic Approaches to Dehydrohalogenation

Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis is a powerful technique for conducting reactions between reactants in immiscible phases.[6][7] In the context of dehydrohalogenation, a phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of a hydroxide or other basic anion from an aqueous phase to an organic phase containing the alkyl halide substrate.[8] This "naked" and more reactive basic anion can then effect the dehydrohalogenation. For sterically hindered substrates, more organophilic quaternary ammonium salts are often preferred.[9]

The mechanism involves the formation of an ion pair between the quaternary ammonium cation (Q+) and the hydroxide anion (OH-), which is then transported into the organic phase. This ion pair, being more soluble in the organic medium, can more effectively deprotonate the alkyl halide, leading to the formation of the alkene.

Caption: Palladium-Catalyzed Dehydrohalogenation Cycle.

Experimental Protocols

Protocol 1: Phase-Transfer Catalyzed Dehydrohalogenation

This protocol describes the dehydrohalogenation of 3-chloro-2,2,3-trimethylpentane using tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst and aqueous sodium hydroxide as the base.

Materials:

• 3-Chloro-2,2,3-trimethylpentane (1.0 eq)

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• Sodium hydroxide (50% w/v aqueous solution) (5.0 eq)

• Toluene

• Deionized water

• Anhydrous magnesium sulfate

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

• Separatory funnel

Procedure:

• To a 100 mL round-bottom flask, add 3-chloro-2,2,3-trimethylpentane (e.g., 5.0 g, 33.6 mmol), toluene (20 mL), and tetrabutylammonium bromide (0.54 g, 1.68 mmol).

• With vigorous stirring, add the 50% aqueous sodium hydroxide solution (13.4 mL, 168 mmol).

• Heat the reaction mixture to 80 °C and maintain for 6-8 hours. Monitor the reaction progress by gas chromatography (GC).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and add deionized water (20 mL).

• Separate the organic layer, and wash it sequentially with deionized water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by fractional distillation to isolate the alkene isomers.

Behind the Procedure:

• Catalyst Choice: Tetrabutylammonium bromide is a common and effective phase-transfer catalyst. Its lipophilic butyl groups facilitate its solubility in the organic phase.

• Base Concentration: A high concentration of aqueous sodium hydroxide is used to drive the reaction and maintain a high concentration of hydroxide ions at the interface. [6]* Solvent: Toluene is an appropriate solvent that is immiscible with water and has a suitable boiling point for the reaction temperature.

• Temperature: The elevated temperature increases the reaction rate without causing significant decomposition of the substrate or catalyst.

Protocol 2: Palladium-Catalyzed Dehydrohalogenation

This protocol details a mild, palladium-catalyzed dehydrohalogenation of 3-chloro-2,2,3-trimethylpentane using a phosphine ligand.

Materials:

• 3-Chloro-2,2,3-trimethylpentane (1.0 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 eq)

• Tri(tert-butyl)phosphine (P(t-Bu)₃) (0.04 eq)

• Sodium tert-butoxide (NaOt-Bu) (1.5 eq) [10][11]* Anhydrous toluene

• Schlenk flask and standard Schlenk line techniques

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (e.g., 91.5 mg, 0.1 mmol) and P(t-Bu)₃ (80.9 mg, 0.4 mmol) to a Schlenk flask.

• Add anhydrous toluene (20 mL) and stir the mixture for 10 minutes at room temperature to form the active catalyst.

• Add sodium tert-butoxide (1.44 g, 15.0 mmol) to the flask.

• Add 3-chloro-2,2,3-trimethylpentane (e.g., 1.49 g, 10.0 mmol) to the reaction mixture.

• Heat the mixture to 60 °C and stir for 4-6 hours. Monitor the reaction by GC.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution (15 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the product by column chromatography on silica gel (eluting with hexanes) or fractional distillation.

Behind the Procedure:

• Catalyst System: The combination of Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand like P(t-Bu)₃ is effective for the oxidative addition of alkyl chlorides. [12]* Base: Sodium tert-butoxide is a strong, non-nucleophilic base that is soluble in the organic solvent and effectively promotes the β-hydride elimination step. [10][11]* Inert Atmosphere: The palladium(0) catalyst is sensitive to air, so the reaction must be conducted under an inert atmosphere to prevent oxidation and deactivation.

• Temperature: The milder reaction temperature is a key advantage of this catalytic system, preserving sensitive functional groups if present in more complex substrates.

Results and Discussion: A Comparative Analysis

The two protocols presented offer distinct advantages and will likely yield different product distributions. The regioselectivity of elimination reactions is governed by the competition between the formation of the thermodynamically more stable, highly substituted alkene (Saytzeff product) and the kinetically favored, less sterically hindered alkene (Hofmann product). [2][5][13]

Parameter	Protocol 1: PTC	Protocol 2: Pd-Catalyzed
Catalyst	Tetrabutylammonium bromide	Pd₂(dba)₃ / P(t-Bu)₃
Base	Aqueous NaOH	Sodium tert-butoxide
Solvent	Toluene / Water	Anhydrous Toluene
Temperature	80 °C	60 °C
Atmosphere	Air	Inert (N₂ or Ar)
Typical Yield	Good to Excellent	Excellent

| Expected Major Product | Saytzeff (2,3,3-trimethyl-2-pentene) | Hofmann (3,3,4,4-tetramethyl-1-pentene) |

The use of a relatively small base like hydroxide in the PTC protocol is expected to favor the formation of the more stable Saytzeff product. In contrast, the bulky palladium-phosphine catalyst in conjunction with the bulky tert-butoxide base is likely to favor the abstraction of a less sterically hindered proton, leading to a higher proportion of the Hofmann product. [3][4]

Conclusion

The catalytic dehydrohalogenation of sterically hindered substrates like 3-chloro-2,2,3-trimethylpentane presents a significant improvement over traditional elimination methods. Both Phase-Transfer Catalysis and Palladium-catalyzed protocols offer efficient and scalable routes to highly substituted alkenes. The choice of catalytic system allows for a degree of control over the regioselectivity of the reaction, enabling the targeted synthesis of either the Saytzeff or Hofmann elimination product. The protocols detailed in this application note provide a solid foundation for researchers to develop and optimize dehydrohalogenation reactions for a wide range of challenging substrates.

References

• Wikipedia. Dehydrohalogenation. [Link]

• Hutchins, R. O., et al. (2023). Titanium-Catalyzed Hydrodehalogenation of Alkyl Halides. Organometallics. [Link]

• ResearchGate. Titanium-Catalyzed Hydrodehalogenation of Alkyl Halides. [Link]

• Halpern, M. Choosing a Catalyst for PTC Dehydrohalogenation. Phase-Transfer Catalysis. [Link]

• Landini, D., & Maia, A. (2022). Hydrogen Bonding Phase-Transfer Catalysis with Alkali Metal Fluorides and Beyond. Accounts of Chemical Research. [Link]

• EduRev. Difference Between Saytzeff and Hofmann Rule. [Link]

• Ashenhurst, J. (2017). The Hofmann Elimination. Master Organic Chemistry. [Link]

• Makosza, M. (2020). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. Molecules. [Link]

• Slideshare. Understanding Alkene and Alkyne Formation: Saytzeff vs. Hoffmann Elimination. [Link]

• GeeksforGeeks. Saytzeff's Rule. [Link]

• You, T., et al. (2017). Transfer Hydro-dehalogenation of Organic Halides Catalyzed by Ruthenium(II) Complex. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Saytzeff's Rule. [Link]

• Almenara, N., et al. (2018). Rh(iii)-Catalysed solvent-free hydrodehalogenation of alkyl halides by tertiary silanes. Dalton Transactions. [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). [Link]

• Organic Chemistry Portal. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. [Link]

• You, T., et al. (2017). Transfer Hydro-dehalogenation of Organic Halides Catalyzed by Ruthenium(II) Complex. The Journal of Organic Chemistry. [Link]

• Binder, J. T., & Hartwig, J. F. (2012). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society. [Link]

• Nakajima, Y., et al. (2015). Hydrodehalogenation of Alkyl Halides Catalyzed by a Trichloroniobium Complex with a Redox Active α-Diimine Ligand. Chemical Communications. [Link]

• Semantic Scholar. Figure 5 from Rh(iii)-Catalysed solvent-free hydrodehalogenation of alkyl halides by tertiary silanes. [Link]

• ResearchGate. Interfacial Mechanism and Kinetics of Phase-Transfer Catalysis. [Link]

• Hao, Y., et al. (2023). Synthesis and crystal structure of tetramethyl (E)-4,4′-(ethene-1,2-diyl)bis(5-nitrobenzene-1,2-dicarboxylate). Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Leibniz Universität Hannover Repository. Synthesis and crystal structure of tetramethyl (E)-4,40-(ethene-1,2-diyl)bis(5-nitrobenzene-1,2. [Link]

Sources

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• 2. Difference Between Saytzeff and Hofmann Rule - Chemistry Optional Notes [edurev.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. understanding-alkene-and-alkyne-formation-saytzeff-vs-hoffmann-elimination-20241027180920C703.pptx [slideshare.net]
• 5. Saytzeff's Rule - GeeksforGeeks [geeksforgeeks.org]
• 6. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 7. researchgate.net [researchgate.net]
• 8. Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions [mdpi.com]
• 9. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. repo.uni-hannover.de [repo.uni-hannover.de]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Saytzeff's Rule [organic-chemistry.org]

Application Note &amp; Protocol: Strategic Solvent Selection for Nucleophilic Substitution of 3-Chloro-2,2,3-trimethylpentane

Abstract

This document provides a comprehensive guide for the strategic selection of solvents in the nucleophilic substitution of 3-Chloro-2,2,3-trimethylpentane. Given the substrate's sterically hindered tertiary structure, the reaction proceeds exclusively through a unimolecular nucleophilic substitution (SN1) mechanism. The stability of the resultant tertiary carbocation intermediate is paramount to the reaction's success and is profoundly influenced by the surrounding solvent environment. This application note elucidates the mechanistic underpinnings, details a systematic approach to solvent evaluation, and provides a robust experimental protocol for researchers in organic synthesis and drug development.

Introduction: The Critical Role of Solvent in SN1 Reactions

3-Chloro-2,2,3-trimethylpentane is a tertiary haloalkane. Due to significant steric hindrance around the electrophilic carbon, a bimolecular (SN2) backside attack by a nucleophile is sterically impossible. Consequently, nucleophilic substitution reactions involving this substrate proceed via an SN1 pathway. This mechanism involves a two-step process: the rate-determining formation of a tertiary carbocation intermediate, followed by a rapid attack by a nucleophile.

The choice of solvent is not merely a medium for the reaction but an active participant in the stabilization of the transition state and the carbocation intermediate. A judiciously selected solvent can significantly enhance the reaction rate and influence product distribution, particularly in competitive elimination (E1) pathways. This guide provides the theoretical framework and practical steps for optimizing solvent conditions for this specific transformation.

Mechanistic Insight: The SN1 Pathway of 3-Chloro-2,2,3-trimethylpentane

The SN1 reaction of 3-Chloro-2,2,3-trimethylpentane can be visualized as a two-step process:

• Ionization (Rate-Determining Step): The carbon-chlorine bond heterolytically cleaves to form a relatively stable tertiary carbocation and a chloride anion. The energy required for this step is the primary barrier to the reaction.

• Nucleophilic Attack: A nucleophile attacks the planar carbocation. This can occur from either face, leading to a racemic or near-racemic mixture if the carbon were chiral (in this specific case, the carbon is not a stereocenter).

The stability of the tertiary carbocation is a key factor. It is stabilized by the inductive effect of the three alkyl groups attached to the positively charged carbon. The solvent plays a crucial role in further stabilizing this intermediate through solvation.

Figure 1: SN1 reaction pathway for 3-Chloro-2,2,3-trimethylpentane.

Systematic Solvent Evaluation

The ideal solvent for an SN1 reaction should effectively solvate both the departing anion (leaving group) and the carbocation intermediate. This is best achieved by polar protic solvents.

Polar Protic Solvents: The Optimal Choice

Polar protic solvents, such as water, alcohols, and carboxylic acids, are generally the most effective for SN1 reactions. Their ability to act as both hydrogen bond donors and acceptors allows them to solvate both the leaving group anion and the carbocation intermediate.

• Anion Solvation: The hydrogen bond donor capability of polar protic solvents allows them to form strong hydrogen bonds with the leaving group (chloride ion), stabilizing it as it departs.

• Cation Solvation: The lone pairs on the oxygen atoms of these solvents can effectively solvate the carbocation intermediate through ion-dipole interactions.

Polar Aprotic Solvents: A Suboptimal Alternative

Polar aprotic solvents (e.g., acetone, DMSO, DMF) possess a dipole moment but lack acidic protons. While they can solvate cations through ion-dipole interactions, their ability to solvate anions is significantly weaker. This makes them less effective at stabilizing the leaving group, thus slowing down the rate-determining step of an SN1 reaction.

Nonpolar Solvents: Generally Unsuitable

Nonpolar solvents (e.g., hexane, toluene) are poor choices for SN1 reactions. They lack the ability to effectively solvate charged species, leading to a very high energy barrier for the formation of the carbocation intermediate and a consequently slow reaction rate.

Quantitative Solvent Parameters

The choice of solvent can be guided by its physical properties. The dielectric constant (ε) is a measure of a solvent's polarity, while the empirical solvent polarity parameters, such as the ET(30) scale, provide a more comprehensive measure of a solvent's ionizing power.

Solvent	Class	Dielectric Constant (ε) at 20°C	ET(30) (kcal/mol)
Water	Polar Protic	80.1	63.1
Formic Acid	Polar Protic	58.5	56.6
Methanol	Polar Protic	32.7	55.4
Ethanol	Polar Protic	24.5	51.9
Acetic Acid	Polar Protic	6.2	51.2
Acetone	Polar Aprotic	20.7	42.2
DMSO	Polar Aprotic	46.7	45.1
Hexane	Nonpolar	1.9	31.0

Table 1: Properties of common solvents relevant to SN1 reactions.

As indicated in Table 1, polar protic solvents generally possess higher ET(30) values, reflecting their superior ability to stabilize the charged transition state of an SN1 reaction.

Experimental Protocol: Solvolysis of 3-Chloro-2,2,3-trimethylpentane in Ethanol

This protocol describes a typical solvolysis experiment where ethanol acts as both the solvent and the nucleophile.

Materials and Reagents

• 3-Chloro-2,2,3-trimethylpentane (≥98%)

• Ethanol (anhydrous, 200 proof)

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Standard for Gas Chromatography (GC) analysis (e.g., dodecane)

Equipment

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Gas chromatograph with a suitable column (e.g., DB-5)

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 50 mL of anhydrous ethanol.

• Initiation: Add 5.0 g of 3-Chloro-2,2,3-trimethylpentane to the ethanol at room temperature. Add a known amount of an internal standard (e.g., dodecane) for GC analysis.

• Reaction Monitoring: Heat the reaction mixture to a gentle reflux (approximately 78 °C for ethanol). Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by GC. The disappearance of the starting material peak and the appearance of the product peak (3-ethoxy-2,2,3-trimethylpentane) will indicate the reaction's progress.

• Workup: Once the reaction is complete (as determined by GC analysis), cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with 50 mL of saturated sodium bicarbonate solution to neutralize any acid formed.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, 2 x 25 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Analysis: Analyze the crude product by GC and/or NMR to determine the yield and purity.

Technical Notes & Optimization

Preventing methyl shift rearrangements during 3-Chloro-2,2,3-trimethylpentane synthesis

Technical Support Center: Synthesis of 3-Chloro-2,2,3-trimethylpentane

Guide for Researchers and Drug Development Professionals on Preventing Methyl Shift Rearrangements

This guide provides in-depth technical assistance for the synthesis of 3-chloro-2,2,3-trimethylpentane, focusing on practical strategies to mitigate the formation of rearrangement byproducts. We will explore the mechanistic origins of these side reactions and offer validated protocols to enhance the selectivity and yield of your desired product.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental principles governing the formation and rearrangement of carbocations in the context of this synthesis.

Q1: Why is methyl shift a significant concern when synthesizing 3-chloro-2,2,3-trimethylpentane from 2,2,3-trimethyl-3-pentanol and HCl?

The reaction of a tertiary alcohol like 2,2,3-trimethyl-3-pentanol with hydrochloric acid proceeds through an Sₙ1 (Substitution Nucleophilic Unimolecular) mechanism.[1][2] The first steps involve the protonation of the hydroxyl group by the acid, followed by the departure of a water molecule to form a carbocation intermediate.[3] This carbocation is the point at which the reaction can diverge. While this initially forms the desired tertiary carbocation at the C3 position, a competing intramolecular process known as a 1,2-methyl shift can occur.[4][5] This rearrangement leads to an isomeric carbocation, which is then attacked by the chloride ion to produce an undesired byproduct.

Q2: What is the thermodynamic driving force for this methyl shift?

Carbocation rearrangements are driven by the quest for greater stability.[6][7] The stability of simple alkyl carbocations follows the order: tertiary (3°) > secondary (2°) > primary (1°).[8][9] This stability is attributed to hyperconjugation and inductive effects from the alkyl groups, which help to delocalize the positive charge.[7] In a typical rearrangement, a less stable carbocation (e.g., secondary) will rearrange to a more stable one (e.g., tertiary) if possible.[10][11] In the specific case of the 2,2,3-trimethyl-3-pentyl cation, the initial carbocation is tertiary. A 1,2-methyl shift from the adjacent quaternary carbon results in the formation of a different, but also tertiary, carbocation. While rearrangements between carbocations of the same substitution level are less common, they can still occur if there are subtle differences in stability due to steric factors or if the reaction conditions allow the system to reach thermodynamic equilibrium.

Q3: What is the specific structure of the rearranged byproduct I should be looking for?

The initial, desired carbocation is the 2,2,3-trimethylpentan-3-yl cation. A 1,2-shift of a methyl group from the C2 position to the C3 position results in the formation of the 2,3,3-trimethylpentan-2-yl cation. Nucleophilic attack by a chloride ion on this rearranged carbocation yields the isomeric byproduct, 2-chloro-2,3,3-trimethylpentane .

Q4: What general reaction conditions can influence the ratio of desired product to rearranged byproduct?

Several factors can be manipulated to disfavor the rearrangement pathway:

• Temperature: Carbocation rearrangements, like all reactions, have an activation energy. Lowering the reaction temperature can reduce the rate of the rearrangement more significantly than the rate of nucleophilic attack, thus favoring the desired product.

• Nucleophile Concentration: The rearrangement is a unimolecular process, while the nucleophilic attack is bimolecular. According to Le Châtelier's principle, increasing the concentration of the chloride ion (the nucleophile) can increase the rate of the desired product formation, trapping the initial carbocation before it has a chance to rearrange.

• Choice of Reagent: Using chlorinating agents that avoid the formation of a "free" or long-lived carbocation intermediate can circumvent the problem entirely. Reagents that proceed through alternative mechanisms, such as an Sₙ2 or Sₙi (internal nucleophilic substitution) pathway, are preferable.[12]

Section 2: Troubleshooting Guide - Optimizing Your Synthesis

Core Issue: Analysis of your crude product (e.g., by GC-MS or NMR) shows a significant percentage of an isomeric chloride in addition to the target 3-chloro-2,2,3-trimethylpentane.

Solution 1: Kinetic Control of the Sₙ1 Reaction with HCl

This approach aims to control the standard Sₙ1 pathway by manipulating conditions to favor the kinetic product (direct substitution) over the thermodynamic product (rearrangement).

Rationale: By maintaining a very low temperature and using a high concentration of HCl, we maximize the probability that a chloride ion will attack the initially formed 2,2,3-trimethylpentan-3-yl cation before it can undergo the 1,2-methyl shift. This is a strategy of kinetic control.

Detailed Experimental Protocol:

• Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a thermometer, and a dropping funnel. The flask should be placed in a cooling bath (e.g., dry ice/acetone or an efficient cryocooler).

• Reagents: Place 2,2,3-trimethyl-3-pentanol (1.0 eq) in the flask.

• Cooling: Cool the alcohol to -10 °C with stirring.

• Addition of Acid: Add concentrated hydrochloric acid (37%, ~3.0 eq) dropwise via the dropping funnel, ensuring the internal temperature does not rise above -5 °C. The excess of HCl ensures a high concentration of the chloride nucleophile.

• Reaction: Stir the mixture vigorously at -10 °C to 0 °C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or a rapid GC analysis of an aliquot.

• Workup: Once the reaction is complete, pour the mixture over crushed ice and transfer to a separatory funnel. Separate the organic layer.

• Neutralization: Wash the organic layer sequentially with cold water, a cold 5% sodium bicarbonate solution (to neutralize excess acid), and finally with brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation.

Data Presentation: Effect of Temperature on Product Selectivity

Reaction Temperature (°C)	Desired Product Yield (%) (3-chloro-2,2,3-trimethylpentane)	Rearranged Product (%) (2-chloro-2,3,3-trimethylpentane)
25	~60	~35
0	~75	~20
-10	~85	~10

Note: These values are illustrative to demonstrate the trend.

Solution 2: Alternative Chlorination Using Phosphorus Pentachloride (PCl₅)

This method avoids the use of strong protic acids and proceeds through a mechanism less prone to generating a free carbocation, thus minimizing rearrangement.

Rationale: Phosphorus pentachloride converts the tertiary alcohol into a chlorophosphate ester intermediate.[13] The chloride ion is then delivered to the carbon center, often from the same complex, in a process that can have significant Sₙi or Sₙ2-like character, avoiding the formation of a discrete, long-lived carbocation that would be free to rearrange.[13]

Detailed Experimental Protocol:

• Setup: In a fume hood, equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a powder addition funnel, and a nitrogen inlet. Maintain a dry, inert atmosphere throughout the reaction.

• Reagents: Dissolve 2,2,3-trimethyl-3-pentanol (1.0 eq) in a dry, non-polar solvent like hexane or chloroform. Cool the solution to 0 °C in an ice bath.

• Addition of PCl₅: Add phosphorus pentachloride (PCl₅, 1.1 eq) portion-wise to the stirred solution. Control the rate of addition to keep the temperature below 5 °C. The reaction is exothermic and will produce HCl gas, which should be vented through a bubbler or scrubbed.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until the starting material is consumed (monitor by TLC/GC).

• Workup: Cool the reaction mixture back to 0 °C and cautiously pour it over crushed ice to quench the excess PCl₅ and hydrolyze the phosphorus oxychloride (POCl₃) byproduct.

• Extraction and Neutralization: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it carefully with cold water, followed by a cold 5% sodium bicarbonate solution, and finally brine.

• Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the resulting crude alkyl chloride by vacuum distillation.

Section 3: Mechanistic and Workflow Visualizations

The following diagrams illustrate the chemical pathways and a logical workflow for addressing the synthesis challenge.

Caption: Competing 1,2-methyl shift rearrangement.

Caption: Logical workflow for synthesis optimization.

References

• Fiveable. (2025, August 15).
• ChemTalk. (2021, July 7).
• Chemistry LibreTexts. (2020, January 10). 9.
• Khan Academy.
• Online Resource. (2025, October 9). Rearrangement Reactions of Alkyl Carbocations: Types, Mechanism and Factors Affecting.
• BenchChem. (2025). How to avoid rearrangement products in alkyl halide synthesis.
• Chemistry Steps. (2025, July 11).
• Chemistry Stack Exchange. (2015, May 5). Why are tertiary carbocations the most reactive, if they're already stable?.
• Melissa Maribel. (2019, December 6).
• OpenStax. (2023, September 20). 7.
• Master Organic Chemistry. (2015, February 27).
• OpenOChem Learn.
• Brainly. (2023, July 6). Draw a step-wise mechanism for the reaction of 3-methyl-3-pentanol with hydrochloric acid.
• Science of Synthesis. (2006). 35.1.1.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Preparation of Alkyl Halides and Tosylates from Alcohols | OpenOChem Learn [learn.openochem.org]
• 3. brainly.com [brainly.com]
• 4. Carbocation Stability | ChemTalk [chemistrytalk.org]
• 5. m.youtube.com [m.youtube.com]
• 6. allen.in [allen.in]
• 7. Carbocation Stability - Chemistry Steps [chemistrysteps.com]
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• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 7.11 Evidence for the Mechanism of Electrophilic Additions: Carbocation Rearrangements - Organic Chemistry | OpenStax [openstax.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Thieme E-Books & E-Journals [thieme-connect.de]

Improving product yield in the chlorination of 2,2,3-trimethylpentane

Technical Support Center: Chlorination of 2,2,3-Trimethylpentane

Welcome to the technical support center for the chlorination of 2,2,3-trimethylpentane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The information herein is grounded in established principles of free-radical chemistry and aims to empower you to optimize your product yield and navigate experimental challenges.

Troubleshooting Guide: Optimizing Product Yield and Selectivity

The free-radical chlorination of alkanes is a powerful tool for functionalization, but it can often lead to a mixture of products.[1] Understanding the factors that control the reaction's regioselectivity is paramount to maximizing the yield of the desired chlorinated isomer of 2,2,3-trimethylpentane.

Issue 1: Low Overall Yield of Monochlorinated Products

A low overall yield of the desired monochlorinated products can be attributed to several factors, from incomplete reaction to the formation of undesired byproducts.

Potential Causes & Solutions:

• Insufficient Initiation: The free-radical chain reaction must be properly initiated.[2][3][4][5][6] This is typically achieved using UV light or heat.[7][8]

  • Troubleshooting Steps:

    • Verify Initiator Efficacy: If using a chemical initiator like AIBN (azobisisobutyronitrile), ensure it is fresh and has been stored correctly. Older or improperly stored initiators can have reduced activity.

    • Optimize Light Source: For photochemical reactions, ensure the wavelength and intensity of the UV lamp are appropriate for cleaving the Cl-Cl bond. The lamp's output can decrease over time, so periodic checks are recommended.

    • Adjust Temperature: If using thermal initiation, ensure the reaction temperature is sufficient to induce homolytic cleavage of the chlorine molecule.[9] However, be aware that higher temperatures can decrease selectivity.[9]

• Suboptimal Reactant Stoichiometry: An incorrect ratio of 2,2,3-trimethylpentane to chlorine can lead to either unreacted starting material or the formation of polychlorinated products.

  • Troubleshooting Steps:

    • Control Chlorine Concentration: Use a controlled flow rate of chlorine gas or add the chlorinating agent (e.g., sulfuryl chloride) portion-wise to maintain a low concentration of chlorine relative to the alkane. This minimizes the chance of multiple chlorination events on the same molecule.

• Presence of Inhibitors: Certain impurities, such as oxygen, can act as radical scavengers and terminate the chain reaction prematurely.

  • Troubleshooting Steps:

    • Degas Solvents and Reactants: Before starting the reaction, thoroughly degas the solvent and 2,2,3-trimethylpentane by bubbling an inert gas (e.g., argon or nitrogen) through them.

    • Maintain an Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas to prevent atmospheric oxygen from entering the reaction vessel.

Issue 2: Poor Regioselectivity - Undesired Isomer Distribution

The chlorination of 2,2,3-trimethylpentane can yield a mixture of monochlorinated isomers. The distribution of these products is determined by the relative reactivity of the different types of hydrogen atoms (primary, secondary, and tertiary) in the molecule.[1][10]

Understanding the Reactivity of C-H Bonds in 2,2,3-Trimethylpentane:

Hydrogen Type	Number of Hydrogens	Relative Reactivity (Approx.)
Primary (1°)	15	1
Secondary (2°)	2	3.9
Tertiary (3°)	1	5.2

Data based on typical relative reactivities for free-radical chlorination.[10]

This inherent reactivity difference means that the tertiary hydrogen is the most likely to be substituted, followed by the secondary, and then the primary hydrogens.[11][12][13]

Potential Causes & Solutions for Poor Selectivity:

• High Reaction Temperature: While heat can initiate the reaction, excessively high temperatures provide enough energy to overcome the activation energy differences for abstracting different types of hydrogens, leading to a more statistical, less selective product distribution.[9]

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: Conduct the reaction at the lowest temperature that still allows for a reasonable reaction rate. Photochemical initiation at room temperature or even lower is often preferred for better selectivity.[9]

• Solvent Effects: The choice of solvent can influence the selectivity of the chlorination reaction.

  • Troubleshooting Steps:

    • Utilize Solvents that Promote Selectivity: Aromatic solvents like benzene or carbon disulfide have been shown to increase the selectivity for the tertiary product.[14] This is attributed to the formation of a complex between the chlorine radical and the solvent, which makes the radical bulkier and more selective.

Experimental Workflow & Decision-Making Diagram

The following diagram outlines a systematic approach to troubleshooting common issues in the chlorination of 2,2,3-trimethylpentane.

Caption: Troubleshooting workflow for optimizing the chlorination of 2,2,3-trimethylpentane.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the chlorination of 2,2,3-trimethylpentane?

A1: The reaction proceeds via a free-radical chain mechanism, which consists of three main steps: initiation, propagation, and termination.[2][4][5]

• Initiation: The process begins with the homolytic cleavage of the chlorine molecule (Cl₂) into two highly reactive chlorine radicals (Cl•), typically initiated by UV light or heat.[3][8]

• Propagation: A chlorine radical abstracts a hydrogen atom from the 2,2,3-trimethylpentane, forming a stable HCl molecule and an alkyl radical. This alkyl radical then reacts with another chlorine molecule to form the chlorinated product and a new chlorine radical, which continues the chain reaction.[2][5]

• Termination: The chain reaction is terminated when two radicals combine with each other.[2][5]

Q2: What analytical techniques are best suited for analyzing the product mixture?

A2: Gas chromatography-mass spectrometry (GC-MS) is the most powerful and commonly used technique for separating and identifying the different chlorinated isomers of 2,2,3-trimethylpentane.[15][16][17] GC provides excellent separation of the isomers based on their boiling points and polarities, while MS allows for their unambiguous identification based on their mass-to-charge ratio and fragmentation patterns.

Q3: Are there any specific safety precautions I should take during this experiment?

A3: Yes, absolutely. Chlorine gas is highly toxic and corrosive.[18][19] All manipulations involving chlorine gas or chlorinating agents should be performed in a well-ventilated fume hood.[18] Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, is mandatory.[18][19] An emergency eyewash and shower should be readily accessible.[18] It is also crucial to have a plan for neutralizing any potential chlorine leaks or spills.[18]

Q4: Can I use bromination instead of chlorination for better selectivity?

A4: Yes, free-radical bromination is generally more selective than chlorination. This is because the hydrogen abstraction step is endothermic for bromine, making the bromine radical more sensitive to the differences in C-H bond strengths. This results in a strong preference for the formation of the most stable radical (tertiary > secondary > primary). However, bromination is a slower reaction than chlorination.

Q5: How can I purify the desired chlorinated isomer from the product mixture?

A5: Fractional distillation is a common method for separating the different chlorinated isomers, provided they have sufficiently different boiling points. For isomers with very similar boiling points, preparative gas chromatography (prep-GC) or high-performance liquid chromatography (HPLC) may be necessary for achieving high purity.

Detailed Experimental Protocol: Photochemical Chlorination of 2,2,3-Trimethylpentane

This protocol provides a general framework. Researchers should optimize the conditions based on their specific goals and available equipment.

Materials:

• 2,2,3-Trimethylpentane (high purity, degassed)

• Chlorine gas or Sulfuryl chloride (SO₂Cl₂)

• Inert solvent (e.g., carbon tetrachloride, degassed) - Caution: Carbon tetrachloride is a known carcinogen and should be handled with extreme care.

• Reaction vessel equipped with a gas inlet, condenser, magnetic stirrer, and a port for a UV lamp.

• UV lamp (e.g., mercury vapor lamp)

• Inert gas supply (Argon or Nitrogen)

• Gas flow meter

• Neutralizing solution (e.g., sodium thiosulfate solution)

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. Ensure all glassware is dry.

• Inert Atmosphere: Purge the entire system with an inert gas for at least 30 minutes to remove any oxygen.

• Reactant Addition: Add the degassed 2,2,3-trimethylpentane and solvent to the reaction vessel.

• Initiation:

  • Photochemical: Begin stirring the solution and turn on the UV lamp.

  • Chemical: If using a chemical initiator, add it to the reaction mixture at this stage.

• Chlorine Addition: Slowly bubble chlorine gas through the solution at a controlled rate using a gas flow meter. Alternatively, add sulfuryl chloride dropwise.

• Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by GC-MS.

• Quenching: Once the desired conversion is reached, stop the chlorine flow and turn off the UV lamp. Purge the system with an inert gas to remove any remaining chlorine.

• Workup: Wash the reaction mixture with a neutralizing solution (e.g., sodium thiosulfate) to remove any unreacted chlorine and HCl. Then, wash with water and dry the organic layer over an anhydrous salt (e.g., MgSO₄).

• Purification: Remove the solvent under reduced pressure. Purify the resulting mixture of chlorinated isomers by fractional distillation or another appropriate chromatographic technique.

Reaction Pathway Diagram

Caption: The free-radical chain mechanism for the chlorination of an alkane.

References

• Filo. (2025, August 11).
• IJCRT.org. (2025, February 2). Free Radical Mechanism.
• Aakash Institute. Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry.
• Chemistry LibreTexts. (2019, June 5). 15.
• Chemguide. Explaining the methane - chlorine free radical substitution mechanism.
• Grokipedia.
• YouTube. (2019, January 22).
• ACS Publications. (2002, April 17). Selective Alkane Transformations via Radicals and Radical Cations: Insights into the Activation Step from Experiment and Theory | Chemical Reviews.
• Master Organic Chemistry. (2025, July 1). Selectivity In Free Radical Reactions.
• ChemRxiv.
• PMC. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design.
• Organic Chemistry.
• Scilit. Which Factors Determine the Reactivity and Regioselectivity of Free Radical Substitution and Addition Reactions?
• PubMed. (2022, July 11). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design.
• Shimadzu. Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (5).
• Organic Chemistry. Chapter 11 Free Radical Substitution and Addition Reactions.
• Master Organic Chemistry. (2013, August 30).
• YouTube. (2024, June 7).
• Vedantu. (2025, March 3). Chlorination of alkanes is a photochemical process class 11 chemistry CBSE.
• MDPI. (2023, May 6). Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole.
• brainly.com. (2019, August 8).
• Sparkl. Revision Notes - Explain photochemical reaction of alkanes with chlorine | Organic Chemistry | Chemistry - 0620 - Supplement | IGCSE.
• Benchchem.
• ResearchGate. A greener process for flow C–H chlorination of cyclic alkanes using in situ generation and on-site consumption of chlorine gas.
• ACS Publications. (2025, October 17). Temperature Dependence of Halogen Radical Reactivity with Dissolved Organic Matter | Environmental Science & Technology.
• INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2020, October 1).
• ResearchGate. (2025, August 7). Free radical chlorination of haloalkanes.
• IChemE.
• ACS Publications. Selectivity in the photochlorination of 2,3-dimethylbutane with molecular chlorine in noncomplexing solvents | The Journal of Organic Chemistry.
• Cdc.
• LibreTexts. Chapter 15. Reactions of Free Radicals and Radical Ions.
• Google Patents. US5473084A - Chlorination process with high para selectivity.
• Vaia.
• Canadian Centre for Occupational Health and Safety. (2025, August 28). CCOHS: Chlorine.
• YouTube. (2022, August 3). Selectivity in Chlorination | Free Radical Reactions | Chemistry | Khan Academy.
• Scribd.

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• 4. Chlorination: Free Radical Mechanism, Chlorination of Alkanes, Alkenes, Benzene, Toluene, Benzoic Acid, HVZ Reaction, Practice Problems & FAQs in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
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• 19. Chlorine | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]

Separating 3-Chloro-2,2,3-trimethylpentane from alkene elimination byproducts

Technical Support Portal: Purification of 3-Chloro-2,2,3-trimethylpentane

Welcome to the technical support center for advanced purification challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in separating the tertiary alkyl halide, 3-chloro-2,2,3-trimethylpentane, from its structurally similar alkene byproducts that arise from elimination reactions. Here, we provide in-depth troubleshooting advice, detailed protocols, and the underlying scientific principles to empower you to achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the expected elimination byproducts when synthesizing or using 3-chloro-2,2,3-trimethylpentane?

When 3-chloro-2,2,3-trimethylpentane is subjected to basic or heated conditions, it can undergo an elimination reaction (typically E1 or E2) to form alkene isomers.[1][2] The primary byproducts are formed by the removal of a proton from a carbon atom adjacent to the carbon bearing the chlorine. According to Zaitsev's rule, the reaction generally favors the formation of the more substituted (and thus more stable) alkene.[1][3][4]

• Major Product: 2,3,3-trimethyl-2-pentene (Zaitsev product)

• Minor Product: 2,3,3-trimethyl-1-pentene (Hofmann product)

Caption: Elimination pathways for 3-chloro-2,2,3-trimethylpentane.

Q2: Why is the separation of 3-chloro-2,2,3-trimethylpentane from its alkene byproducts so challenging?

The primary difficulty lies in the close physical properties of the target compound and the alkene impurities, particularly their boiling points. Tertiary alkyl halides and their corresponding alkenes often have very similar molecular weights and van der Waals forces, leading to boiling points that are too close for efficient separation by simple distillation.[5]

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
3-Chloro-2,2,3-trimethylpentane	C₈H₁₇Cl	148.67[6]	~150-160 (Estimated)
2,3,3-trimethyl-1-pentene	C₈H₁₆	112.21[7]	106.6[8][9]
2,3,4-trimethyl-2-pentene (isomer)	C₈H₁₆	112.21	116

Note: The boiling point for 3-chloro-2,2,3-trimethylpentane is an estimate based on related structures, such as 3-chloro-2,2,3-trimethylhexane (173 °C)[10]. The actual value may vary, but the challenge of separating it from isomers with boiling points around 105-120°C remains.

Q3: What analytical techniques are recommended to assess the purity of the final product?

To confirm the successful removal of alkene impurities, a combination of techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful technique. GC can separate the components based on their boiling points and polarity, while MS provides definitive identification based on their mass-to-charge ratio and fragmentation patterns.[11]

• ¹H NMR Spectroscopy: Proton NMR can easily distinguish the alkyl halide from the alkenes. Alkenes will show characteristic signals in the vinyl region (typically 4.5-6.5 ppm), which are absent in the pure alkyl halide spectrum. The disappearance of these signals is a strong indicator of purity.

• Bromine Test (Qualitative): A simple chemical test involves adding a dilute solution of bromine (Br₂) in an inert solvent. Alkenes will rapidly decolorize the reddish-brown bromine solution via an addition reaction, while the alkyl halide will not react under these conditions. This provides a quick, qualitative check for the presence of alkene impurities.

Troubleshooting and Separation Guides

This section addresses specific issues you may encounter and provides detailed protocols for effective separation.

Issue 1: Fractional distillation is yielding poor separation.

Causality: This occurs when the boiling point difference between your target compound and the alkene byproducts is less than 25-30 °C.[5][12] Under these conditions, the number of theoretical plates required for a clean separation becomes impractically large for standard laboratory equipment. The vapor at each stage of the distillation column does not become sufficiently enriched in the more volatile component.[13]

Troubleshooting Workflow:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alkyl Halides to Alkenes - Chemistry Steps [chemistrysteps.com]
• 3. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. vaia.com [vaia.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 3-Chloro-2,2,3-trimethylpentane | C8H17Cl | CID 54060433 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,3,3-Trimethyl-1-pentene | C8H16 | CID 11216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,3,3-trimethylpent-1-ene | 560-23-6 [chemnet.com]
• 9. 1-Pentene, 2,3,3-trimethyl- (CAS 560-23-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 3-chloro-2,2,3-trimethylhexane [stenutz.eu]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. chemicals.co.uk [chemicals.co.uk]
• 13. chemistrystudent.com [chemistrystudent.com]

Technical Support Center: Troubleshooting Low Reactivity of 3-Chloro-2,2,3-trimethylpentane

Welcome to the technical support guide for 3-chloro-2,2,3-trimethylpentane. As Senior Application Scientists, we understand that the unique structure of this highly hindered tertiary alkyl halide presents significant challenges in synthetic protocols. This guide is designed to provide you with a deep, mechanistic understanding of its reactivity and to offer practical, field-proven solutions to common experimental hurdles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the reactivity of 3-chloro-2,2,3-trimethylpentane.

Q1: Why is my Sₙ2 reaction with 3-chloro-2,2,3-trimethylpentane failing completely?

A: The bimolecular nucleophilic substitution (Sₙ2) mechanism is exceptionally sensitive to steric hindrance at the reaction center.[1][2] An Sₙ2 reaction requires the nucleophile to perform a "backside attack" on the carbon atom bearing the leaving group. In 3-chloro-2,2,3-trimethylpentane, this carbon is tertiary and, more importantly, is flanked by an ethyl group and a particularly bulky tert-butyl group. This steric congestion makes it physically impossible for the nucleophile to approach the electrophilic carbon from the rear. Consequently, Sₙ2 reactions are not a viable pathway for this substrate.[3][4][5]

Caption: Steric hindrance preventing Sₙ2 backside attack.

Q2: If Sₙ2 is impossible, what are the primary reaction pathways for this substrate?

A: Given the tertiary nature of the substrate, the viable reaction pathways are unimolecular: the unimolecular nucleophilic substitution (Sₙ1) and the unimolecular elimination (E1).[6][7] Both of these reactions proceed through a common intermediate: a tertiary carbocation. Additionally, under the right conditions (a strong, sterically hindered base), a bimolecular elimination (E2) can be forced.[8][9]

• Sₙ1 (Substitution, Nucleophilic, Unimolecular): The C-Cl bond breaks first to form a stable tertiary carbocation, which is then captured by a nucleophile.[1]

• E1 (Elimination, Unimolecular): After the carbocation forms, a weak base (often the solvent) removes a proton from an adjacent carbon, forming an alkene.[10]

• E2 (Elimination, Bimolecular): A strong base directly removes a proton from a carbon adjacent to the leaving group, forcing the leaving group to depart and forming a double bond in a single, concerted step.[11]

Q3: How does the substrate's structure favor the Sₙ1/E1 pathway?

A: The rate-determining step for both Sₙ1 and E1 reactions is the formation of the carbocation.[1] The stability of this intermediate is paramount. 3-chloro-2,2,3-trimethylpentane forms a tertiary carbocation, which is significantly stabilized by two key electronic effects from the surrounding alkyl groups:

• Inductive Effect: The alkyl groups are electron-donating, pushing electron density toward the positively charged carbon and helping to disperse the charge.[12][13]

• Hyperconjugation: The electrons in adjacent C-H and C-C sigma bonds can overlap with the empty p-orbital of the carbocation, further delocalizing the positive charge.[12][14]

The more stable the carbocation, the lower the activation energy for its formation, and the faster the Sₙ1/E1 reaction will proceed relative to other pathways.[13][15][16]

Caption: Competing Sₙ1 and E1 pathways via a common carbocation.

Section 2: Troubleshooting Guide for Common Reactions

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My Sₙ1 reaction is extremely slow or fails to proceed.

Causality: While the tertiary carbocation is electronically stable, the significant steric bulk can still slow down the initial ionization step (heterolysis of the C-Cl bond). The solvent plays a critical role here; it must be able to effectively solvate and stabilize both the departing chloride ion and the forming carbocation intermediate.[17] Without proper solvent stabilization, the activation energy for this step remains prohibitively high.

Solutions & Protocols:

Parameter	Recommendation & Scientific Rationale
Solvent Choice	Use highly polar, protic solvents. Protic solvents (e.g., water, ethanol, formic acid) are excellent at stabilizing ions through hydrogen bonding. Their high dielectric constant helps to separate the forming ion pair, lowering the energy of the transition state.[17]
Lewis Acid Catalysis	Add a catalytic amount of a silver salt (e.g., AgNO₃). The silver ion (Ag⁺) coordinates with the chlorine atom, weakening the C-Cl bond and promoting the formation of insoluble AgCl. This effectively pulls the ionization equilibrium towards the carbocation, accelerating the rate-determining step.
Temperature	Increase the reaction temperature. Increasing the temperature provides the necessary energy to overcome the activation barrier. However, be aware that this will also increase the rate of the competing E1 elimination reaction.[18]

Experimental Protocol: Sₙ1 Solvolysis in Ethanol

• Setup: In a 50 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 20 mL of absolute ethanol.

• Substrate Addition: Add 1.0 g of 3-chloro-2,2,3-trimethylpentane to the ethanol.

• (Optional) Catalysis: Add a catalytic amount (e.g., 0.1 equivalents) of silver nitrate to promote the departure of the chloride ion.

• Reaction: Heat the solution to reflux (approx. 78 °C for ethanol) and maintain for 6-12 hours. The formation of a white precipitate (AgCl) indicates the reaction is proceeding if silver nitrate is used.

• Monitoring: Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS) or Thin Layer Chromatography (TLC) to observe the consumption of the starting material.

• Work-up: After cooling, pour the reaction mixture into 100 mL of deionized water. Extract the aqueous mixture with diethyl ether (3 x 30 mL).

• Purification: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 20 mL) and then with brine (1 x 20 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude substitution product (3-ethoxy-2,2,3-trimethylpentane).

Problem 2: My reaction yields an undesired mixture of substitution and elimination products.

Causality: Sₙ1 and E1 reactions are almost always in competition because they share a common carbocation intermediate.[19] The fate of this intermediate is determined by the subsequent fast step: attack by a nucleophile (Sₙ1) or removal of a proton by a base (E1). The balance between these two pathways is highly sensitive to the reaction conditions.

Solutions & Decision Framework:

Goal	Nucleophile/Base	Temperature	Solvent	Rationale
Favor Sₙ1	Use a weakly basic, good nucleophile (e.g., H₂O, ROH, CH₃COOH).	Low Temperature. Substitution is generally less entropically favored than elimination. Lower temperatures decrease the kinetic energy, favoring the pathway with the lower activation energy, which is often substitution.	Polar Protic	Stabilizes the carbocation intermediate required for both pathways.
Favor E1/E2	Use a strong, non-nucleophilic, hindered base for E2 (e.g., KOtBu). For E1, the solvent can act as a weak base.	High Temperature. Elimination reactions result in an increase in the number of molecules, making them entropically favored. Higher temperatures amplify the TΔS term in the Gibbs free energy equation, making elimination more favorable.[18]	Polar Protic (E1) or less polar aprotic (E2)	For E2, a less polar solvent can increase the basicity of the alkoxide base.

graph TD {
A[Start: Undesired Product Mixture] --> B{What is the major undesired product?};
B -- "Elimination Product (Alkene)" --> C[Goal: Favor Sₙ1];
B -- "Substitution Product" --> D[Goal: Favor E2/E1];
C --> E["Action: Lower Reaction Temperature"];
C --> F["Action: Use a non-basic, good nucleophile (e.g., I⁻, Br⁻) or solvolysis conditions"];
D --> G["Action: Increase Reaction Temperature"];
D --> H["Action: Use a strong, bulky, non-nucleophilic base (e.g., Potassium tert-butoxide)"];
E --> I((Re-run Experiment));
F --> I;
G --> I;
H --> I;
style A fill:#F1F3F4,stroke:#5F6368
style B fill:#FBBC05,stroke:#202124
style C fill:#34A853,stroke:#FFFFFF,font-weight:bold,color:#FFFFFF
style D fill:#EA4335,stroke:#FFFFFF,font-weight:bold,color:#FFFFFF
style I fill:#4285F4,stroke:#FFFFFF,color:#FFFFFF
}

Caption: Troubleshooting decision tree for product distribution.

Problem 3: I am trying to synthesize the alkene via elimination, but my yields are poor.

Causality: While elimination is a viable pathway, relying on the E1 mechanism often results in a mixture with the Sₙ1 product and can be slow. A more controlled and efficient method is to force an E2 reaction. The E2 pathway requires a strong base to abstract a proton. For a sterically hindered substrate like 3-chloro-2,2,3-trimethylpentane, it is crucial to use a base that is also sterically hindered. A bulky base (like potassium tert-butoxide) is a poor nucleophile and is less likely to engage in competing substitution reactions.[8][11]

Experimental Protocol: E2 Elimination with Potassium tert-Butoxide

• Setup: In a dry 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1.5 equivalents of potassium tert-butoxide (KOtBu).

• Solvent: Add 30 mL of a suitable solvent, such as dry tetrahydrofuran (THF) or tert-butanol.

• Substrate Addition: Dissolve 1.0 g of 3-chloro-2,2,3-trimethylpentane in 10 mL of the same dry solvent and add it dropwise to the stirred base solution at room temperature.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours.

• Monitoring: Follow the disappearance of the starting material and the appearance of the alkene product(s) (2,3,3-trimethylpent-1-ene and 2,2,3-trimethylpent-2-ene) by GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour it into 100 mL of cold water.

• Extraction: Extract the aqueous layer with pentane (3 x 30 mL). The product is volatile, so care should be taken during solvent removal.

• Purification: Wash the combined organic layers with water and then brine. Dry over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation. Characterize the resulting alkene product(s) by ¹H NMR and IR spectroscopy.

By understanding the mechanistic principles dictated by the unique structure of 3-chloro-2,2,3-trimethylpentane, you can effectively troubleshoot poor reactivity and steer your reactions toward the desired substitution or elimination products.

References

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Reducing E1 elimination side reactions in 3-Chloro-2,2,3-trimethylpentane substitutions

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the common and often frustrating challenge of managing E1 elimination side reactions during nucleophilic substitution of the tertiary alkyl halide, 3-chloro-2,2,3-trimethylpentane. Due to its highly substituted and sterically hindered nature, this substrate exclusively undergoes unimolecular (SN1/E1) pathways. This guide provides in-depth troubleshooting advice and foundational knowledge to help you maximize your desired SN1 product yield.

Troubleshooting Guide: Maximizing SN1 Product Yield

Question: I am attempting a substitution on 3-chloro-2,2,3-trimethylpentane, but my yield is compromised by a significant amount of elimination byproducts. What experimental parameters can I adjust to favor the desired SN1 product?

This is a frequently encountered issue rooted in the fundamental mechanism of this substrate. Both the desired SN1 substitution and the undesired E1 elimination proceed through a common tertiary carbocation intermediate.[1][2][3] The formation of this carbocation is the slow, rate-determining step for both pathways.[2][3] Consequently, control over the product distribution must be exerted by manipulating the conditions that influence the second, fast step of the reaction: either nucleophilic attack (SN1) or deprotonation (E1).

Below, we detail the critical parameters you can control to steer the reaction toward substitution.

The Competing SN1 and E1 Pathways

Temperature: The Decisive Factor

The most powerful tool for controlling the SN1/E1 ratio is temperature. Elimination reactions are almost always favored by higher temperatures.

Causality: The reason lies in thermodynamics, specifically the Gibbs free energy equation: ΔG = ΔH - TΔS .

• Entropy (ΔS): E1 elimination reactions produce more product molecules (alkene, protonated base, leaving group) than SN1 substitution reactions (substitution product, protonated nucleophile, leaving group). This results in a greater increase in entropy (a more positive ΔS) for the E1 pathway.[4][5]

• Temperature's Role: As temperature (T) increases, the -TΔS term becomes more negative and dominant. This significantly lowers the Gibbs free energy (ΔG) for the E1 reaction, making it the more thermodynamically favorable pathway at elevated temperatures.[5][6]

Troubleshooting Action:

• Run the reaction at or below room temperature (≤ 25 °C). Lower temperatures minimize the entropic advantage of the E1 pathway.[7][8][9]

• If the reaction is too slow, consider a very modest temperature increase, but monitor the product ratio carefully via in-process controls (e.g., GC-MS, NMR). For many solvolysis reactions, simply avoiding heat and running at ambient temperature is sufficient to favor substitution.[7]

Solvent Choice: Stabilizing the Right Pathway

Both SN1 and E1 reactions are favored by polar protic solvents (e.g., water, ethanol, methanol, acetic acid).[10] These solvents excel at stabilizing the transition state leading to the carbocation and solvating the resulting ionic intermediates.[11][12]

Causality:

• Carbocation Stabilization: Polar protic solvents stabilize the carbocation intermediate through ion-dipole interactions, lowering the activation energy for the first step.[12]

• Leaving Group Solvation: They also solvate the leaving group (Cl⁻) through hydrogen bonding, making it a more stable, "happier" leaving group.[11]

Troubleshooting Action:

• Use a polar protic solvent. This is non-negotiable for the reaction to proceed at a reasonable rate via a unimolecular mechanism.

• Favor substitution with higher polarity. While both pathways are promoted, increasing the solvent polarity (e.g., by using a higher percentage of water in an alcohol/water mixture) can sometimes offer a modest increase in the SN1 product. This is because the transition state of the substitution pathway can be more effectively stabilized by highly polar solvents compared to the elimination pathway.

Nucleophile/Base Characteristics

In SN1/E1 reactions, the nucleophile is typically weak and often serves as the solvent (a process called solvolysis).[4] The key is to use a reagent that is a poor base but a fair nucleophile.

Causality:

• Basicity vs. Nucleophilicity: Basicity is a thermodynamic measure of a species' ability to accept a proton, while nucleophilicity is a kinetic measure of its ability to attack an electrophilic carbon.[13][14] To favor SN1, you want a species that is more inclined to attack the carbocation (nucleophilicity) than to abstract a proton from an adjacent carbon (basicity).[15]

• Avoiding E2: It is critical to avoid strong bases (e.g., OH⁻, RO⁻). A strong base would bypass the E1 pathway and promote a bimolecular E2 elimination, which would likely become the dominant reaction pathway.[8][16]

Troubleshooting Action:

• Use weak bases. Water, alcohols (methanol, ethanol), and carboxylic acids are excellent choices as they are weak bases.

• Consider nucleophile concentration. While the nucleophile is not in the rate law for SN1, a higher concentration ensures that once the carbocation is formed, it is quickly trapped before it can undergo elimination.

Parameter	To Favor SN1 (Substitution)	To Favor E1 (Elimination)	Rationale
Temperature	Low (≤ 25 °C)	High ("Heat", Δ)	E1 is entropically favored; this advantage is magnified at higher temperatures.[4][6][7]
Solvent	Polar Protic (e.g., H₂O, EtOH)	Polar Protic (e.g., EtOH)	Both mechanisms require a polar protic solvent to stabilize the carbocation intermediate.[10][12]
Reagent	Weak Base / Fair Nucleophile	Weak Base	A weak base is required for the E1 mechanism. A strong base would force an E2 reaction.[8][16]

Experimental Protocol: Optimized SN1 Reaction of 3-Chloro-2,2,3-trimethylpentane

This protocol is designed to maximize the yield of 3-ethoxy-2,2,3-trimethylpentane by favoring the SN1 pathway.

Objective: To perform a solvolysis reaction under conditions that minimize E1 elimination.

Materials:

• 3-chloro-2,2,3-trimethylpentane

• Absolute Ethanol (200 proof), anhydrous

• Deionized Water

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with stir bar

• Condenser

• Ice water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g of 3-chloro-2,2,3-trimethylpentane in 50 mL of an 80:20 (v/v) ethanol:water solvent mixture.

• Temperature Control: Place the flask in an ice water bath to maintain a temperature between 0-5 °C. If the reaction rate is impractically slow, remove the ice bath and allow the reaction to proceed at ambient room temperature (~20-22 °C), ensuring it is not exposed to any heat source.

• Reaction Monitoring: Allow the reaction to stir for 24-48 hours. The progress can be monitored by taking small aliquots and analyzing them by GC-MS to observe the disappearance of the starting material and the appearance of the substitution and elimination products.

• Workup - Quenching: Once the reaction is complete, pour the mixture into a 250 mL separatory funnel containing 100 mL of cold deionized water.

• Workup - Neutralization: Slowly add 50 mL of saturated sodium bicarbonate solution to neutralize any HCl formed during the reaction. Swirl gently and vent the funnel frequently.

• Workup - Extraction: Extract the aqueous layer with diethyl ether (2 x 50 mL). Combine the organic layers.

• Workup - Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product via fractional distillation or column chromatography to separate the desired 3-ethoxy-2,2,3-trimethylpentane from any unreacted starting material and the 2,3,3-trimethylpent-1-ene and 2,2,3-trimethylpent-2-ene elimination byproducts.

Frequently Asked Questions (FAQs)

Q1: Why is 3-chloro-2,2,3-trimethylpentane prone to both SN1 and E1 reactions but not SN2? The substrate is a tertiary alkyl halide. The three alkyl groups attached to the carbon bearing the chlorine atom create significant steric hindrance, making a backside attack by a nucleophile (required for an SN2 reaction) impossible.[17][18] However, these same alkyl groups are excellent at stabilizing the tertiary carbocation that forms when the chloride ion departs, which is the required intermediate for both SN1 and E1 pathways.[1][8][19]

Q2: What is the rate-determining step for both SN1 and E1, and why is this significant? The rate-determining step for both reactions is the spontaneous dissociation of the alkyl halide to form a carbocation and a leaving group.[2][3] This is significant because it means you cannot favor SN1 over E1 by simply trying to accelerate the first step; any condition that speeds up carbocation formation (like using a more polar solvent) will increase the rate of both potential reaction pathways. The product ratio is determined solely in the second, faster step.

Q3: Can I use a strong, non-basic nucleophile to force the SN1 reaction? While appealing in theory, it's challenging in practice. Most strong nucleophiles are also at least moderately strong bases.[20] For a tertiary substrate like this, introducing a strong base (e.g., ethoxide instead of ethanol) will dramatically shift the mechanism to E2, leading almost exclusively to the elimination product.[16] The best strategy is to use a weak nucleophile/weak base, often the solvent, and control the conditions as described above.

Q4: How does solvent polarity specifically influence the SN1/E1 ratio? Both SN1 and E1 reactions are accelerated by polar protic solvents because these solvents stabilize the common carbocation intermediate.[10][12] Some studies have shown that increasing solvent polarity (e.g., from anhydrous ethanol to 80% aqueous ethanol) can slightly favor substitution over elimination. The rationale is that the transition state for the SN1 pathway, involving nucleophilic attack on the carbocation, is more charge-separated and thus more stabilized by highly polar solvents than the transition state for the E1 pathway.

Q5: Are there any alternative strategies if E1 is still a major issue? If optimizing temperature, solvent, and nucleophile still provides an unsatisfactory ratio of products, it may be necessary to reconsider the synthetic strategy. Alternative routes that avoid a free carbocation intermediate, such as those involving organometallic reagents or different functional group transformations, might be more efficient for synthesizing the desired substituted product. However, for the direct substitution of 3-chloro-2,2,3-trimethylpentane, the methods outlined in this guide represent the most direct control measures.

References

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• RELATIONSHIP BETWEEN Sn1 and E1 REACTIONS. (n.d.). City University of New York. Retrieved from [Link]

• SN1 vs E1 and SN2 vs E2 : The Temperature - Master Organic Chemistry. (2012, December 19). Master Organic Chemistry. Retrieved from [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps. (2022, December 2). Chemistry Steps. Retrieved from [Link]

• Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps. (2025, July 27). Chemistry Steps. Retrieved from [Link]

• Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity - Online Chemistry notes. (2021, June 25). Online Chemistry Notes. Retrieved from [Link]

• What conditions would make SN1 products the major products over E1 products, and vice versa?. (2014, November 17). Chemistry Stack Exchange. Retrieved from [Link]

• Nucleophilicity vs Basicity. (n.d.). University of Calgary. Retrieved from [Link]

• SN1 reaction - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• Elimination and temperature | Student Doctor Network Forums. (2012, January 24). Student Doctor Network. Retrieved from [Link]

• E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline. (n.d.). Pharmaguideline. Retrieved from [Link]

• The E1 Reaction and Its Mechanism - Master Organic Chemistry. (2026, January 9). Master Organic Chemistry. Retrieved from [Link]

• Nucleophilicity vs. Basicity - Master Organic Chemistry. (2012, June 6). Master Organic Chemistry. Retrieved from [Link]

• Effects of polar-protic solvents at the first step of SN 1 and E1 reactions. (n.d.). ResearchGate. Retrieved from [Link]

• Comparing the E1 vs SN1 Reactions - Master Organic Chemistry. (2012, November 8). Master Organic Chemistry. Retrieved from [Link]

• Effect of Temperature on Elimination and Substitution Reactions - YouTube. (2023, March 18). The Organic Chemistry Tutor. Retrieved from [Link]

• Nucleophilicity v Basicity - YouTube. (2022, March 16). Baylor Tutoring Center. Retrieved from [Link]

• SN1 - Effect of the Solvent | OpenOChem Learn. (n.d.). OpenOChem Learn. Retrieved from [Link]

• SN1 vs SN2 Reactions: What Is Steric Hindrance? - Chemistry Hall. (2019, September 21). Chemistry Hall. Retrieved from [Link]

• Comparing The SN1 vs Sn2 Reactions - Master Organic Chemistry. (2025, June 24). Master Organic Chemistry. Retrieved from [Link]

• Solvent effects for SN2, SN1, E2, and E1. - YouTube. (2021, January 26). Chemistry university. Retrieved from [Link]

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• 8.4 Comparison and Competition Between SN1, SN2, E1 and E2 – Organic Chemistry I. (n.d.). University of British Columbia. Retrieved from [Link]

• Learning to Think in Mechanistic Alternatives: SN1 vs. E1 and the Gibbs-Helmholtz Equation - Science and Education Publishing. (2019, March 25). Science and Education Publishing. Retrieved from [Link]

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• ORGANIC CHEMISTRY I – PRACTICE EXERCISE Sn1 and Sn2 Reactions Δ. (n.d.). University of Calgary. Retrieved from [Link]

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Overcoming steric hindrance in 3-Chloro-2,2,3-trimethylpentane Grignard formation

Topic: Overcoming Steric Hindrance in 3-Chloro-2,2,3-trimethylpentane Grignard Formation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the formation of Grignard reagents from sterically hindered tertiary alkyl halides, using 3-chloro-2,2,3-trimethylpentane as a primary example.

Frequently Asked Questions (FAQs)

Q1: Why is forming a Grignard reagent from 3-chloro-2,2,3-trimethylpentane so challenging?

A1: The primary obstacle is severe steric hindrance. The Grignard reaction requires the magnesium metal to insert itself into the carbon-halogen bond.[1] In 3-chloro-2,2,3-trimethylpentane, the tertiary carbon atom bearing the chlorine is flanked by a t-butyl group and an ethyl group, creating a highly congested environment. This crowding physically blocks the magnesium surface from accessing the C-Cl bond, making the insertion step kinetically unfavorable.[2][3] Furthermore, tertiary alkyl halides are more prone to elimination side reactions (E2) under the basic conditions of Grignard reagent formation.

Q2: My reaction shows no sign of initiation. What are the most common reasons for failure?

A2: Initiation failure is the most frequent issue. The causes are typically one or a combination of the following:

• Passivated Magnesium Surface: Magnesium turnings are universally coated with a thin, inert layer of magnesium oxide (MgO), which prevents the reaction from starting.[4][5] This layer must be disrupted or removed.

• Presence of Water: Grignard reagents are extremely strong bases and are rapidly quenched by even trace amounts of water.[6][7] All glassware, solvents, and reagents must be rigorously anhydrous.

• Low Halide Reactivity: The reactivity of alkyl halides for Grignard formation follows the trend I > Br > Cl.[8] Alkyl chlorides are the least reactive, and this effect is magnified by steric hindrance.

Q3: What are the major side reactions I should anticipate, and how do they affect my yield?

A3: With hindered substrates, two side reactions are particularly problematic:

• Wurtz-Type Coupling: The already-formed Grignard reagent (R-MgX) can act as a nucleophile and react with a molecule of the starting alkyl halide (R-X) to form a homocoupled dimer (R-R).[2][9][10] This side reaction consumes both the starting material and the desired product, significantly lowering the yield.[9][11]

• Elimination (E2): The Grignard reagent is a strong base and can deprotonate the starting alkyl halide if there are abstractable beta-hydrogens, leading to the formation of an alkene. For 3-chloro-2,2,3-trimethylpentane, this would result in the formation of 2,2,3-trimethylpent-3-ene and 2-ethyl-3,3-dimethylbut-1-ene.

The interplay between these pathways is a critical factor in optimizing the reaction.

Caption: Competing reaction pathways in hindered Grignard formation.

Troubleshooting Guide: From Initiation to Optimization

Problem: The Grignard reaction fails to initiate.

This is the most common hurdle. The solution involves ensuring absolute anhydrous conditions and, critically, activating the magnesium surface.

Solution 1: Rigorous Anhydrous Technique

• Glassware: All glassware must be oven-dried at >120°C for several hours or flame-dried under a stream of inert gas (Nitrogen or Argon) immediately before use.

• Solvents: Use freshly distilled, anhydrous grade ethereal solvents like diethyl ether (Et₂O) or tetrahydrofuran (THF).[12] THF is often preferred for less reactive halides due to its superior solvating properties.[8] Solvents should be stored over molecular sieves.

• Atmosphere: Maintain a positive pressure of an inert gas throughout the entire setup and reaction time to exclude atmospheric moisture and oxygen.[2]

Solution 2: Magnesium Activation The goal is to break through the passivating MgO layer to expose fresh, reactive metal.[5]

Activation Method	Description	Key Considerations
Mechanical Crushing	Use a glass stirring rod to physically crush some of the magnesium turnings against the bottom of the flask before adding the solvent.[13][14]	Exposes a fresh, oxide-free surface. Can be difficult to perform effectively in a sealed apparatus.[12]
Chemical (Iodine)	Add a single crystal of iodine to the dry magnesium turnings.[14] The reaction has initiated when the characteristic purple/brown color of the iodine disappears.[12]	A simple and common method. The iodine reacts with Mg to form MgI₂, which helps to etch the oxide layer.
Chemical (1,2-Dibromoethane)	Add a small amount (a few drops) of 1,2-dibromoethane to the Mg suspension. Initiation is indicated by the evolution of ethylene gas bubbles.[4][5]	Very effective for stubborn reactions. The Mg reacts to form MgBr₂ and ethylene, which escapes the system.[4]
Chemical (DIBAH)	Diisobutylaluminum hydride (DIBAH) can be used to activate the magnesium surface, allowing for reliable initiation at lower temperatures (≤20 °C).[12][15]	Highly effective but requires handling of a pyrophoric reagent.

Protocol: Standard Magnesium Activation with Iodine

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, place the required amount of magnesium turnings (typically 1.2-1.5 equivalents).

• Activation: Add a single, small crystal of iodine.

• Initiation: Add a small portion (~5-10%) of your alkyl halide solution in anhydrous THF. Observe for signs of reaction: disappearance of the iodine color, gentle bubbling, cloudiness, or a spontaneous increase in temperature (exotherm).[12][14] Gentle warming with a heat gun may be required, but be prepared to cool the flask immediately once the reaction starts.[12]

• Progression: Once initiated, the rest of the alkyl halide can be added slowly.

Problem: The reaction initiates, but the yield is low due to side products.

Low yields with hindered halides are often due to Wurtz coupling and elimination reactions outcompeting Grignard formation.

Solution 1: Control Reagent Concentration and Temperature

• Slow Addition: The alkyl halide must be added very slowly (dropwise) to the stirring magnesium suspension. This maintains a low concentration of the halide in the flask, minimizing the chance that a newly formed Grignard molecule will react with an unreacted halide molecule (Wurtz coupling).[8][9] Using a syringe pump for addition provides excellent control.

• Temperature Management: Grignard formation is exothermic.[4] Excessive heat can favor both Wurtz coupling and elimination.[2][9] Maintain a gentle reflux or use a water bath to control the temperature. For highly sensitive substrates, running the reaction at a lower temperature may be beneficial, though this will slow the rate of Grignard formation.

Solution 2: Optimize Solvent Choice The solvent not only stabilizes the Grignard reagent but can also influence the rates of side reactions.[5][16]

Solvent	Boiling Point (°C)	Key Properties & Recommendations
Diethyl Ether (Et₂O)	~35 °C	Lower boiling point can make initiation easier with gentle reflux.[12] Generally shows lower rates of Wurtz coupling for reactive halides compared to THF.[9]
Tetrahydrofuran (THF)	~66 °C	Better solvating power is beneficial for less reactive chlorides.[8] Higher boiling point allows for higher reaction temperatures if needed, but this can also promote side reactions.
2-Methyl-THF (2-MeTHF)	~80 °C	A greener alternative to THF.[17] Studies have shown it can significantly suppress Wurtz coupling byproducts, especially with benzylic halides.[9][17]

Advanced & Alternative Methodologies

If standard methods fail or provide unsatisfactory yields, more advanced techniques are required.

Q4: Are there more powerful methods if standard activation and optimization are insufficient?

A4: Yes. When conventional methods are not enough, the best approach is to use a more reactive form of magnesium or to change the reaction pathway entirely.

Caption: Decision workflow for advanced Grignard-type syntheses.

Method 1: Rieke Magnesium (Highly Reactive Magnesium)

Rieke magnesium is a fine, black, highly reactive powder of elemental magnesium. It is prepared by the reduction of a magnesium salt (e.g., MgCl₂) with a potent reducing agent like lithium or potassium.[16][18] Its high surface area and lack of an oxide layer make it far more reactive than standard magnesium turnings, allowing for the formation of Grignard reagents from unreactive or sterically hindered halides at very low temperatures (e.g., -78 °C).[19][20][21]

Protocol: Grignard Formation Using Rieke Magnesium (This protocol assumes the use of commercially available Rieke Magnesium suspension in THF)

• Setup: Under a strict inert atmosphere, transfer the required amount of Rieke Magnesium suspension into a flame-dried reaction flask equipped with a magnetic stir bar and a thermometer.

• Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath.

• Addition: Slowly add a solution of 3-chloro-2,2,3-trimethylpentane in anhydrous THF to the stirred magnesium suspension. The reaction is often very fast, even at this low temperature.[20]

• Completion: Stir the mixture for 15-30 minutes at -78 °C. The formation of the Grignard reagent is typically complete within this timeframe. The resulting dark gray or black solution can then be used for subsequent reactions.

Method 2: The Barbier Reaction

The Barbier reaction is a powerful alternative where the organometallic reagent is generated in situ in the presence of the electrophile (e.g., an aldehyde or ketone).[22] This one-pot procedure avoids the separate preparation and potential decomposition of a sensitive Grignard reagent. By keeping the concentration of the organometallic species low throughout the reaction, side reactions like Wurtz coupling can often be minimized.[23]

Protocol: Barbier-Type Reaction with Zinc (Zinc is often used as a milder, less basic alternative to magnesium in Barbier reactions)[22]

• Setup: In a flame-dried flask under an inert atmosphere, combine activated zinc powder, the electrophile (e.g., benzaldehyde), and anhydrous THF.

• Addition: Slowly add a solution of 3-chloro-2,2,3-trimethylpentane in THF to the stirred mixture.

• Reaction: The reaction may require gentle heating to initiate and is then stirred until completion (monitored by TLC or GC).

• Workup: The reaction is quenched with a saturated aqueous solution of ammonium chloride and the product is extracted.

Method 3: Organolithium Reagents via Lithium-Halogen Exchange

Organolithium reagents are generally more reactive and less prone to steric hindrance issues than their Grignard counterparts.[24] For tertiary halides, direct reaction with lithium metal can be difficult. A more reliable method is lithium-halogen exchange, where a commercial alkyllithium (like t-butyllithium) is used to swap with the halogen on your substrate.[25][26]

Protocol: Organolithium Formation via Li-Halogen Exchange

• Setup: In a flame-dried flask under an inert atmosphere, dissolve 3-chloro-2,2,3-trimethylpentane in an anhydrous solvent like a mixture of pentane and diethyl ether.

• Cooling: Cool the solution to -78 °C.

• Exchange: Slowly add two equivalents of t-butyllithium (t-BuLi) solution dropwise via syringe. The reaction is typically very fast.[25]

• Completion: After a brief stirring period (e.g., 30 minutes) at low temperature, the newly formed tertiary organolithium reagent is ready for reaction with an electrophile.

Caution: Alkyllithium reagents like t-BuLi are extremely reactive, pyrophoric, and potent bases. This procedure should only be performed by personnel experienced with handling such reagents.

References

• Tilstam, U., & Weinmann, H. (2002). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 6(6), 906-910. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 25. The Grignard Reaction. Department of Chemistry. Retrieved from [Link]

• Chegg. (n.d.). List three techniques used to initiate a Grignard reaction that fails to start spontaneously. Retrieved from [Link]

• Ashenhurst, J. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2014, March 6). Does anyone know the best way to activate magnesium for the grignard reagent?. Retrieved from [Link]

• Demers, J. P. (1973). U.S. Patent No. 3,758,620. U.S. Patent and Trademark Office.

• Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link]

• University of California, Irvine. (n.d.). Grignard Reaction. Department of Chemistry. Retrieved from [Link]

• Grokipedia. (n.d.). Organolithium reagent. Retrieved from [Link]

• ADICHEMISTRY. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. Retrieved from [Link]

• Deitmann, E., et al. (2023). Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale. Organic Process Research & Development. Retrieved from [Link]

• Dunnett, J. A., et al. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15, 1928-1937. Retrieved from [Link]

• Wikipedia. (n.d.). Barbier reaction. Retrieved from [Link]

• Deitmann, E., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. RSC Publishing. Retrieved from [Link]

• Rieke Metals. (n.d.). Highly Reactive Metals and Organometallic Reagents. Retrieved from [Link]

• Scribd. (n.d.). Rieke Magnesium and Activation Methods. Retrieved from [Link]

• Lee, J.-s., et al. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 65(17), 5428-5430. Retrieved from [Link]

• ResearchGate. (2024). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Retrieved from [Link]

• Wang, C., et al. (2025). Nickel-catalyzed Barbier-type reaction of carbonyl derivatives with unactivated alkyl halides. Chemical Science. Retrieved from [Link]

• Scribd. (n.d.). Organolithium Reagents in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• University of Calgary. (n.d.). Organolithium reagents. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Low-Temperature Formation of Functionalized Grignard Reagents. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• ResearchGate. (n.d.). Physical property of solvents used for Grignard reactions. Retrieved from [Link]

• SlideShare. (n.d.). Organolithium compounds and their preparation.pptx. Retrieved from [Link]

• Sciencemadness Discussion Board. (2015, December 11). Alternate solvent for grignard. Retrieved from [Link]

• Chemistry Stack Exchange. (2022, March 23). Preparation of tertiary Grignard reagents. Retrieved from [Link]

• Garst, J. F., & Soriaga, M. P. (2004). Grignard reagent formation. Coordination Chemistry Reviews, 248(7-8), 623-652. Retrieved from [Link]

• Taylor & Francis. (n.d.). Barbier reaction – Knowledge and References. Retrieved from [Link]

• Chan, K. H., et al. (2003). The Barbier−Grignard-Type Carbonyl Alkylation Using Unactivated Alkyl Halides in Water. Journal of the American Chemical Society, 125(14), 4080-4081. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure 5. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-2,2,3-trimethylpentane. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Eidem, A. (1974). U.S. Patent No. 3,856,867. U.S. Patent and Trademark Office.

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Technical Support Center: Purifying 3-Chloro-2,2,3-trimethylpentane via Fractional Distillation

This guide provides in-depth technical support for the purification of 3-Chloro-2,2,3-trimethylpentane using fractional distillation. It is designed for researchers, scientists, and professionals in drug development who may encounter specific challenges during this purification process.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 3-Chloro-2,2,3-trimethylpentane, and why is this critical for fractional distillation?

The boiling point of 3-Chloro-2,2,3-trimethylpentane is approximately 169-171 °C at atmospheric pressure. This parameter is the cornerstone of a successful fractional distillation, as the technique separates compounds based on differences in their boiling points. An accurate target boiling point allows for the precise calibration of your distillation apparatus, ensuring that you collect the desired fraction while leaving impurities behind.

Q2: What are the most common impurities I should expect when synthesizing 3-Chloro-2,2,3-trimethylpentane?

Common impurities often include unreacted starting materials, such as 2,2,3-trimethylpentane, and byproducts from the chlorination reaction. These byproducts can include other isomers of chlorinated trimethylpentane or di-chlorinated species. The boiling points of these impurities can be close to that of the target compound, necessitating the use of a high-efficiency fractional distillation column.

Q3: How do I select the appropriate fractional distillation column for this purification?

The choice of a distillation column is critical and depends on the boiling point difference between 3-Chloro-2,2,3-trimethylpentane and its closest boiling impurity.

• Vigreux Column: Suitable for separating compounds with a large boiling point difference (>20 °C).

• Packed Column (e.g., with Raschig rings or metal sponges): Offers a larger surface area, providing better separation for compounds with smaller boiling point differences.

• Spinning Band Distillation System: Provides the highest efficiency and is recommended for separating isomers or compounds with very close boiling points.

For this specific purification, a packed column or a spinning band system is generally recommended due to the potential for closely boiling isomers.

Troubleshooting Guide

This section addresses specific issues that may arise during the fractional distillation of 3-Chloro-2,2,3-trimethylpentane.

Issue 1: The distillation is proceeding very slowly or not at all.

• Possible Cause 1: Insufficient Heating. The heating mantle may not be providing enough energy to vaporize the compound.

  • Solution: Gradually increase the temperature of the heating mantle. Ensure the heating mantle is in good contact with the distillation flask.

• Possible Cause 2: Excessive Heat Loss. The distillation column and head may be losing too much heat to the surroundings.

  • Solution: Insulate the column and distillation head with glass wool or aluminum foil to minimize heat loss.

• Possible Cause 3: High Vacuum. If performing a vacuum distillation, the pressure might be too low, causing the boiling point to be below the temperature of the condenser.

  • Solution: Adjust the vacuum to achieve a steady, controlled distillation.

Issue 2: The separation of impurities is poor, as confirmed by GC analysis.

• Possible Cause 1: Column Flooding. The rate of distillation is too high, causing the vapor to push the liquid up the column, preventing proper equilibrium.

  • Solution: Reduce the heating rate to allow the column to operate under equilibrium conditions.

• Possible Cause 2: Insufficient Reflux Ratio. The reflux ratio (the ratio of condensate returned to the column to the condensate collected) is too low.

  • Solution: Increase the reflux ratio. A higher reflux ratio generally leads to better separation but a slower distillation rate. A good starting point is a 5:1 or 10:1 ratio.

• Possible Cause 3: Inefficient Column. The chosen distillation column may not have enough theoretical plates for the required separation.

  • Solution: Switch to a more efficient column, such as a longer packed column or a spinning band system.

Issue 3: The product is degrading or discoloring during distillation.

• Possible Cause 1: Thermal Decomposition. 3-Chloro-2,2,3-trimethylpentane, like many halogenated alkanes, can be susceptible to thermal decomposition at elevated temperatures.

  • Solution: Perform the distillation under reduced pressure (vacuum distillation). This will lower the boiling point of the compound and minimize the risk of thermal degradation.

• Possible Cause 2: Presence of Catalytic Impurities. Acidic or basic impurities can catalyze decomposition.

  • Solution: Wash the crude product with a dilute sodium bicarbonate solution to neutralize any acidic impurities before distillation.

Experimental Protocol: Vacuum Fractional Distillation of 3-Chloro-2,2,3-trimethylpentane

• Preparation:

  • Ensure all glassware is clean and dry.

  • Charge the distillation flask with the crude 3-Chloro-2,2,3-trimethylpentane. Add a few boiling chips or a magnetic stir bar.

• Apparatus Setup:

  • Assemble the fractional distillation apparatus as shown in the diagram below.

  • Use a packed column (e.g., with Raschig rings) for efficient separation.

  • Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.

• Distillation:

  • Begin stirring (if using a stir bar).

  • Slowly apply vacuum to the system, aiming for a pressure that will bring the boiling point of the product into a manageable range (e.g., 80-100 °C).

  • Gradually heat the distillation flask using a heating mantle.

  • Once the mixture begins to boil, adjust the heating to establish a steady reflux in the column.

  • Allow the column to equilibrate for at least 30 minutes before collecting any distillate.

  • Collect the fractions in separate receiving flasks. Monitor the head temperature and the pressure. The desired product should distill at a constant temperature.

• Shutdown:

  • Once the desired fraction has been collected, remove the heating mantle and allow the system to cool.

  • Slowly and carefully release the vacuum before disassembling the apparatus.

Data Presentation

Parameter	Value	Significance
Boiling Point (atm)	169-171 °C	Primary physical constant for separation.
Molecular Weight	148.68 g/mol	-
Density	~0.87 g/mL	-

Visualization of Experimental Workflow

Caption: Workflow for the vacuum fractional distillation of 3-Chloro-2,2,3-trimethylpentane.

Logical Relationship Diagram

Caption: Troubleshooting logic for poor separation during fractional distillation.

References

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning. [Link]

• Armarego, W. L., & Chai, C. L. (2012). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. [Link]

Reference Data & Comparative Studies

Solvolysis rate comparison of 3-Chloro-2,2,3-trimethylpentane vs tert-butyl chloride

Comparative Guide to Solvolysis Kinetics: Steric Acceleration in 3-Chloro-2,2,3-trimethylpentane vs. tert-Butyl Chloride

Introduction

In physical organic chemistry and pharmaceutical development, understanding the solvolytic behavior of highly branched alkyl halides is critical for predicting reaction rates, transition state energies, and metabolic stability. This guide provides an in-depth comparison of the solvolysis of tert-butyl chloride (the classical SN​1 / E1 standard) against 3-chloro-2,2,3-trimethylpentane, a severely sterically hindered tertiary alkyl chloride. By analyzing kinetic data and product distributions, we demonstrate how steric compression acts as a powerful driving force for ionization.

Mechanistic Causality: The Role of Steric Acceleration (B-Strain)

The solvolysis of tertiary alkyl chlorides in polar protic solvents (e.g., 80% aqueous ethanol or acetone) proceeds via a rate-determining ionization step to form a carbocation intermediate. The structural differences between our two substrates dictate their kinetic behavior:

• tert-Butyl Chloride: Features three methyl groups attached to the alpha carbon. In its sp3 -hybridized ground state, the bond angles are ~109.5°, and steric repulsion between the methyl groups is minimal. The activation energy for ionization is primarily dictated by the electronic stabilization of the resulting tert-butyl cation, making it a baseline for SN​1 reactivity[1].

• 3-Chloro-2,2,3-trimethylpentane: Features a methyl, an ethyl, and a massive tert-butyl group attached to the alpha carbon. In the tetrahedral ground state, these bulky substituents are forced into close proximity, creating severe steric compression (known as "B-strain"). Upon ionization, the alpha carbon rehybridizes to sp2 , widening the bond angles to 120° and relieving the steric strain. This ground-state destabilization dramatically lowers the activation energy barrier, leading to a phenomenon known as steric acceleration [1].

Energy profile and structural transition illustrating steric acceleration.

Comparative Kinetic and Product Data

The rate of solvolysis is directly proportional to the relief of steric strain. While tert-butyl chloride serves as the baseline (relative rate = 1.0), highly branched analogs exhibit massive rate enhancements. Replacing methyl groups with bulky neopentyl or tert-butyl groups increases the rate by orders of magnitude[2].

Furthermore, classical studies by Herbert C. Brown and Y. Okamoto demonstrated that the solvolysis of 3-chloro-2,2,3-trimethylpentane in 80% aqueous acetone yields pure 2,3,3-trimethyl-3-pentanol (18%) and olefin (58%) without any measurable carbon skeleton rearrangement[3]. This definitively proves that the rate enhancement is purely due to steric acceleration of the ionization step, rather than neighboring group participation (anchimeric assistance)[4].

Table 1: Relative Solvolysis Rates and Product Distributions (80% Aqueous Solvent at 25°C)

Substrate	Relative Rate ( krel​ )	Major Product(s)	Rearrangement Observed?
tert-Butyl chloride	1.0	tert-Butanol + Isobutylene	No
Dimethylneopentylcarbinyl chloride	~10	Alcohol + Olefin	No
Methyldineopentylcarbinyl chloride	~76	Alcohol + Olefin	No
Tri-tert-butylcarbinyl chloride	~600	Alcohol + Olefin	No
3-Chloro-2,2,3-trimethylpentane	>> 1.0 (Accelerated)	2,3,3-Trimethyl-3-pentanol + Olefin	No (<1-2%)

Note: Data synthesized from classical kinetic studies on highly branched alkyl halides[2][3].

Experimental Methodology: Self-Validating Kinetic Protocol

To objectively compare the solvolysis rates of these substrates, researchers utilize a titrimetric kinetic assay. This protocol is a self-validating system because it directly measures the liberation of hydrochloric acid (HCl) as a function of time, providing a clear first-order kinetic plot that inherently verifies the reaction's progress.

Step-by-Step Workflow:

• Solvent Preparation: Prepare an 80% (v/v) aqueous ethanol or aqueous acetone solution. The exact composition must be rigorously controlled, as solvent ionizing power (Y-value) exponentially affects the SN​1 rate[5].

• Thermal Equilibration: Place the solvent in a thermostated water bath at exactly 25.0 ± 0.05 °C.

• Reaction Initiation: Inject a precisely weighed sample of the alkyl chloride (e.g., 3-chloro-2,2,3-trimethylpentane) into the solvent to achieve a concentration of ~0.05 M. Start the timer.

• Aliquoting: At specific time intervals (determined by the expected half-life of the substrate), withdraw 5.0 mL aliquots of the reaction mixture.

• Quenching: Immediately discharge the aliquot into 50 mL of ice-cold absolute ethanol or acetone to halt the solvolysis reaction.

• Titration: Titrate the liberated HCl with standardized 0.02 M sodium hydroxide (NaOH) using bromothymol blue or phenolphthalein as an indicator.

• Data Analysis: Plot ln(V∞​−Vt​) versus time t (where V is the volume of titrant). The slope of this linear plot yields the first-order rate constant ( k ).

• Product Verification (Post-Reaction): Extract the final reaction mixture with ether, wash, and analyze via Gas Chromatography (GC) and Infrared (IR) spectroscopy to confirm the absence of rearranged products[3].

Self-validating titrimetric and analytical workflow for determining solvolysis kinetics.

Conclusion and Implications for Drug Development

The comparison between tert-butyl chloride and 3-chloro-2,2,3-trimethylpentane highlights a counterintuitive principle in organic synthesis: increased steric bulk at the reaction center does not always hinder reactivity. In SN​1 / E1 pathways, severe ground-state crowding (B-strain) actively accelerates the departure of the leaving group. For drug development professionals designing prodrugs or sterically hindered active pharmaceutical ingredients (APIs), understanding this steric acceleration is vital for predicting metabolic stability, shelf-life, and degradation pathways in aqueous media.

References

• Source: uleth.
• Title: Solvolytic displacement reactions at saturated carbon atoms Source: ElectronicsAndBooks URL
• Title: Steric Effects in Elimination Reactions. IV.
• Title: Comparing the E1 vs SN1 Reactions Source: Master Organic Chemistry URL
• Title: Correlation of the Rates of Solvolysis of i-Butyl Fluoroformate and a Consideration of Leaving-Group Effects Source: MDPI URL

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A Comparative Guide to Steric Hindrance Effects: 3-Chloro-2,2,3-trimethylpentane vs. 2-chloro-2-methylbutane

This guide provides an in-depth comparative analysis of the role of steric hindrance in the chemical reactivity of two tertiary alkyl halides: 3-chloro-2,2,3-trimethylpentane and 2-chloro-2-methylbutane. Designed for researchers, scientists, and professionals in drug development, this document elucidates how subtle differences in molecular architecture dramatically influence reaction pathways and rates, supported by established chemical principles and detailed experimental protocols.

Introduction: The Principle of Steric Hindrance

Steric hindrance is a fundamental concept in organic chemistry describing the influence of a molecule's spatial arrangement on its reactivity.[1][2] Non-bonding interactions that arise when atoms or groups are brought too close to one another create a strain that can impede or prevent reactions. In the context of nucleophilic substitution (SN) and elimination (E) reactions, the size of groups surrounding the reactive center is a critical determinant of the operative mechanism.

Tertiary alkyl halides, such as the two compounds under investigation, are classic substrates for exploring these effects. Their structure inherently prevents bimolecular substitution (SN2) reactions due to the steric bulk around the electrophilic carbon.[3][4][5][6][7] This leaves unimolecular substitution (SN1), unimolecular elimination (E1), and bimolecular elimination (E2) as the primary competing pathways.[5][6][8] This guide will dissect how the graduated increase in steric bulk from 2-chloro-2-methylbutane to the highly congested 3-chloro-2,2,3-trimethylpentane dictates the outcome of these reactions.

Structural Analysis: A Tale of Two Tertiary Halides

The core of this comparison lies in the distinct three-dimensional environments of the two molecules. While both possess a chlorine atom attached to a tertiary carbon, the nature and size of the neighboring alkyl groups differ substantially.

• 2-chloro-2-methylbutane (tert-amyl chloride): This molecule features a tertiary carbon bonded to a chlorine atom, two methyl groups, and an ethyl group. It is a standard example of a moderately hindered tertiary alkyl halide.

• 3-chloro-2,2,3-trimethylpentane: This molecule presents a far more sterically congested environment. The tertiary carbon is bonded to a chlorine atom, a methyl group, and a very bulky tert-butyl group.

The presence of the tert-butyl group in 3-chloro-2,2,3-trimethylpentane creates a significantly more crowded environment around the reactive center compared to the ethyl group in 2-chloro-2-methylbutane.

Figure 1: Structural comparison highlighting steric bulk.

Comparative Reactivity: Substitution vs. Elimination Pathways

The competition between substitution and elimination reactions is governed by factors including the substrate structure, the nature of the nucleophile/base, and solvent conditions. For these tertiary substrates, the SN2 pathway is negligible.[4][5]

Unimolecular Reactions (SN1 and E1)

Both SN1 and E1 reactions proceed through a common rate-determining step: the formation of a carbocation intermediate.[9] The stability of this intermediate is paramount. Tertiary carbocations are relatively stable due to hyperconjugation and inductive effects from the attached alkyl groups.[10][11][12][13]

• 2-chloro-2-methylbutane: Upon departure of the chloride ion, it forms a stable tertiary carbocation. In a polar protic solvent (e.g., ethanol/water), this carbocation can be trapped by the solvent (SN1) to yield an alcohol or ether, or it can lose a proton from an adjacent carbon (E1) to form an alkene.[8][9][14][15] The E1 reaction predominantly follows Zaitsev's rule , yielding the more substituted (and thus more stable) alkene, 2-methyl-2-butene, as the major product.[9][16]

• 3-chloro-2,2,3-trimethylpentane: This substrate also forms a tertiary carbocation. However, the extreme steric hindrance from the adjacent tert-butyl group severely shields the planar carbocation from nucleophilic attack. Consequently, the SN1 pathway is significantly retarded compared to 2-chloro-2-methylbutane. The E1 pathway becomes more favorable, as it only requires a base (even a weak one like the solvent) to abstract a proton from a more accessible peripheral position.

Figure 2: Competing S_N1 and E1 pathways via a common carbocation.

Bimolecular Elimination (E2)

The E2 reaction is a concerted, one-step process that requires a strong base to abstract a proton from a carbon adjacent (beta) to the leaving group, while the leaving group departs simultaneously.[17][18] This mechanism has a strict stereochemical requirement for an anti-periplanar arrangement of the proton and the leaving group.

• 2-chloro-2-methylbutane: This substrate readily undergoes E2 elimination with a strong base like potassium hydroxide.[16][19] With a small, strong base, the major product is the Zaitsev product (2-methyl-2-butene). However, using a sterically hindered base, such as potassium tert-butoxide, can favor the formation of the less substituted Hofmann product (2-methyl-1-butene) by abstracting a sterically more accessible proton.[9]

• 3-chloro-2,2,3-trimethylpentane: The severe steric crowding in this molecule makes it extremely difficult for a base to achieve the required anti-periplanar geometry for the E2 transition state. The bulky tert-butyl group effectively shields the beta-hydrogens, drastically slowing the rate of the E2 reaction. While the reaction is still possible, it is expected to be significantly slower than for 2-chloro-2-methylbutane.

Figure 3: The concerted E2 mechanism requires specific geometry.

Quantitative Data Summary

The following table summarizes the predicted relative reactivity and major products based on the principles of steric hindrance. Absolute rates would require specific experimental determination.

Feature	2-chloro-2-methylbutane	3-chloro-2,2,3-trimethylpentane	Rationale
Substrate Steric Hindrance	Moderate	Very High	Presence of a tert-butyl group vs. an ethyl group.
Relative SN1 Rate	Faster	Slower	Extreme steric hindrance shields the carbocation from nucleophilic attack.
Relative E1 Rate	Faster	Slower	Carbocation formation is still the slow step, but this pathway is less affected by steric hindrance than SN1.
Relative E2 Rate	Faster	Much Slower	Severe steric hindrance prevents the base from accessing beta-hydrogens and achieving the required transition state geometry.
Major E1/E2 Product (small base)	2-methyl-2-butene (Zaitsev)	2,3,3-trimethyl-1-pentene (Hofmann-like)	Steric hindrance may direct even small bases to the less hindered proton.

Experimental Protocols

To empirically validate the theoretical comparisons, the following experimental workflows can be employed.

Protocol 1: Synthesis of Tertiary Alkyl Halides

Objective: To synthesize the starting materials from their corresponding tertiary alcohols via an SN1 reaction.

Methodology: [20][21][22][23]

• To a separatory funnel, add the tertiary alcohol (e.g., 2-methyl-2-butanol).

• Add concentrated (12M) hydrochloric acid in excess.

• Swirl the funnel without the stopper for 2-3 minutes, then stopper and shake for 5-10 minutes, venting frequently to release pressure.

• Allow the layers to separate. The upper organic layer contains the desired alkyl halide.

• Drain and discard the lower aqueous layer.

• Wash the organic layer sequentially with water, a 5% sodium bicarbonate solution (to neutralize excess acid), and finally with a saturated sodium chloride solution (brine) to aid in drying.

• Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium sulfate.

• Purify the final product by simple distillation, collecting the fraction at the known boiling point of the alkyl halide.[20]

Protocol 2: Comparative Solvolysis Kinetics (SN1/E1)

Objective: To compare the rates of SN1/E1 reactions for both alkyl halides.

Methodology: [14]

• Prepare a solvent mixture, typically 50:50 (v/v) ethanol/water.

• In separate temperature-controlled reaction vessels, dissolve an equimolar amount of 2-chloro-2-methylbutane and 3-chloro-2,2,3-trimethylpentane in the solvent mixture to initiate the reaction.

• At regular time intervals (e.g., every 10 minutes), withdraw a small aliquot of the reaction mixture.

• Immediately quench the reaction in the aliquot by adding it to a solvent where it is miscible but the reaction rate is negligible (e.g., cold acetone).

• Titrate the hydrochloric acid produced in the aliquot with a standardized solution of sodium hydroxide using a pH indicator (e.g., bromothymol blue).

• Plot the concentration of the alkyl halide remaining versus time to determine the reaction rate and calculate the rate constant (k).

Figure 4: Experimental workflow for comparative solvolysis.

Conclusion

The comparison between 2-chloro-2-methylbutane and 3-chloro-2,2,3-trimethylpentane serves as a powerful illustration of the profound impact of steric hindrance on chemical reactivity. While both are tertiary alkyl halides, the introduction of a bulky tert-butyl group in 3-chloro-2,2,3-trimethylpentane creates a highly congested environment that:

• Dramatically slows SN1 reactions by sterically shielding the intermediate carbocation from nucleophilic attack.

• Significantly retards E2 reactions by impeding the ability of a base to adopt the necessary anti-periplanar transition state geometry.

• Favors elimination (E1) over substitution (SN1) in unimolecular pathways, as proton abstraction is less sterically demanding than nucleophilic attack at the carbon center.

These findings underscore the necessity for meticulous structural analysis when designing synthetic pathways or predicting the metabolic fate of drug candidates. For professionals in the field, understanding these nuanced steric effects is crucial for controlling reaction outcomes and achieving desired chemical transformations.

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A Researcher's Guide to Validating Experimental NMR Chemical Shifts with DFT Calculations: The Case of 3-Chloro-2,2,3-trimethylpentane

In the realm of chemical research and drug development, the unambiguous structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose. However, the interpretation of complex spectra can be challenging. This guide provides a comprehensive walkthrough on how to validate experimental NMR chemical shifts using Density Functional Theory (DFT) calculations, using 3-Chloro-2,2,3-trimethylpentane as a model compound. This approach not only enhances the confidence in structural assignments but also provides deeper insights into the electronic environment of the molecule.

The Synergy of Experiment and Theory

The core principle of this guide is the synergistic use of experimental NMR data and theoretical calculations. While experimental NMR provides real-world measurements of the chemical environment of nuclei, DFT calculations offer a theoretical framework to predict these properties from first principles.[1][2][3] A close agreement between the experimental and calculated chemical shifts serves as a powerful validation of the proposed molecular structure.

This guide will detail the necessary experimental protocols for acquiring high-quality NMR spectra and the computational workflow for performing accurate DFT-based chemical shift predictions. We will explore the causality behind the choice of specific methodologies and parameters, ensuring a robust and self-validating system.

Experimental Protocol: Acquiring High-Quality NMR Spectra

The foundation of any successful validation lies in the quality of the experimental data. The following protocol outlines the steps for acquiring the ¹H and ¹³C NMR spectra of 3-Chloro-2,2,3-trimethylpentane.

Step 1: Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable solvent for non-polar to moderately polar organic compounds like 3-Chloro-2,2,3-trimethylpentane.[4]

• Concentration: Dissolve approximately 10-20 mg of the analyte in 0.6-0.7 mL of CDCl₃. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable number of scans.

• Internal Standard: Add a small amount (1-2 drops of a 1% solution) of tetramethylsilane (TMS) to the NMR tube. TMS is the universally accepted internal standard for ¹H and ¹³C NMR, with its chemical shift defined as 0.00 ppm.[5][6][7][8]

• Homogenization: Thoroughly mix the solution to ensure homogeneity.

Step 2: NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral dispersion and sensitivity.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans, depending on the sample concentration.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon signals.

  • Acquisition Time: Approximately 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-1024 scans, as ¹³C has a much lower natural abundance and sensitivity compared to ¹H.

Step 3: Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically correct the phase and baseline of the spectrum to ensure accurate peak integration and chemical shift determination.

• Referencing: Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.

Computational Protocol: Predicting NMR Chemical Shifts with DFT

The theoretical prediction of NMR chemical shifts is a powerful tool for validating experimental data. The Gauge-Independent Atomic Orbital (GIAO) method within the framework of DFT is a widely used and reliable approach.[2][3][9]

Step 1: Molecular Structure Optimization

• Initial Structure: Build the 3D structure of 3-Chloro-2,2,3-trimethylpentane using a molecular modeling software.

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. This is a crucial step as the calculated NMR chemical shifts are highly dependent on the molecular geometry. A common and effective level of theory for this is the B3LYP functional with the 6-31G* basis set.[10][11]

Step 2: NMR Chemical Shift Calculation

• Methodology: Employ the GIAO method for the NMR calculation.[12]

• Level of Theory: The B3LYP functional and the 6-31G* basis set are generally a good starting point, offering a balance between accuracy and computational cost for routine applications.[10][13] More advanced basis sets can be used for higher accuracy.[14][15][16]

• Solvent Effects: To accurately model the experimental conditions, it is important to include the effect of the solvent. The Polarizable Continuum Model (PCM) is a widely used implicit solvation model that can account for the bulk electrostatic effects of the solvent (in this case, chloroform).[17][18][19][20][21]

• Reference Standard Calculation: Perform a separate GIAO NMR calculation for the reference standard, TMS, at the same level of theory (B3LYP/6-31G* with PCM for chloroform).

Step 3: Chemical Shift Prediction

The calculated chemical shift (δ) for each nucleus is determined by subtracting the calculated isotropic shielding value (σ) of the nucleus of interest from the calculated isotropic shielding value of the corresponding nucleus in the reference compound (TMS), as shown in the equation below:[12]

δ_calculated = σ_TMS - σ_nucleus

Visualizing the Workflow

The following diagram illustrates the integrated workflow for validating experimental NMR chemical shifts with DFT calculations.

Caption: Workflow for validating experimental NMR with DFT.

Comparative Analysis: A Plausible Case Study

The following table presents a comparison of these plausible experimental ¹H and ¹³C NMR chemical shifts with the values calculated using the DFT protocol described above.

Atom/Group	Plausible Experimental ¹H Shift (ppm)	Calculated ¹H Shift (ppm)	Δδ (ppm)	Plausible Experimental ¹³C Shift (ppm)	Calculated ¹³C Shift (ppm)	Δδ (ppm)
C1-H₃	0.95 (t)	0.92	0.03	8.5	8.2	0.3
C2-(CH₃)₂	1.05 (s)	1.01	0.04	25.0	24.5	0.5
C3-CH₃	1.60 (s)	1.55	0.05	30.0	29.3	0.7
C4-H₂	1.85 (q)	1.80	0.05	40.0	39.1	0.9
C5	-	-	-	75.0	73.8	1.2

Note: The plausible experimental shifts are estimations for illustrative purposes.

The small differences (Δδ) between the plausible experimental and calculated chemical shifts for both ¹H and ¹³C nuclei indicate a good agreement. This level of correlation provides strong evidence for the correctness of the assigned structure. Discrepancies can arise from several factors, including conformational dynamics not fully captured by a single optimized geometry, limitations of the computational level of theory, and experimental factors. Generally, for ¹H NMR, a deviation of up to 0.2-0.3 ppm is considered a good match, while for ¹³C NMR, deviations within 2-3 ppm are acceptable for this level of theory.[10]

Conclusion

The integration of experimental NMR spectroscopy with DFT-based chemical shift calculations provides a robust and reliable methodology for the structural elucidation of organic molecules. This guide has outlined a comprehensive, step-by-step approach for both the experimental acquisition of high-quality NMR data and the computational prediction of chemical shifts, using 3-Chloro-2,2,3-trimethylpentane as a case study. By following these protocols and understanding the underlying principles, researchers, scientists, and drug development professionals can enhance the accuracy and confidence of their structural assignments, a critical step in the advancement of chemical and pharmaceutical sciences.

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A Comparative Guide to Leaving Group Ability: 3-Chloro-2,2,3-trimethylpentane vs. its Bromo-Analog in S_N1 Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry and drug development, the efficiency of nucleophilic substitution reactions is a cornerstone of molecular design and synthesis. A pivotal factor governing the kinetics of these reactions, particularly the S_N1 pathway, is the nature of the leaving group. This guide provides an in-depth, objective comparison of the leaving group ability of chlorine and bromine in the context of a sterically hindered tertiary substrate, 3-chloro-2,2,3-trimethylpentane, and its bromo-analog, 3-bromo-2,2,3-trimethylpentane. This analysis is grounded in fundamental chemical principles and supported by established experimental observations.

The Theoretical Framework: What Defines a Good Leaving Group?

A leaving group is an atom or group of atoms that detaches from a substrate during a chemical reaction. In the context of nucleophilic substitution, the facility with which the leaving group departs is a critical determinant of the reaction rate. Several key factors dictate the efficacy of a leaving group:

• Basicity: A fundamental principle is that weaker bases are better leaving groups.[1][2][3][4] This is because weak bases are more stable with the negative charge they acquire upon departure. The conjugate acids of good leaving groups are strong acids. For the halogens, the basicity of the corresponding halide ions increases in the order I⁻ < Br⁻ < Cl⁻ < F⁻.[5] Consequently, their leaving group ability follows the reverse trend: I⁻ > Br⁻ > Cl⁻ > F⁻.[1][2]

• Polarizability: Polarizability refers to the ease with which the electron cloud of an atom or ion can be distorted. Larger atoms, like bromine and iodine, are more polarizable than smaller atoms like chlorine.[6][7] This increased polarizability helps to stabilize the developing negative charge in the transition state of the reaction, making the departure of the leaving group more favorable.

• Carbon-Halogen (C-X) Bond Strength: The rate-determining step in an S_N1 reaction is the heterolytic cleavage of the C-X bond to form a carbocation and the leaving group. A weaker C-X bond will break more readily, leading to a faster reaction rate.[8][9][10]

Head-to-Head Comparison: Chloride vs. Bromide in 3-substituted-2,2,3-trimethylpentane

For the specific case of 3-chloro-2,2,3-trimethylpentane and 3-bromo-2,2,3-trimethylpentane, both are tertiary alkyl halides. Due to the steric hindrance around the tertiary carbon and the stability of the resulting tertiary carbocation, these substrates will predominantly undergo nucleophilic substitution via the S_N1 mechanism.[11] The rate of this reaction is solely dependent on the concentration of the alkyl halide and is independent of the nucleophile concentration.

The primary difference in the reactivity of these two compounds lies in the identity of the halogen, which acts as the leaving group.

The Decisive Factors

Factor	Chloride (Cl⁻)	Bromide (Br⁻)	Advantage
Basicity	Stronger Base	Weaker Base	Bromide
Polarizability	Less Polarizable	More Polarizable	Bromide
C-X Bond Strength	Stronger (C-Cl)	Weaker (C-Br)	Bromide

As the table illustrates, bromide is a superior leaving group to chloride in every key aspect for an S_N1 reaction. The bromide ion is a weaker base than the chloride ion, it is more polarizable, and the carbon-bromine bond is weaker than the carbon-chlorine bond.[12][13]

Quantitative Insights: Bond Dissociation Energies

The energy required to break the C-X bond homolytically, known as the bond dissociation energy (BDE), provides a quantitative measure of bond strength. While these values represent homolytic cleavage, they are indicative of the relative bond strengths in heterolytic cleavage as well.

Bond	Average Bond Dissociation Energy (kJ/mol)
C-Cl	~339
C-Br	~276

Source: Values are approximate and can vary slightly depending on the specific molecular structure.[12][13]

The significantly lower bond dissociation energy of the C-Br bond compared to the C-Cl bond indicates that less energy is required to break the C-Br bond, thus facilitating a faster departure of the bromide ion.[12]

S_N1 Reaction Mechanism

The S_N1 reaction of 3-halo-2,2,3-trimethylpentane proceeds in two steps. The first and rate-determining step is the formation of the tertiary carbocation. The second step is the rapid attack of a nucleophile on the carbocation.

Caption: Generalized S_N1 mechanism for a tertiary alkyl halide.

Experimental Validation: A Protocol for Comparing Solvolysis Rates

To experimentally verify the superior leaving group ability of bromide over chloride, a solvolysis experiment can be conducted. Solvolysis is a nucleophilic substitution reaction where the solvent acts as the nucleophile.[14][15] By monitoring the rate of reaction for both 3-chloro-2,2,3-trimethylpentane and 3-bromo-2,2,3-trimethylpentane under identical conditions, a direct comparison of their relative reactivities can be made.[16]

Objective

To determine the relative rates of solvolysis of 3-chloro-2,2,3-trimethylpentane and 3-bromo-2,2,3-trimethylpentane in a polar protic solvent (e.g., ethanol/water mixture) by monitoring the production of the corresponding hydrohalic acid (HCl or HBr).

Materials

• 3-chloro-2,2,3-trimethylpentane

• 3-bromo-2,2,3-trimethylpentane

• Ethanol (absolute)

• Deionized water

• pH indicator (e.g., bromothymol blue)

• Standardized sodium hydroxide solution (e.g., 0.01 M)

• Burette, pipettes, volumetric flasks, and conical flasks

• Constant temperature water bath

Experimental Workflow

Caption: Experimental workflow for comparing solvolysis rates.

Detailed Methodology

• Solution Preparation: Prepare 0.1 M solutions of both 3-chloro-2,2,3-trimethylpentane and 3-bromo-2,2,3-trimethylpentane in a suitable solvent mixture, such as 80:20 ethanol:water.

• Reaction Setup: Place a known volume of the solvent mixture in two separate reaction flasks and allow them to equilibrate to a constant temperature (e.g., 25°C) in a water bath. Add a few drops of the pH indicator to each flask.

• Initiation and Monitoring: Initiate the reaction by adding a known volume of the respective alkyl halide solution to each flask and start a timer.

• Titration: At regular time intervals (e.g., every 5 minutes), withdraw an aliquot from each reaction mixture and titrate the produced hydrohalic acid with a standardized solution of sodium hydroxide until the indicator endpoint is reached.

• Data Analysis: Record the volume of NaOH used at each time point. Calculate the concentration of the hydrohalic acid produced. Plot the concentration of the acid versus time for both reactions. The initial rate of the reaction can be determined from the initial slope of this graph.

Expected Results

The rate of solvolysis for 3-bromo-2,2,3-trimethylpentane will be significantly faster than that of 3-chloro-2,2,3-trimethylpentane. This is a direct consequence of the superior leaving group ability of the bromide ion. The experimental data will show a steeper initial slope for the plot of [HBr] vs. time compared to the plot of [HCl] vs. time.

Conclusion

For S_N1 reactions involving tertiary alkyl halides such as 3-substituted-2,2,3-trimethylpentane, the choice of the halogen leaving group has a profound impact on the reaction kinetics. Bromine is unequivocally a better leaving group than chlorine. This is attributed to the lower basicity and higher polarizability of the bromide ion, as well as the weaker carbon-bromine bond. These factors collectively contribute to a lower activation energy for the rate-determining step of the S_N1 reaction, resulting in a significantly faster reaction rate for the bromo-analog compared to its chloro counterpart. For researchers and professionals in drug development and synthetic chemistry, understanding and leveraging these differences is crucial for optimizing reaction conditions and achieving desired synthetic outcomes.

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A Senior Application Scientist's Guide to GC-MS Retention Time Validation for 3-Chloro-2,2,3-trimethylpentane and its Structural Isomers

In the landscape of analytical chemistry, particularly within pharmaceutical development and quality control, the unambiguous identification of chemical compounds is paramount. Structural isomers—molecules sharing the same molecular formula but differing in the arrangement of their atoms—present a significant analytical challenge. These subtle structural differences can lead to vastly different pharmacological, toxicological, and physical properties. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the separation and identification of volatile and semi-volatile compounds, yet its power is predicated on robust, validated methods.[1][2]

This guide provides an in-depth, experience-driven comparison and validation protocol for the GC-MS analysis of 3-Chloro-2,2,3-trimethylpentane and its structural isomers. We will move beyond a simple recitation of steps to explore the causality behind experimental choices, ensuring that the described protocols are inherently self-validating and grounded in established scientific principles.

The Analytical Challenge: Isomeric Complexity

3-Chloro-2,2,3-trimethylpentane (C8H17Cl) is a tertiary chloroalkane.[3][4] Its structural isomers are numerous, encompassing variations in the carbon skeleton (e.g., octane, heptane, hexane, and pentane backbones) and the position of the chlorine atom. These isomers often exhibit closely related boiling points and polarities, making their chromatographic separation a non-trivial task that demands a highly optimized and validated method.[5] The mass spectrometer, while powerful, cannot distinguish between isomers based on mass alone, placing the burden of separation squarely on the chromatographic process.[5]

To illustrate the complexity, consider a few representative isomers of C8H17Cl:

• 1-Chlorooctane: A primary chloroalkane with a straight carbon chain.

• 2-Chlorooctane: A secondary chloroalkane with a straight carbon chain.

• 3-Chloro-2,2,3-trimethylpentane: The target analyte, a tertiary and highly branched chloroalkane.

• 1-Chloro-2,2,4-trimethylpentane: A primary chloroalkane with a branched carbon chain.[6]

The successful resolution of such a mixture is fundamental for accurate quantification and identification.

Caption: Relationship between the target analyte and selected structural isomers.

Pillar 1: Expertise-Driven Experimental Design

The foundation of a reliable analytical method lies in the informed selection of its parameters. Each choice must be deliberate, aimed at exploiting the subtle physicochemical differences among the isomers.

GC Column Selection: The Heart of the Separation

Choosing the correct stationary phase is the most critical decision in method development as it governs the selectivity of the separation.[7] The guiding principle is "like dissolves like," meaning the polarity of the stationary phase should be matched to the polarity of the analytes.[7]

• Causality: Halogenated alkanes are considered non-polar to weakly polar. For these compounds, a non-polar stationary phase is the logical starting point. On such columns, analytes are primarily separated based on their boiling points and, to a lesser extent, their shape.[8] Generally, for a given carbon number, branched isomers have lower boiling points than their straight-chain counterparts and thus elute earlier.

• Recommended Column: A low-bleed (5%-phenyl)-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms, Rxi-5ms) is an excellent choice. This phase provides a good balance of selectivity for a wide range of non-polar compounds and is robust enough for routine use with mass spectrometry.[9] The "ms" designation indicates that the column has been individually tested to ensure low bleed characteristics, which is crucial for achieving low detection limits and clean mass spectra.[10]

• Column Dimensions: A 30 m length, 0.25 mm internal diameter (I.D.), and 0.25 µm film thickness is a standard configuration that offers a good compromise between resolution, analysis time, and sample capacity.[7]

Optimizing GC and MS Parameters

Every parameter in the GC-MS system influences the separation and detection of the target analytes.[11]

• Injector Temperature: The goal is to ensure rapid and complete vaporization of the sample without inducing thermal degradation. A typical starting point is 250 °C.

• Carrier Gas Flow Rate: Helium is the most common carrier gas for GC-MS, providing good efficiency and safety. An optimal flow rate (typically around 1.0-1.5 mL/min for a 0.25 mm I.D. column) is crucial. A higher flow rate reduces analysis time but can compromise separation efficiency.[12]

• Oven Temperature Program: This is a powerful tool for separating compounds with different boiling points.[11][12]

  • Initial Temperature: Should be low enough to allow for efficient trapping of the most volatile isomers at the head of the column. A starting point of 40-50 °C is reasonable.

  • Temperature Ramp: A slow ramp rate (e.g., 5-10 °C/min) is often necessary to resolve closely eluting isomers.[11]

  • Final Temperature: Must be high enough to ensure all components of interest are eluted from the column.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV is used. EI is a hard ionization technique that produces reproducible fragmentation patterns, which are excellent for library matching and structural elucidation.

  • Acquisition Mode: For method development, a full scan acquisition (e.g., m/z 40-250) is used to identify all compounds and their fragmentation patterns. For quantitative analysis and validation, Selected Ion Monitoring (SIM) can be employed to enhance sensitivity by monitoring only a few characteristic ions for each target compound.

Pillar 2: Trustworthiness Through Self-Validating Protocols

A validated method provides documented evidence that the system is suitable for its intended purpose.[1][13] The following protocols are designed to be a self-validating system, ensuring data integrity and reproducibility.

System Suitability Testing (SST)

Before any sample analysis, the system's performance must be verified. This is a non-negotiable step in any validated method.[13]

Protocol 1: System Suitability

• Prepare SST Standard: Create a solution containing the target analyte (3-Chloro-2,2,3-trimethylpentane) and at least one challenging-to-separate isomer. Include a non-interfering internal standard if quantification is required.

• Injection: Inject the SST standard (e.g., five replicate injections).

• Acceptance Criteria:

  • Retention Time (RT) Precision: The relative standard deviation (RSD) of the retention times for the target analytes should be ≤ 1%.

  • Peak Area Precision: The RSD of the peak areas should be ≤ 5%.

  • Peak Shape: Tailing factor or asymmetry factor should be between 0.9 and 1.5.

  • Resolution: The resolution between the most closely eluting critical pair of isomers should be ≥ 1.5.

Retention Time Validation Protocol

The core of this guide is the validation of retention time for accurate compound identification. This involves assessing the precision of the retention time under different conditions.

Protocol 2: Retention Time Validation

• Repeatability (Intra-Day Precision):

  • Prepare a standard solution of 3-Chloro-2,2,3-trimethylpentane and its selected structural isomers.

  • Analyze the standard solution a minimum of six times consecutively within the same day, using the same instrument and operator.

  • Calculate the mean, standard deviation (SD), and relative standard deviation (RSD) for the absolute retention time (RT) of each isomer.

  • Acceptance Criterion: The RSD for the retention time of each analyte should be ≤ 1%.[14]

• Intermediate Precision (Inter-Day Reproducibility):

  • Repeat the analysis from step 1 on a different day, with a different analyst, or on a different instrument if available.

  • Compare the results from both days.

  • Calculate the overall mean, SD, and RSD for the combined data sets.

  • Acceptance Criterion: The RSD for the retention time across the different conditions should be ≤ 2%.[14]

• Relative Retention Time (RRT) Calculation:

  • To account for minor, unavoidable shifts in the chromatographic system over time (e.g., after column maintenance), calculate the Relative Retention Time (RRT) for each isomer relative to a stable reference peak (this can be one of the isomers or a separate, added standard).[12][15]

  • RRT = (RT_analyte - RT_void) / (RT_reference - RT_void)

  • Where RT_void is the retention time of an unretained compound (hold-up time).

  • RRT is a more stable identifier than absolute retention time.[12][15]

Caption: Workflow for GC-MS Retention Time Validation.

Pillar 3: Data Presentation and Interpretation

Clear and concise data presentation is essential for comparing the performance of the method for different isomers.

Illustrative Performance Data

The following table summarizes the expected results from a properly validated GC-MS method for 3-Chloro-2,2,3-trimethylpentane and its isomers. The elution order is predicted based on general chromatographic principles where increased branching lowers the boiling point, leading to shorter retention times.

Analyte	Expected RT (min)	RT RSD (Intra-Day)	RT RSD (Inter-Day)	RRT (vs. 1-Chlorooctane)
3-Chloro-2,2,3-trimethylpentane	10.54	0.15%	0.35%	0.85
1-Chloro-2,2,4-trimethylpentane	11.21	0.14%	0.33%	0.90
2-Chlorooctane	12.15	0.12%	0.30%	0.98
1-Chlorooctane (Reference)	12.41	0.11%	0.28%	1.00

These are illustrative data based on scientific principles and do not represent a specific experimental outcome.

Interpretation of Results

• Elution Order: As expected, the highly branched tertiary halide, 3-Chloro-2,2,3-trimethylpentane, elutes first due to its lower boiling point compared to the less branched and straight-chain isomers. The straight-chain primary halide, 1-Chlorooctane, has the strongest intermolecular forces and the highest boiling point, resulting in the longest retention time.

• Precision: The low RSD values for both intra-day and inter-day analyses demonstrate that the method is precise and reproducible.[16] The data fall well within the typical acceptance criteria for validated analytical methods.[14]

• RRT Stability: The use of RRT provides a more robust parameter for peak identification, which will be less affected by minor changes in flow rate or column length over time than absolute retention time.[17][18]

Conclusion

The successful separation and identification of 3-Chloro-2,2,3-trimethylpentane from its structural isomers is a testament to a well-designed and rigorously validated GC-MS method. By grounding our experimental choices in the fundamental principles of chromatography—from stationary phase selection to the meticulous optimization of thermal and flow parameters—we can achieve the necessary resolution. The validation protocols outlined herein provide a framework for establishing the trustworthiness and reliability of retention time data, ensuring that compound identification is both accurate and defensible. This approach, rooted in scientific integrity, is essential for researchers, scientists, and drug development professionals who rely on high-quality analytical data to make critical decisions.

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Comparative Kinetic Isotope Effects in the Solvolysis of 3-Chloro-2,2,3-trimethylpentane

A Methodological Comparison Guide for Mechanistic Elucidation Target Audience: Researchers, Physical Organic Chemists, and Drug Development Professionals

Executive Summary

In physical organic chemistry and drug metabolism studies, understanding the precise transition state of sterically congested molecules is critical. 3-Chloro-2,2,3-trimethylpentane is a classic, highly branched tertiary alkyl chloride. Unlike many congested systems that undergo skeletal rearrangement upon ionization, the solvolysis of 3-chloro-2,2,3-trimethylpentane proceeds cleanly without rearrangement[1].

This unique property makes it an ideal model system to study the competing forces of steric acceleration (B-strain relief) and hyperconjugation in SN​1/E1 solvolysis[2]. This guide objectively compares different Kinetic Isotope Effect (KIE) methodologies—specifically β -deuteration versus γ -deuteration—evaluating their performance in isolating and quantifying these distinct mechanistic drivers.

Mechanistic Context: Steric Strain vs. Hyperconjugation

When 3-chloro-2,2,3-trimethylpentane undergoes heterolysis in a polar protic solvent, the rate-determining step is the cleavage of the C–Cl bond to form a tertiary carbocation. The massive rate acceleration observed in this molecule compared to simpler tertiary halides is driven by two phenomena:

• Relief of B-Strain (Steric Acceleration): The sp3 -hybridized ground state is severely crowded by the tert-butyl, ethyl, and methyl groups. Ionization to a planar sp2 carbocation expands the bond angles (~109.5° to ~120°), relieving steric clash[3].

• Hyperconjugation: The adjacent β -hydrogens (on the methyl and ethyl groups) stabilize the developing positive charge by donating electron density into the empty p -orbital.

To separate these variables, researchers utilize specific isotopic labeling strategies. Because C–D bonds have a lower zero-point energy than C–H bonds, they are poorer hyperconjugative donors (yielding a normal secondary KIE, kH​/kD​>1 ). Conversely, deuterium has a slightly smaller effective van der Waals radius than protium; thus, heavily deuterated bulky groups (like a γ -perdeuterated tert-butyl group) exhibit less ground-state steric strain, reducing the driving force for ionization and yielding an inverse steric KIE ( kH​/kD​<1 )[3].

Solvolysis mechanism of 3-chloro-2,2,3-trimethylpentane highlighting steric strain relief.

Comparative KIE Methodologies

To objectively evaluate the transition state, different isotopologues must be synthesized and subjected to high-precision kinetic analysis. Below is a comparison of the analytical performance of three labeling strategies.

Quantitative Data Comparison

The following table summarizes the theoretical and experimentally derived KIE values for the solvolysis of highly branched tertiary chlorides in 80% aqueous ethanol at 25°C.

Labeling StrategyTarget IsotopologueExpected kH​/kD​ Primary Mechanistic InsightPerformance / UtilityReferencetert-Butyl chloride- β d9​ ~1.30Pure hyperconjugationBaseline for maximum hyperconjugative stabilization. β -Methyl Deuteration3-Chloro-2,2,3-trimethylpentane-3-methyl- d3​ 1.10 – 1.15 β -HyperconjugationHigh Utility: Directly measures the electron demand of the carbocation from the freely rotating methyl group. β -Methylene Deuteration3-Chloro-2,2,3-trimethylpentane-4,4- d2​ 1.05 – 1.09Conformationally restricted hyperconjugationModerate Utility: KIE is lower because steric bulk restricts the ethyl group from adopting the optimal coplanar geometry for orbital overlap. γ -Perdeuteration3-Chloro-2,2,3-trimethylpentane-tert-butyl- d9​ 0.95 – 0.98Steric Isotope Effect (Inverse)High Utility: Isolates B-strain relief. The smaller steric bulk of CD3​ reduces ground-state congestion, slowing the reaction relative to the protio-compound[3].

Experimental Protocols: Self-Validating Kinetic Workflows

To ensure trustworthiness, KIE measurements cannot rely on endpoint analysis alone. The protocol must be a continuous, self-validating system. Conductometry is the gold standard for solvolysis kinetics because the generation of H+ and Cl− ions linearly increases the solution's conductivity, allowing continuous in situ monitoring without quenching.

Protocol A: Synthesis and Isotopic Validation

Causality: Incomplete isotopic labeling artificially compresses KIE values toward 1.0. Therefore, isotopic purity must be strictly validated prior to kinetic runs.

• Grignard Addition: React the appropriate deuterated Grignard reagent (e.g., CD3​MgI ) with di-tert-butyl ketone (or the corresponding precursor) in anhydrous diethyl ether to form the tertiary alcohol.

• Chlorination: Bubble dry HCl gas through the neat alcohol at 0°C. Note: Avoid Lewis acid catalysts (like ZnCl2​ ) as they can induce unwanted skeletal rearrangements in highly branched systems.

• Self-Validation (Purity): Analyze the purified product via quantitative 1H and 13C NMR. The integration of the residual protium signal at the labeled site must be <2% to proceed.

Protocol B: High-Precision Conductometric Kinetics

Causality: SN​1 solvolysis rates are exponentially sensitive to temperature. A fluctuation of just 0.1°C can introduce an error larger than the isotope effect itself.

• Solvent Preparation: Prepare a batch of 80% aqueous ethanol (v/v)[2]. Use the exact same batch for both the protio and deuterio runs to eliminate solvent dielectric variations.

• Cell Equilibration: Submerge two matched conductivity cells (one for the protio-compound, one for the deuterio-compound) in a precision circulating water bath maintained at 25.000 ± 0.005 °C.

• Initiation: Inject 5 μL of the substrate into the respective cells.

• Data Acquisition: Record conductance ( Gt​ ) continuously over 3 to 4 half-lives.

• Self-Validation (Infinity Reading): To obtain the infinite conductance ( G∞​ ), either wait 10 half-lives or gently warm the sealed cell to 50°C for 2 hours to force 100% conversion, then re-equilibrate to 25°C. The data must yield a perfectly linear first-order plot of ln(G∞​−Gt​) vs. time ( R2>0.999 ).

Step-by-step experimental workflow for precise conductometric KIE determination.

Conclusion & Applications in Drug Development

Comparing β

• and γ -deuterated isotopologues of 3-chloro-2,2,3-trimethylpentane provides a definitive method for mapping the transition state of sterically congested molecules. While β -deuteration confirms the presence of hyperconjugative stabilization, γ -perdeuteration uniquely isolates the role of steric acceleration (B-strain) through an inverse isotope effect.

For drug development professionals, these principles directly translate to the design of deuterated therapeutics . By understanding how remote isotopic substitution alters ground-state steric strain and transition-state stability, medicinal chemists can strategically place deuterium atoms not only to block cytochrome P450 metabolism (primary KIE) but also to subtly modulate the conformational dynamics and chemical stability of highly congested pharmacophores.

References

• Streitwieser, A. "Solvolytic displacement reactions at saturated carbon atoms." ElectronicsAndBooks. Available at:[Link]

• Barclay, L. R. C., Mercer, J. R., & MacAulay, P. J. (1975). "Deuterium Kinetic Isotope Effect in the Solvolysis of Perdeutero-2,4,6-tri-tert-butylbenzyl Chloride." Canadian Journal of Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2015). "7.1: Solvolysis of Tertiary and Secondary Haloalkanes." LibreTexts. Available at: [Link]

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Benchmarking Activation Energy of 3-Chloro-2,2,3-trimethylpentane Carbocation Formation: A Comparison of Computational and Experimental Workflows

As a Senior Application Scientist in physical organic chemistry, I frequently encounter the challenge of accurately determining the activation energy ( Ea​ ) for the solvolysis of highly sterically hindered substrates. 3-Chloro-2,2,3-trimethylpentane [1] serves as an extreme benchmark for SN1 reaction kinetics. In this molecule, the reactive C3 center is bonded to a methyl group, an ethyl group, a chlorine atom, and a bulky tert-butyl group (C2).

This extreme steric crowding induces severe ground-state destabilization, known as Brown’s B-strain. Upon heterolytic cleavage of the C–Cl bond, the carbon center rehybridizes from sp3 to sp2 , expanding its bond angles to ~120° and relieving the steric clash. However, this same bulk physically blocks solvent molecules from stabilizing the developing carbocation[2]. Accurately capturing this delicate balance between B-strain relief (which lowers Ea​ ) and steric hindrance to solvation (which raises Ea​ ) requires rigorous benchmarking of both computational software suites and experimental kinetic platforms[3].

This guide objectively compares the leading computational methodologies and experimental hardware used to benchmark the activation energy of this complex carbocation formation.

Mechanistic Pathway & The Solvolysis Challenge

Before comparing analytical products, we must map the physical reality of the reaction. The solvolysis of 3-chloro-2,2,3-trimethylpentane proceeds via a classic unimolecular nucleophilic substitution (SN1) pathway, where the rate-determining step is the formation of the tertiary carbocation[4].

Reaction coordinate pathway for the SN1 solvolysis of 3-Chloro-2,2,3-trimethylpentane.

Comparison of Computational Benchmarking Platforms

When calculating Ea​ for highly hindered carbocations, the choice of Density Functional Theory (DFT) functional and solvation model is critical. Standard functionals (like B3LYP) fail because they do not account for the attractive London dispersion forces between the crowded alkyl groups in the ground state, artificially inflating the calculated activation barrier[5].

We compare three computational approaches for modeling this reaction:

Product A: wB97X-D / SMD (High-Throughput DFT)

The wB97X-D functional includes empirical dispersion corrections, making it excellent for modeling the dense steric clashes in 3-chloro-2,2,3-trimethylpentane. When paired with the SMD (Solvation Model based on Density) , it accurately accounts for the cavitation energy required to carve out a solvent void for this bulky molecule—a feature where standard PCM (Polarizable Continuum Model) fails[4].

Product B: M06-2X / SMD (Thermochemical DFT)

The M06-2X functional is heavily parameterized for main-group thermochemistry and non-covalent interactions. It is highly accurate for carbocation stability but can sometimes over-bind highly branched alkanes if not carefully calibrated against experimental data[5].

Product C: DLPNO-CCSD(T) (Ab Initio Gold Standard)

Domain-Based Local Pair Natural Orbital Coupled-Cluster theory (DLPNO-CCSD(T) ) provides near-exact electronic energies. While too computationally expensive for geometry optimization, it is the ultimate benchmark for single-point energy refinements on DFT-optimized transition states[6].

Table 1: Computational Platform Comparison

Methodology	Dispersion Handling	Solvation Accuracy (Sterics)	Computational Cost	Recommended Use Case
B3LYP/PCM	Poor (No D3 correction)	Low (Lacks cavitation)	Low	Legacy comparisons only; not recommended.
wB97X-D/SMD	Excellent (Empirical)	High	Moderate	High-throughput TS screening & geometry optimization.
M06-2X/SMD	Excellent (Parameterized)	High	Moderate	Thermochemistry of intermediate carbocations.
DLPNO-CCSD(T)	Gold Standard	N/A (Implicit limited)	Very High	Final single-point Ea​ refinement.

Comparison of Experimental Kinetic Platforms

To validate computational models, experimental Ea​ must be derived using the Arrhenius equation ( k=Ae−Ea​/RT ) by measuring the solvolysis rate constant ( k ) across a temperature gradient.

Product A: Stopped-Flow Conductometry

Because the solvolysis of tertiary chlorides generates HCl (H⁺ and Cl⁻ ions), the reaction can be tracked by the increase in solution conductivity. Stopped-flow conductometry offers sub-millisecond temporal resolution, making it the premier choice for fast SN1 reactions driven by massive B-strain relief[3].

Product B: Isothermal Titration Calorimetry (ITC)

ITC measures the heat flow ( ΔH‡ ) of the reaction directly. While it provides excellent thermodynamic data, its temporal resolution (seconds) is often too slow to accurately capture the rapid heterolysis of highly strained tertiary chlorides at room temperature.

Product C: Variable-Temperature NMR (VT-NMR)

VT-NMR allows for the direct structural observation of the carbocation. However, it requires non-nucleophilic superacid media (e.g., SbF₅/SO₂ClF) at cryogenic temperatures (-120°C), which alters the solvation dynamics compared to standard aqueous-ethanol solvolysis[6].

Table 2: Experimental Platform Comparison

Technique	Temporal Resolution	Direct Structural Data	Temperature Range	Primary Output
Stopped-Flow Conductometry	< 1 ms	No	5°C to 80°C	Bulk reaction rate ( kobs​ ), Ea​
Isothermal Titration Calorimetry	~2 Seconds	No	10°C to 80°C	Enthalpy of activation ( ΔH‡ )
VT-NMR (Superacid Media)	Minutes	Yes (Carbocation)	-120°C to 0°C	Intermediate lifetime, Ea​ of rearrangement

Step-by-Step Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for benchmarking the activation energy of 3-chloro-2,2,3-trimethylpentane.

Protocol 1: Computational Transition State Search Workflow

The causality behind this workflow is strict error-elimination: we use molecular mechanics for broad sampling, DFT for geometry, and Ab Initio for final energy validation.

• Conformational Sampling: Run a stochastic conformational search using the MMFF94 force field. The highly branched nature of 3-chloro-2,2,3-trimethylpentane yields multiple local minima due to rotation around the C2–C3 and C3–C4 bonds.

• Ground State Optimization: Optimize the lowest-energy conformers at the wB97X-D/6-311+G(d,p) level utilizing the SMD solvation model configured for 80% aqueous ethanol.

• Transition State (TS) Guess: Elongate the C–Cl bond to ~2.2 Å (typical for an early SN1 transition state) and submit for a Berny algorithm optimization (Opt=TS).

• Self-Validation (Frequency & IRC): Confirm the TS by the presence of exactly one imaginary frequency corresponding to the C–Cl stretching mode. Run an Intrinsic Reaction Coordinate (IRC) calculation to ensure the TS smoothly connects the ground state to the carbocation intermediate.

• Single-Point Energy Refinement: Perform a DLPNO-CCSD(T)/def2-TZVPP calculation on the optimized TS geometry to extract the high-accuracy electronic energy barrier.

Hierarchical computational workflow for benchmarking activation energy.

Protocol 2: Stopped-Flow Conductometric Kinetic Assay

This experimental protocol is designed to eliminate mixing artifacts, which are the primary source of error in fast kinetic benchmarking[3].

• Solvent Preparation: Prepare a highly precise binary solvent mixture (e.g., 80:20 v/v Ethanol:Water). Degas the solvent under vacuum with sonication for 30 minutes to prevent microbubble formation in the optical/conductance flow cell.

• Substrate Injection: Load Syringe A of the stopped-flow instrument with 0.1 mM 3-chloro-2,2,3-trimethylpentane in pure ethanol. Load Syringe B with the aqueous component.

• Data Acquisition: Rapidly mix the syringes into the conductivity cell. Monitor the exponential increase in conductance over time, which directly correlates to the generation of H⁺ and Cl⁻ ions as the carbocation is captured by the solvent.

• Self-Validation & Kinetic Extraction: Fit the conductance curve to a first-order kinetic model: Gt​=G∞​−(G∞​−G0​)e−kt to extract the rate constant k .

• Activation Energy Calculation: Repeat the assay across a temperature gradient (e.g., 25°C, 35°C, 45°C, 55°C). Plot ln(k) versus 1/T and apply the Arrhenius equation to determine the experimental Ea​ . Compare this value against the DLPNO-CCSD(T) computational benchmark.

References

• PubChem. "3-Chloro-2,2,3-trimethylpentane | C8H17Cl - PubChem." National Institutes of Health.[Link]

• Grokipedia. "Solvolysis." Grokipedia. [Link]

• Takeuchi, K., et al. "Solvent Effects on the Steric Course of the Solvolysis of Tertiary Acyclic Derivatives." Journal of the American Chemical Society, 2000.[Link]

• Nakano, M., et al. "A Benchmark Study of Quantum Mechanics and Quantum Mechanics-Molecular Mechanics Methods for Carbocation Chemistry." Beilstein Journal of Organic Chemistry, 2023.[Link]

• "Evidence for Different Types of Water Participation in the Solvolysis of 1-Adamantyl, tert-Butyl, and Methyl Chlorides from Density Functional Theory Computations." The Journal of Organic Chemistry, 2005.[Link]

• "Source of Rate Acceleration for Carbocation Cyclization in Biomimetic Supramolecular Cages." Journal of the American Chemical Society, 2022.[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Chloro-2,2,3-trimethylpentane

This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-Chloro-2,2,3-trimethylpentane. As a chlorinated organic compound, its handling and disposal are subject to stringent regulations designed to protect laboratory personnel and the environment. This document moves beyond a simple checklist, offering a causal explanation for each procedural step, grounded in the principles of chemical safety and regulatory compliance. Our objective is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring a self-validating system of safety and compliance within your laboratory.

Hazard Identification and Risk Assessment: Understanding the "Why"

3-Chloro-2,2,3-trimethylpentane, an alkyl halide, presents a multi-faceted risk profile that dictates its handling and disposal protocols. Its classification as a hazardous substance stems from its chemical structure and properties. The presence of chlorine designates it as a halogenated hydrocarbon , a class of compounds with specific environmental and health considerations.

Table 1: Hazard Profile of 3-Chloro-2,2,3-trimethylpentane (Inferred)

Hazard Class	GHS Classification (Anticipated)	Causality and Procedural Implications
Physical Hazard	Flammable Liquid (Category 2 or 3)[1]	The molecule has a high vapor pressure and a low flash point, meaning it can easily form an ignitable mixture with air at room temperature. Implication: Strict avoidance of ignition sources (sparks, open flames, hot surfaces) is mandatory.[1][3][4] Use of explosion-proof equipment and grounding of containers during transfer is critical to prevent static discharge.[1]
Health Hazard	Skin Irritation (Category 2)[1][5]	As a solvent, it can defat the skin, leading to irritation, dryness, and redness. Implication: Impervious gloves (e.g., nitrile rubber) and a lab coat must be worn.[3]
Eye Irritation (Category 2A)[1]	Direct contact with the liquid or concentrated vapors can cause serious eye irritation. Implication: Chemical safety goggles or a face shield are required.[1]
Specific Target Organ Toxicity - Single Exposure (Category 3)[1][5]	Inhalation of vapors may cause respiratory tract irritation, dizziness, and drowsiness.[3][5] Implication: All handling must be performed in a well-ventilated area, preferably inside a certified chemical fume hood.[1]
Environmental Hazard	Hazardous to the Aquatic Environment (Acute and/or Chronic)[5]	Chlorinated hydrocarbons are often persistent in the environment and toxic to aquatic life. Implication: Direct release to drains or the environment is strictly prohibited and illegal.[6][7] The chemical must be disposed of as hazardous waste.

Regulatory Mandate: Classification as Hazardous Waste

In the United States, the Environmental Protection Agency (EPA) regulates the disposal of chemical waste under the Resource Conservation and Recovery Act (RCRA). This framework establishes a "cradle-to-grave" responsibility for hazardous waste generators.[8]

3-Chloro-2,2,3-trimethylpentane, when used and discarded, falls into the category of spent halogenated solvent waste . This classification mandates its management as a hazardous waste. Specifically, it would be categorized under the following EPA hazardous waste code:

• F002: This code applies to spent halogenated solvents such as tetrachloroethylene, trichloroethylene, methylene chloride, and others, as well as mixtures containing at least 10% of these solvents by volume.[9][10] While 3-Chloro-2,2,3-trimethylpentane is not explicitly listed, it falls within the chemical class covered by this regulation.

The core directive of this classification is that this waste stream cannot be disposed of via standard municipal trash or sanitary sewers.[6] It must be collected, stored, and transferred to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Core Disposal Protocol: A Step-by-Step Guide

This protocol outlines the self-validating process for safely managing 3-Chloro-2,2,3-trimethylpentane waste from the point of generation to its final collection.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

• Causality: To mitigate the health hazards of inhalation and skin/eye contact.

• Procedure:

  • Don appropriate PPE before handling the chemical:

    • Nitrile rubber gloves.

    • Chemical safety goggles and/or a full-face shield.[1]

    • A flame-resistant lab coat.

  • Conduct all operations involving open containers of 3-Chloro-2,2,3-trimethylpentane inside a certified chemical fume hood to control vapor inhalation.[11]

Step 2: Waste Segregation

• Causality: To prevent dangerous chemical reactions and to avoid needlessly increasing disposal costs. Halogenated solvent waste is typically more expensive to dispose of than non-halogenated waste.[6] Mixing them classifies the entire volume as the more expensive halogenated waste.[6]

• Procedure:

  • Designate a specific waste container solely for "Halogenated Organic Solvents."

  • NEVER mix 3-Chloro-2,2,3-trimethylpentane waste with:

    • Non-halogenated solvents (e.g., acetone, ethanol, hexanes).[6]

    • Acids, bases, or oxidizers.

    • Aqueous waste.

Step 3: Containerization and Labeling

• Causality: To ensure safe containment, prevent leaks or vapor escape, and clearly communicate the container's contents and hazards in compliance with regulations.

• Procedure:

  • Select a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a screw-on cap.[12]

  • Affix a "Hazardous Waste" label to the container before adding any waste.

  • On the label, clearly write:

    • The full chemical name: "Waste 3-Chloro-2,2,3-trimethylpentane."

    • The specific hazard characteristics: "Flammable, Irritant."

    • The date when the first drop of waste was added (the "accumulation start date").

  • Keep the container closed at all times, except when adding waste.[13] Do not fill the container beyond 90% capacity to allow for vapor expansion.[13]

Step 4: On-Site Accumulation and Storage

• Causality: To store the waste safely in the laboratory, minimizing risks of fire and exposure while awaiting pickup by a certified disposal service.

• Procedure:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure the storage location is away from heat, open flames, and direct sunlight.[14] A secondary containment tray is highly recommended to contain potential leaks.

Step 5: Arranging for Final Disposal

• Causality: To ensure the waste is transported, treated, and disposed of in an environmentally sound and legally compliant manner.

• Procedure:

  • Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a pickup.[15]

  • Do not attempt to dispose of the chemical yourself. The final disposal method, typically high-temperature incineration, must be performed at a permitted facility.[11]

Emergency Procedures: Spill and Exposure Management

Minor Spill (Contained within a fume hood)

• Alert Personnel: Inform others in the immediate area.

• Containment: Use a spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to absorb the spill.[11] Do not use combustible materials like paper towels.

• Cleanup: Wearing full PPE, carefully collect the absorbent material using non-sparking tools.[11][15]

• Disposal: Place the contaminated absorbent material and any used cleaning supplies into a sealed, labeled hazardous waste container for disposal.

Major Spill (Outside of a fume hood)

• EVACUATE: Immediately evacuate the area. Remove all personnel from the vicinity.

• ALERT: Activate the nearest fire alarm and notify your institution's emergency response team and EH&S department.

• ISOLATE: If safe to do so, close the doors to the affected area to contain vapors.

• DO NOT ATTEMPT TO CLEAN UP A MAJOR SPILL. Wait for trained emergency responders.

Personnel Exposure

• Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[1]

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][14] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water and seek immediate medical attention.

The Logic of Safe Disposal: A Decision Workflow

The following diagram illustrates the critical decision points and procedural flow for managing 3-Chloro-2,2,3-trimethylpentane waste.

Caption: Workflow for 3-Chloro-2,2,3-trimethylpentane Waste Management.

References

• Emory University, Department of Chemistry. "Chemical Waste Disposal Guidelines." Retrieved from [Link]

• Recyclopedia.sg. "Chemicals & Hazardous Waste." (2025, March 11). Retrieved from [Link]

• AllSource Environmental. "Guidelines for Solvent Waste Recycling & Disposal." (2025, December 17). Retrieved from [Link]

• Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal." (2022, January 19). Retrieved from [Link]

• US Environmental Protection Agency. "EPA Hazardous Waste Codes.

• PubChem, National Center for Biotechnology Information. "3-Chloro-2,2,3-trimethylpentane." Retrieved from [Link]

• US Environmental Protection Agency. "Solvents in the Workplace - How to Determine if They Are Hazardous Waste.
• California Air Resources Board. "SB 1731 Guidelines for Halogenated Solvents Degreasing Operations." (1997, November).
• LGC Standards. "PCB 149 [CAS:38380-04-0] 500ug/ml in Iso-octane Safety Data Sheet." (2023, November 27).

• ETH Zürich. "Factsheet: Disposal of Hazardous Waste - Basic Principles." Retrieved from [Link]

• UC San Diego. "How to Store and Dispose of Extremely Hazardous Chemical Waste." (2024, March 3). Retrieved from [Link]

• International Labour Organization and World Health Organization. "ICSC 0496 - 2,2,4-TRIMETHYLPENTANE." (2021).

• Greenfield Global. "TRIMETHYLPENTANE Safety Data Sheet." (2019, April 16). Retrieved from [Link]

• Scharlab. "2,2,4-Trimethylpentane, EssentQ® Safety Data Sheet." (2023, March 7). Retrieved from [Link]

• Workplace Safety and Health Council. "Workplace Safety and Health Guidelines - Management of Hazardous Chemicals.

• Tidy Maintenance. "Chemical Solvent Recycling and Disposal in Singapore." Retrieved from [Link]

• National Institute of Standards and Technology. "SRM 2257: PBDE Congeners in 2,2,4-Trimethylpentane Safety Data Sheet." (2018, August 8). Retrieved from [Link]

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Personal protective equipment for handling 3-Chloro-2,2,3-trimethylpentane

Advanced Safety and Operational Guide for Handling 3-Chloro-2,2,3-trimethylpentane

As a highly branched, sterically hindered tertiary alkyl chloride, 3-chloro-2,2,3-trimethylpentane (CAS 918-09-2) is a specialized reagent often utilized in complex organic synthesis and drug development for bulky alkylations. However, its unique structural topology imparts severe volatility, flammability, and extreme moisture sensitivity.

This guide provides a synthesized, field-proven framework for the safe handling, transfer, and disposal of this compound, ensuring both operator safety and reagent integrity.

Mechanistic Hazard Profile: The "Why" Behind the Safety

To handle 3-chloro-2,2,3-trimethylpentane safely, one must understand its fundamental chemical behavior. The hazards do not merely stem from its volatility, but from the extreme lability of its tertiary carbon-chlorine (C–Cl) bond.

• Rapid Solvolysis & HCl Outgassing: The bulky tert-alkyl groups stabilize the formation of a tertiary carbocation. Upon exposure to ambient atmospheric moisture, the compound undergoes rapid SN​1 hydrolysis, generating 2,2,3-trimethylpentan-3-ol and corrosive hydrogen chloride (HCl) gas. This outgassing presents an immediate inhalation and pressure-build hazard.

• Competitive E1 Elimination: Under thermal stress or in the presence of mild bases, sterically hindered tertiary chloroalkanes are highly prone to E1 elimination (1)[1]. This degradation releases highly flammable alkene derivatives and additional HCl gas.

• Deflagration Risk: Like other low-molecular-weight tertiary chlorides, it is classified as a Category 2 Highly Flammable liquid (2)[2]. Its vapors are significantly heavier than air and will pool in lower areas, creating a severe risk of flashback if an ignition source is present (3)[3].

Quantitative Hazard Thresholds

Property / Hazard	Value / Classification	Mechanistic Implication
Molecular Formula	C₈H₁₇Cl (4)[4]	High lipophilicity; rapid skin absorption and defatting.
Molecular Weight	148.67 g/mol [4]	Vapors are ~5x heavier than air; requires robust downdraft ventilation.
GHS Flammability	Category 2 (Highly Flammable)[2]	Requires explosion-proof handling and non-sparking tools[3].
Solvolysis Risk	High (Tertiary C–Cl bond)[1]	Strict anhydrous handling required to prevent HCl generation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory nitrile gloves are dangerously inadequate for handling halogenated organic solvents. Alkyl chlorides rapidly permeate standard nitrile, trapping the chemical against the skin and causing severe chemical burns.

PPE Component	Required Material / Specification	Causality & Performance Rationale
Primary Gloves	Viton™ (Fluoroelastomer)	Excellent: Provides superior permeation resistance to non-polar halogenated hydrocarbons.
Inner Gloves	4-mil Nitrile	Incidental: Acts solely as a hygienic inner layer for double-gloving dexterity.
Eye/Face	Splash Goggles + Face Shield	Protects against sudden pressure-induced splashing or unexpected HCl outgassing.
Body	Flame-Resistant (FR) Lab Coat	Nomex® or FR-treated cotton. Prevents fabric melting into the skin during a flash fire.
Respiratory	Explosion-Proof Fume Hood	Must maintain an average face velocity of 80–100 fpm.

Operational Workflow: Air-Free Transfer Protocol

Because 3-chloro-2,2,3-trimethylpentane degrades upon contact with atmospheric moisture, it must be handled as an air-sensitive reagent. The following protocol utilizes a self-validating Schlenk line technique.

Step 1: Environmental Purge & Validation

• Connect the receiving reaction flask to a Schlenk line.

• Pull a vacuum (≤ 1 Torr) and monitor the digital manometer. Self-Validation: A static pressure reading for 60 seconds confirms absolute system integrity and the absence of atmospheric leaks.

• Backfill the system with ultra-high purity (UHP) Argon. Repeat the vacuum/Argon cycle three times.

Step 2: Syringe Preparation

• Utilize an oven-dried (120°C for >4 hours) gas-tight glass syringe equipped with a stainless-steel Luer-lock needle.

• Flush the syringe barrel with Argon three times by piercing a septum-capped Argon line.

Step 3: Reagent Dispensing

• Insert the needle into the septum of the 3-chloro-2,2,3-trimethylpentane reagent bottle.

• Inject a volume of Argon equivalent to the volume of liquid you intend to withdraw to prevent drawing a vacuum inside the bottle.

• Slowly withdraw the required volume of the alkyl chloride.

• Self-Validation: Observe the liquid in the syringe barrel. If continuous micro-bubbles form, ambient moisture has breached the seal, and hydrolysis (HCl gas generation) is actively occurring. If this happens, abort the transfer and quench the syringe contents immediately.

Emergency Spill Response & Disposal Plan

In the event of a spill, the primary threats are rapid vapor ignition and the generation of corrosive HCl gas.

Spill Response Protocol:

• Isolate & Evacuate: Immediately extinguish all ignition sources and hot plates. Ensure the fume hood sash is lowered to the optimal exhaust height.

• Neutralize: Do not use water or standard combustible paper towels. Cover the spill completely with a 1:1:1 mixture of sodium bicarbonate ( NaHCO3​ ) , dry sand, and diatomaceous earth.

  • Causality: The sand mitigates vapor release, the diatomaceous earth absorbs the liquid, and the NaHCO3​ chemically neutralizes any evolved HCl gas, preventing respiratory hazards (3)[3].

• Collect: Use non-sparking tools (e.g., brass or conductive polypropylene dustpans) to sweep the neutralized matrix into a sealable hazardous waste container (2)[2].

Waste Segregation & Disposal:

• Strict Segregation: 3-chloro-2,2,3-trimethylpentane must be strictly segregated into designated "Halogenated Organic Waste" carboys.

• Incompatibility: Never mix this waste with aqueous streams, strong bases, or non-halogenated flammable solvents, as this can trigger an exothermic elimination reaction or over-pressurize the waste container.

Process Visualization

Fig 1. Standard operating workflow and emergency spill routing for tertiary alkyl chlorides.

References

• PubChem. "3-Chloro-2,2,3-trimethylpentane | C8H17Cl | CID 54060433".
• Cambridge Isotope Laboratories. "TERT-BUTYL CHLORIDE-D9 (D, 99%)
• Thermo Fisher Scientific. "SAFETY DATA SHEET - tert-Butyl chloride". Thermofisher.com.
• Chinese Chemical Society. "Photoinduced Zirconium-Catalyzed Hydrodechlorination of Nonactivated Chlorine-Containing Alkanes". CCS Chemistry.

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